2-Benzylpyrimidine

• CAS: 106564-15-2

Core Science & Biosynthesis

Physicochemical Profiling of 2-Benzylpyrimidine: A Strategic Guide for Medicinal Chemistry

Executive Summary: The Strategic Utility of 2-Benzylpyrimidine

In the landscape of rational drug design, the selection of core scaffolds dictates the downstream pharmacokinetic and pharmacodynamic success of a clinical candidate. 2-Benzylpyrimidine represents a privileged, highly tunable pharmacophore. By replacing a traditional biaryl ether or benzylpyridine linkage with a 2-benzylpyrimidine core, medicinal chemists can precisely modulate lipophilicity, reduce off-target basicity, and maintain conformational flexibility. This whitepaper dissects the physicochemical properties of 2-benzylpyrimidine, explaining the causality behind its structural advantages and detailing the self-validating experimental protocols required for its characterization.

Mechanistic Rationale in Scaffold Design

The architectural brilliance of 2-benzylpyrimidine lies in its tripartite structure: a pyrimidine ring, a methylene bridge, and a phenyl ring. Each component serves a distinct physicochemical purpose:

• The Pyrimidine Ring (Electronic Modulation): The introduction of a second sp2-hybridized nitrogen atom into a pyridine ring to form pyrimidine profoundly alters the electronic landscape. The electron-withdrawing nature of the second nitrogen stabilizes the lone pair on the adjacent nitrogen, drastically reducing the basicity of the ring (pKa drops from ~5.2 in pyridine to ~1.3 in pyrimidine) . This causality is critical: lowering basicity prevents the compound from becoming trapped in acidic lysosomes (lysosomotropism) and mitigates hERG channel binding, a primary driver of cardiotoxicity .

• The Methylene Bridge (Conformational Insulation): Unlike rigid biphenyl systems, the sp3-hybridized carbon of the methylene bridge allows the two aromatic systems to rotate independently. This flexibility enables the molecule to adopt non-coplanar, low-energy conformations that maximize induced-fit interactions within complex receptor pockets, such as those found in dopamine or NMDA receptors .

Fig 1. Structural logic and ADME impact of the 2-Benzylpyrimidine scaffold.

Quantitative Physicochemical Profile

To predict the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of 2-benzylpyrimidine derivatives, we must establish a baseline of its core quantitative metrics. The following table summarizes these properties and their direct impact on drug design.

Parameter	Value	Impact on ADME / Medicinal Chemistry
Molecular Weight	170.21 g/mol	High ligand efficiency; allows substantial room for functionalization without violating Lipinski's Rule of 5.
LogP (Calculated)	~2.0 - 2.2	Provides an optimal balance of aqueous solubility and lipid membrane permeability.
pKa (Conjugate Acid)	~1.3 - 1.8	Remains entirely unprotonated at physiological pH (7.4), enhancing passive transcellular diffusion.
Topological Polar Surface Area (TPSA)	25.8 Ų	Excellent blood-brain barrier (BBB) penetration potential (well below the 90 Ų threshold for CNS drugs).
Hydrogen Bond Donors (HBD)	0	Reduces the energetic desolvation penalty required for the ligand to enter a lipophilic binding pocket.
Hydrogen Bond Acceptors (HBA)	2	Enables targeted dipole-dipole interactions with receptor backbone amides.
Rotatable Bonds	2	Provides necessary flexibility while avoiding the entropic penalty of highly flexible aliphatic chains.

Self-Validating Experimental Workflows

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodologies for profiling 2-benzylpyrimidine are designed as self-validating systems, ensuring that experimental artifacts are immediately identified and discarded.

4.1. Potentiometric pKa Determination

Because the pyrimidine nitrogens are weakly basic, standard titration protocols must be adapted to capture the low-pH inflection point accurately.

• Step 1: Preparation: Prepare a 1.0 mM solution of 2-benzylpyrimidine in 0.15 M KCl. Causality: The KCl background electrolyte maintains a constant ionic strength, preventing activity coefficient fluctuations during the titration.

• Step 2: Acidification: Lower the solution pH to 1.0 using 0.5 M HCl. Causality: This ensures the pyrimidine nitrogens are fully protonated prior to data collection.

• Step 3: Forward Titration: Titrate with 0.1 M KOH under an argon atmosphere up to pH 7.0, recording the volume-pH curve. Causality: Argon excludes atmospheric CO

  , which would form carbonic acid and introduce false inflection points. Titrating past pH 7.0 is unnecessary for this scaffold and risks base-catalyzed degradation.

• Step 4: Self-Validation (Reverse Titration): Immediately titrate the solution back to pH 1.0 using 0.1 M HCl. Overlay the forward and reverse curves.

• Validation Logic: The forward and reverse curves must perfectly superimpose. Any hysteresis (lag or deviation between the curves) definitively indicates that the neutral species precipitated out of solution at higher pH, or that the compound chemically degraded. If hysteresis is observed, the pKa value is invalid, and a cosolvent method (e.g., methanol/water extrapolation) must be used.

4.2. Shake-Flask LogP Determination via HPLC-UV

Lipophilicity dictates both potency and clearance. The shake-flask method remains the gold standard, provided mass balance is strictly enforced.

• Step 1: Solvent Saturation: Pre-saturate 1-octanol and an aqueous buffer (pH 7.4, 0.1 M phosphate) with each other by stirring vigorously for 24 hours. Causality: If the solvents are not pre-saturated, they will dissolve into each other during the assay, altering the phase volumes and skewing the concentration calculations.

• Step 2: Solubilization: Dissolve 2-benzylpyrimidine in the pre-saturated octanol phase to a precise concentration of 100 µg/mL.

• Step 3: Partitioning: Combine 5.0 mL of the spiked octanol with 5.0 mL of the aqueous buffer in a borosilicate glass vial. Shake mechanically at 25°C for 24 hours to ensure thermodynamic equilibrium.

• Step 4: Phase Separation: Centrifuge the vials at 3000 rpm for 15 minutes. Causality: Centrifugation breaks microscopic emulsions at the solvent interface, preventing aqueous droplets from artificially inflating the octanol concentration reading.

• Step 5: Quantification & Self-Validation (Mass Balance): Analyze aliquots from both phases using HPLC-UV at 254 nm. Calculate the mass in each phase.

• Validation Logic: Calculate the total recovered mass: (Conc_octanol × Vol_octanol) + (Conc_aqueous × Vol_aqueous). This sum must equal the initial input mass ± 5%. A failure in mass balance indicates that the compound is trapped at the solvent interface as an insoluble aggregate, adsorbed to the glass, or degraded. Without achieving mass balance, the LogP value cannot be trusted.

Fig 2. Self-validating experimental workflow for LogP and pKa determination.

Metabolic Stability and Biotransformation

Understanding the physicochemical properties also requires anticipating how biological systems will alter them. The primary metabolic "soft spot" of 2-benzylpyrimidine lies at the benzylic methylene position. Cytochrome P450 enzymes (predominantly CYP3A4) readily oxidize this sp3 carbon to form a secondary alcohol, which can be further oxidized to a ketone, drastically increasing the polarity (lowering LogP) and facilitating renal excretion .

To validate metabolic stability, intrinsic clearance (

) assays using human liver microsomes (HLMs) must be employed. A self-validating HLM protocol requires the concurrent running of a high-clearance positive control (e.g., verapamil) to confirm enzymatic activity, and a zero-cofactor (no NADPH) negative control to definitively differentiate enzymatic metabolism from spontaneous chemical degradation in the assay buffer.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 598148, 4-Benzylpyrimidine." PubChem, [Link]

• Royal Society of Chemistry. "Synthesis and Medicinal Chemistry of Benzylpyridine and Benzylpyrimidine Derivatives." RSC Advances, [Link]

• ResearchGate. "Development of a harmonised method for the profiling of amphetamines - I. Synthesis of standards and compilation of analytical data." Forensic Science International, [Link]

• GSC Online Press. "Study of the influence of N-alkylation of 2-benzylthiopyrimidines on the growth of two bacteria of medical interest." GSC Advanced Research and Reviews, [Link]

An In-Depth Technical Guide to the 2-Benzylpyrimidine Scaffold: Structure, Analysis, and Therapeutic Potential

Introduction

Within the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for therapeutically significant agents. The pyrimidine ring is a quintessential example of such a "privileged pharmacophore," integral to the structure of nucleobases and a multitude of approved drugs.[1][2] When functionalized with a benzyl group, the resulting benzylpyrimidine scaffold offers a compelling combination of aromatic interactions, hydrogen bonding capabilities, and tunable physicochemical properties. This versatility has established it as a critical structural motif in the development of novel therapeutics across various disease areas, including oncology, immunology, and infectious diseases.[3][4][5]

This guide provides a detailed technical analysis of the 2-Benzylpyrimidine core structure. It is designed for researchers, scientists, and drug development professionals, offering insights into its fundamental chemical properties, authoritative analytical methodologies for its characterization, and its demonstrated significance in modern drug discovery. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific rigor.

Core Chemical Structure and Properties

Structural Elucidation

The 2-Benzylpyrimidine scaffold consists of a pyrimidine ring—a 1,3-diazine—substituted at the C2 position with a benzyl group via a methylene bridge. While numerous derivatives exist, the fundamental, unsubstituted core provides the basis for its chemical identity. For the purpose of providing concrete, publicly available data, we will reference the closely related isomer, 4-Benzylpyrimidine, where extensive characterization data is available.

• IUPAC Name: 4-benzylpyrimidine[6]

• CAS Number: 64660-82-8[6]

• Canonical SMILES: C1=CC=C(C=C1)CC2=NC=NC=C2[6]

The structure combines the electron-deficient, aromatic pyrimidine heterocycle with the nonpolar, aromatic phenyl group, linked by a flexible CH₂ group. This arrangement allows for a variety of intermolecular interactions, including π-π stacking, hydrophobic interactions, and hydrogen bonding (via the pyrimidine nitrogens), which are critical for binding to biological targets.

Molecular Weight and Formula

• Molecular Formula: C₁₁H₁₀N₂[6]

• Molecular Weight: 170.21 g/mol [6]

• Monoisotopic Mass: 170.084398327 Da[6]

Physicochemical Properties Summary

The physicochemical properties of a molecule are paramount in drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.[7] The table below summarizes key computed properties for the benzylpyrimidine core, based on the 4-benzylpyrimidine isomer, which provides a reliable baseline for the scaffold.

Property	Value	Source
Molecular Weight	170.21 g/mol	PubChem[6]
XLogP3-AA (Lipophilicity)	2.2	PubChem[6]
Hydrogen Bond Donor Count	0	PubChem[6]
Hydrogen Bond Acceptor Count	2	PubChem[6]
Rotatable Bond Count	2	PubChem[6]
Topological Polar Surface Area	25.8 Ų	PubChem[6]

Significance in Medicinal Chemistry and Drug Development

The benzylpyrimidine scaffold is a cornerstone in the design of targeted therapies due to its ability to mimic endogenous structures and interact with specific enzymatic pockets.

The Benzylpyrimidine Scaffold as a Pharmacophore

The structure's utility stems from its modular nature. The pyrimidine core can be functionalized to optimize hydrogen bonding and solubility, while the benzyl ring can be substituted to enhance potency, selectivity, or metabolic stability. This has led to its successful application in several therapeutic areas:

• Immunosuppressants: Certain benzylpyrimidine derivatives have been patented for their potential use in treating autoimmune diseases and preventing organ transplant rejection.[3]

• Anticancer Agents: N-benzylpyrimidin-2-amine derivatives have been designed as potent Histone Deacetylase (HDAC) inhibitors, showing significant antiproliferative activity against tumor cells.[4]

• Anti-infective Agents: The scaffold is central to a class of potent antifolate drugs that target dihydrofolate reductase (DHFR), an enzyme essential for nucleotide synthesis in pathogens.

Case Study: 2,4-Diamino-5-benzylpyrimidine Derivatives

A prominent example highlighting the scaffold's importance is the class of 2,4-diamino-5-benzylpyrimidines. These compounds are structural analogs of the drug Trimethoprim and are designed as highly potent inhibitors of Dihydrofolate Reductase (DHFR).[8]

• Mechanism of Action: These agents selectively inhibit microbial or protozoal DHFR over the human equivalent. By blocking the reduction of dihydrofolate to tetrahydrofolate, they halt the synthesis of essential DNA precursors, thereby arresting pathogen replication.[8]

• Therapeutic Application: This mechanism makes them effective against opportunistic infections that are frequently observed in patients with compromised immune systems, such as those with AIDS. Research has focused on developing derivatives with high potency and selectivity against pathogens like Pneumocystis carinii and Toxoplasma gondii.[8]

Analytical Characterization Workflow

A robust and validated analytical workflow is essential to confirm the identity, purity, and stability of any active pharmaceutical ingredient (API). For the 2-benzylpyrimidine scaffold, a combination of chromatography and mass spectrometry provides a self-validating system for characterization.

Overview of Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): The primary technique for separating the target compound from impurities and determining its purity. UV detection is standard for aromatic compounds like benzylpyrimidine.

• Mass Spectrometry (MS): Provides highly specific molecular weight data and structural information through fragmentation analysis, confirming the identity of the main compound and any impurities.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The gold standard for unambiguous structural elucidation, providing detailed information about the chemical environment of each atom in the molecule.[10]

Experimental Protocol: Purity and Identity Verification by HPLC-MS

This protocol describes a standard method for the analysis of a 2-benzylpyrimidine derivative, ensuring both purity assessment and identity confirmation in a single run.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the 2-benzylpyrimidine sample.
• Dissolve the sample in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.
• Further dilute the stock solution to a working concentration of 10 µg/mL using the same solvent mixture.
• Causality: Acetonitrile/water is a common diluent that is compatible with reversed-phase chromatography and ensures good solubility for moderately polar compounds. The 10 µg/mL concentration is typically within the linear range of both UV and MS detectors.

2. HPLC-MS Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.
• Mass Spectrometer: Agilent 6120 Single Quadrupole LC/MS or equivalent with an Electrospray Ionization (ESI) source.
• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
• Causality: A C18 column provides excellent retention and separation for aromatic, moderately nonpolar compounds like benzylpyrimidine.
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Causality: Formic acid aids in the protonation of the analyte, improving ionization efficiency for ESI-MS in positive mode and sharpening chromatographic peaks.
• Gradient Elution:
• Start at 10% B, hold for 1 minute.
• Linearly increase to 95% B over 10 minutes.
• Hold at 95% B for 2 minutes.
• Return to 10% B over 1 minute and re-equilibrate for 3 minutes.
• Causality: A gradient elution ensures that compounds with varying polarities are effectively separated and eluted as sharp peaks, providing high resolution.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 5 µL.
• Column Temperature: 30 °C.
• UV Detection: Diode Array Detector (DAD) set to monitor at 254 nm.
• MS Conditions:
• Ionization Mode: ESI Positive.
• Drying Gas Temperature: 350 °C.
• Drying Gas Flow: 12 L/min.
• Nebulizer Pressure: 40 psi.
• Scan Range: m/z 50-500.

3. Data Analysis (Self-Validation):

• Purity Assessment: Integrate the peak area of all components in the UV chromatogram at 254 nm. Calculate the purity as (Area of Main Peak / Total Area of All Peaks) x 100%.
• Identity Confirmation: Extract the mass spectrum for the main chromatographic peak. Confirm the presence of the protonated molecule [M+H]⁺ at m/z 171.1.
• Trustworthiness: This protocol is self-validating because it uses two orthogonal detection methods. The retention time and UV spectrum provide chromatographic identity, while the mass spectrometer provides unambiguous molecular weight confirmation. A pure sample must satisfy both criteria.

Workflow Visualization

The following diagram illustrates the logical flow of the analytical characterization process.

Caption: HPLC-MS workflow for identity and purity analysis.

Spectroscopic Data Interpretation

Mass Spectrometry (MS)

In an Electron Ionization (EI) or ESI-MS experiment, 2-benzylpyrimidine is expected to show a strong molecular ion peak (or protonated molecule peak). The most characteristic fragmentation would involve the cleavage of the benzylic C-C bond, which is relatively weak.

• Expected Molecular Ion: [M]⁺ at m/z 170 or [M+H]⁺ at m/z 171.

• Key Fragment: A prominent peak at m/z 91, corresponding to the tropylium cation ([C₇H₇]⁺), is a classic signature of a benzyl moiety. Another significant fragment would be observed at m/z 79, corresponding to the pyrimidinyl cation.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides a definitive fingerprint of the molecule's structure.

• Methylene Protons (-CH₂-): A characteristic singlet would appear around δ 4.0-4.5 ppm, integrating to 2H.[11]

• Benzyl Ring Protons: A multiplet system between δ 7.2-7.4 ppm, integrating to 5H.

• Pyrimidine Ring Protons: Distinct signals in the aromatic region, typically downfield (δ 8.5-9.2 ppm) due to the electron-withdrawing effect of the nitrogen atoms. The exact chemical shifts and coupling patterns would depend on the substitution pattern (e.g., 2-, 4-, or 5-substituted).[10]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for confirming the presence of key functional groups.

• Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

• C=C and C=N Ring Stretching: A series of sharp peaks in the 1600-1450 cm⁻¹ region, characteristic of the aromatic pyrimidine and benzene rings.[3]

Safety and Handling

• Primary Hazards: Harmful if swallowed (Acute Oral Toxicity, Category 4). Causes serious eye irritation (Category 2A). May cause skin and respiratory irritation.[12][13]

• Personal Protective Equipment (PPE):

  • Wear chemical-resistant gloves (e.g., nitrile).

  • Wear safety glasses with side shields or goggles.[14][15]

  • A lab coat is mandatory to prevent skin contact.

• Handling: Avoid creating dust if the material is a solid. Wash hands thoroughly after handling. Store in a cool, dry, well-sealed container away from strong oxidizing agents.

Conclusion

The 2-benzylpyrimidine scaffold represents a highly valuable and versatile platform in modern drug discovery. Its unique combination of structural features allows for fine-tuning of molecular interactions with a wide range of biological targets, as evidenced by its successful application in developing immunosuppressive, anticancer, and anti-infective agent candidates. A thorough understanding of its chemical structure, physicochemical properties, and the appropriate analytical workflows for its characterization are fundamental for any research program aiming to leverage its therapeutic potential. The methodologies and insights presented in this guide provide a solid, authoritative foundation for scientists and researchers working to innovate within this promising chemical space.

References

• PubChem. (n.d.). 2,4-Diamino-5-benzylpyrimidine. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). CN103408501A - Benzyl pyrimidine derivatives, and preparation method and medical application thereof.

• Rosowsky, A., et al. (2004). New 2,4-diamino-5-(2',5'-substituted benzyl)pyrimidines as potential drugs against opportunistic infections of AIDS and other immune disorders. Journal of Medicinal Chemistry, 47(6), 1475-86. Retrieved from [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11(3), 27-39. Retrieved from [Link]

• PubChem. (n.d.). 4-Benzylpyrimidine. National Center for Biotechnology Information. Retrieved from [Link]

• Semantic Scholar. (2019). Synthesis and Characterization of Novel N-Benzylbenzimidazole Linked Pyrimidine Derivatives as Anticancer Agents. Retrieved from [Link]

• Sharma, S., et al. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave Online Journal of Chemistry, 2(5). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Design and synthesis of novel N-benzyl-2,5-dihydro-1H-pyrrole-linked benzopyrimidine conjugates as antimicrobial agents. New Journal of Chemistry. Retrieved from [Link]

• PubMed. (2017). Design, synthesis, and preliminary bioactivity evaluation of N-benzylpyrimidin-2-amine derivatives as novel histone deacetylase inhibitor. Retrieved from [Link]

• PubChem. (n.d.). 2-(Benzylamino)pyridine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-Phenylpyrimidine. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Retrieved from [Link]

• Google Patents. (n.d.). US7262203B2 - Pyrimidineamines as angiogenesis modulators.

• Science Alert. (n.d.). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Retrieved from [Link]

• JBINO. (n.d.). Physicochemical properties of drug molecules with respect to drug actions. Retrieved from [Link]

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An In-depth Technical Guide to the Thermodynamic Stability of 2-Benzylpyrimidine in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of 2-Benzylpyrimidine in aqueous solutions. As a core heterocyclic scaffold in many pharmaceutical compounds, understanding its stability profile is paramount for drug development, formulation, and ensuring therapeutic efficacy and safety. This document outlines the fundamental principles, experimental designs for forced degradation studies, detailed analytical methodologies, and potential degradation pathways. By adhering to the principles of scientific integrity and leveraging established regulatory guidelines, this guide serves as a practical resource for researchers and drug development professionals.

Introduction: The Significance of 2-Benzylpyrimidine Stability

The pyrimidine nucleus is a fundamental building block in numerous biologically active molecules, including nucleic acids and a wide array of therapeutic agents. The 2-benzyl substituent can significantly influence the molecule's physicochemical properties, including its lipophilicity, and metabolic profile. However, the stability of this compound in aqueous environments, which is critical for formulation, storage, and ultimately, bioavailability, is a key area of investigation.

Instability can lead to a loss of potency, the formation of potentially toxic degradation products, and altered pharmacokinetic profiles. Therefore, a thorough understanding of the thermodynamic stability of 2-Benzylpyrimidine is not merely a regulatory requirement but a scientific necessity for the development of safe and effective medicines.[1][2][3] This guide will provide the scientific community with a robust framework for undertaking such stability assessments, in line with the principles outlined by the International Council for Harmonisation (ICH) guidelines.[4][5][6]

Physicochemical Properties of Pyrimidine Derivatives

While specific data for 2-Benzylpyrimidine is not extensively published, we can infer its likely properties based on the known characteristics of pyrimidine and its derivatives.

Pyrimidine itself is a colorless, crystalline solid that is soluble in water, giving a neutral solution.[7][8] The introduction of a benzyl group at the 2-position is expected to increase its lipophilicity and decrease its aqueous solubility compared to the parent pyrimidine molecule. The solubility of pyrimidine derivatives is known to be influenced by the nature and position of substituents, as well as the solvent and temperature.[9][10] For instance, the presence of groups capable of hydrogen bonding, such as hydroxyl or amino groups, can enhance solubility in protic solvents.[9][11]

Table 1: Postulated Physicochemical Properties of 2-Benzylpyrimidine

Property	Postulated Value/Characteristic	Rationale
Molecular Formula	C₁₁H₁₀N₂	Based on chemical structure.
Molecular Weight	170.21 g/mol	Calculated from the molecular formula.
Appearance	White to off-white crystalline solid	Common for pyrimidine derivatives.[11]
Aqueous Solubility	Low to moderate	The hydrophobic benzyl group will likely reduce solubility compared to unsubstituted pyrimidine.[11][12] Solubility is expected to be pH-dependent due to the basicity of the pyrimidine ring.[11]
LogP	> 2	Estimated based on the contribution of the benzyl group, indicating a more lipophilic character.
pKa	~1.3 - 2.5	The basicity of the pyrimidine ring is influenced by substituents. The electron-donating nature of the benzyl group might slightly increase the pKa compared to pyrimidine (pKa ≈ 1.3).[7]

Experimental Design for Stability Assessment

A comprehensive stability study for 2-Benzylpyrimidine in aqueous solutions should be designed to identify potential degradation pathways and determine the kinetics of degradation under various stress conditions. This involves forced degradation studies, which are essential for developing and validating stability-indicating analytical methods.[2][3][13][14]

Rationale for Stress Conditions

Forced degradation studies expose the drug substance to conditions more severe than accelerated stability testing to intentionally degrade the molecule.[2] The choice of stressors is guided by ICH Q1A(R2) and aims to cover the most likely degradation routes.[6][15]

• Hydrolysis: To assess susceptibility to acid and base-catalyzed degradation across a physiologically relevant pH range.

• Oxidation: To evaluate the impact of oxidative stress, which can be encountered during manufacturing and storage.

• Photolysis: To determine the potential for light-induced degradation.

• Thermal Stress: To understand the effect of temperature on the compound's stability.

Experimental Workflow

The following diagram illustrates a typical workflow for assessing the thermodynamic stability of a compound like 2-Benzylpyrimidine.

Caption: A generalized workflow for the forced degradation and stability analysis of 2-Benzylpyrimidine.

Detailed Experimental Protocols

The following protocols are provided as a template and should be optimized based on the specific properties of 2-Benzylpyrimidine.

Preparation of Stock and Sample Solutions

• Stock Solution: Prepare a stock solution of 2-Benzylpyrimidine (e.g., 1 mg/mL) in a suitable organic solvent in which it is freely soluble (e.g., methanol or acetonitrile).[9][10]

• Working Solutions: Dilute the stock solution with the appropriate aqueous buffer (e.g., phosphate-buffered saline for neutral pH, HCl for acidic, and NaOH for basic conditions) to achieve the desired final concentration for the study (e.g., 100 µg/mL).

Forced Degradation Protocols

• Acidic and Basic Hydrolysis:

  • Incubate the working solution in 0.1 M HCl and 0.1 M NaOH at an elevated temperature (e.g., 60 °C).

  • Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

  • Neutralize the aliquots before analysis.

• Oxidative Degradation:

  • Treat the working solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

  • Monitor the reaction closely and withdraw aliquots at appropriate time points.[15]

• Photostability:

  • Expose the working solution to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

  • A control sample should be protected from light.

• Thermal Degradation:

  • Incubate the working solution in a temperature-controlled oven at an elevated temperature (e.g., 70 °C).

  • Withdraw aliquots at specified time intervals.

Analytical Methodology

A validated stability-indicating analytical method is crucial for separating the parent compound from its degradation products.[16][17]

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

  • Detection: UV detection at a wavelength where 2-Benzylpyrimidine and its potential degradants have significant absorbance. A photodiode array (PDA) detector is recommended to assess peak purity.[18]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Utilize LC-MS to obtain the mass-to-charge ratio (m/z) of the degradation products, which is essential for their identification and structural elucidation.[16][19]

Potential Degradation Pathways

Based on the known chemistry of pyrimidines, several degradation pathways can be postulated for 2-Benzylpyrimidine under stress conditions. The pyrimidine ring can be susceptible to cleavage, and the benzyl group may undergo oxidation.[20][21][22]

Caption: Potential degradation pathways for 2-Benzylpyrimidine under forced degradation conditions.

Data Analysis and Interpretation

Kinetic Analysis

The degradation of a drug in solution often follows pseudo-first-order kinetics.[18][23][24][25] The rate of degradation can be determined by plotting the natural logarithm of the remaining drug concentration against time. The slope of this line will be equal to the negative of the rate constant (k).

Table 2: Hypothetical Degradation Kinetics of 2-Benzylpyrimidine

Stress Condition	Temperature (°C)	Postulated Rate Constant (k) (hr⁻¹)	Postulated Half-life (t₁/₂) (hr)
0.1 M HCl	60	0.05	13.9
0.1 M NaOH	60	0.12	5.8
3% H₂O₂	25	0.08	8.7
Thermal	70	0.03	23.1

Note: These are hypothetical values for illustrative purposes.

Mass Balance

A critical aspect of a forced degradation study is ensuring mass balance, which confirms that all degradation products have been accounted for.[14] The sum of the assay of the parent drug and the impurities should ideally be close to 100%.

Conclusion and Recommendations

This guide provides a comprehensive and scientifically grounded framework for investigating the thermodynamic stability of 2-Benzylpyrimidine in aqueous solutions. A thorough understanding of its degradation profile is essential for the development of stable and safe pharmaceutical products. It is recommended that these studies be initiated early in the drug development process to inform formulation and packaging decisions.[2] The use of orthogonal analytical techniques, such as HPLC, LC-MS, and NMR, is crucial for the accurate identification and quantification of degradation products.[14][16][19] Adherence to ICH guidelines will ensure that the generated stability data is robust and suitable for regulatory submissions.[4][6][26]

References

• ICH Q1 guideline on stability testing of drug substances and drug products. European Medicines Agency.
• DEGRADATION OF PURINE AND PYRIMIDINE NUCLEOTIDES NUCLEOTIDES. eGyanKosh.
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• New ICH Q1 Draft Guideline - What's Changing in Stability Testing. ECA Academy.
• Pyrimidine metabolism. Wikipedia.
• Ich guideline for stability testing. Slideshare.
• Analytical Techniques In Stability Testing. Separation Science.
• Pyrimidine Metabolism Pathways Synthesis and Degradation. Creative Proteomics Blog.
• Stability Characterization, Kinetics and Mechanism of Degradation of Dantrolene in Aqueous Solution: Effect of pH and Temperature. Scientific Research Publishing.
• ICH Guidelines: Drug Stability Testing Essentials. AMSbiopharma.
• BIOSYNTHESIS OF PYRIMIDINE RIBONUCLEOTIDES. DAV University.
• Degradation kinetics of Andrographolide in aqueous solution, product identification and biological activity evaluation. PMC.
• Stability Testing of Pharmaceuticals: Why is it important?. Synergy Bioscience.
• The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. PMC.
• Q1A(R2) Guideline. ICH.
• Stability Testing of Pharmaceuticals: Procedures and Best Practices. Lab Manager.
• Kinetics and drug stability. SlidePlayer.
• Kinetics of drug decomposition. Part 74. Kinetics of degradation of minocycline in aqueous solution. Semantic Scholar.
• Kinetic Analysis and Transformation Pathways of Sulfamethoxazole Degradation in Water and Wastewater Under Electron Beam Irradiation. MDPI.
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Inno-Bio.
• Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science.
• Forced degradation studies: A critical lens into pharmaceutical stability. Drug Discovery and Development.
• Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass.
• Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis.
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. PMC.
• Changes in Thermodynamic Parameters Induced by Pyrimidine Nucleic Bases Forming Complexes with Amino Acids and Peptides in a Buffer Solution at pH = 7.4. MDPI.
• SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie.
• 2-Aminopyrimidine. Solubility of Things.
• Physicochemical Properties of Novel Pyrimidine Compounds: A Technical Guide. Benchchem.
• Description of the thermodynamic properties and fluid-phase behavior of aqueous solutions of linear, branched, and cyclic amines. The Journal of Chemical Physics.
• Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News.
• Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert.
• SYNTHESIS AND ANTIBACTERIAL PROPERTIES OF PYRIMIDINE DERIVATIVES. Acta Poloniae Pharmaceutica.
• Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. ResearchGate.
• Structural Basis of Duplex Thermodynamic Stability and Enhanced Nuclease Resistance of 5'-C-Methyl Pyrimidine-Modified Oligonucleotides. PubMed.
• Albendazole Solubilization in Aqueous Solutions of Nicotinamide: Thermodynamics and Solute Solvent Interactions. Oriental Journal of Chemistry.
• Experimental Study on Binary (Solid + Liquid) Equilibrium and Solubility Analysis of 2-Aminopyrimidine in 17 Organic Solvents at Temperatures Ranging from 272.65 to 323.35 K. DOI.

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The 2-Benzylpyrimidine Scaffold: A Privileged Pharmacophore in Modern Drug Discovery

A Senior Application Scientist's Guide to its Synthesis, Structure-Activity Relationships, and Therapeutic Potential

Introduction: The Ascendancy of Pyrimidine Scaffolds in Medicinal Chemistry

The pyrimidine nucleus, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 3, stands as a cornerstone in the edifice of medicinal chemistry.[1][2][3] Its derivatives are integral to the very fabric of life, forming the structural basis of nucleobases like cytosine, thymine, and uracil, which are fundamental components of DNA and RNA.[1][4] This inherent biological relevance has made the pyrimidine ring a "privileged scaffold" in drug discovery, a molecular framework that is capable of binding to multiple biological targets with high affinity.[5][6] Consequently, pyrimidine derivatives have been successfully developed into a wide array of therapeutic agents, exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and cardiovascular effects.[3][7][8]

Among the vast landscape of pyrimidine-based compounds, the 2-benzylpyrimidine scaffold has emerged as a particularly intriguing and fruitful area of investigation. This structural motif, characterized by a benzyl group attached to the C2 position of the pyrimidine ring, offers a unique combination of steric and electronic properties that can be finely tuned to achieve desired pharmacological outcomes. The benzyl moiety provides a versatile handle for exploring interactions with hydrophobic pockets in target proteins, while the pyrimidine core serves as a key hydrogen bond acceptor and can be readily functionalized to modulate solubility, metabolic stability, and target-binding affinity. This guide provides an in-depth technical exploration of the 2-benzylpyrimidine pharmacophore, from its synthesis and structure-activity relationships (SAR) to its diverse applications in contemporary drug development.

Synthetic Strategies for 2-Benzylpyrimidine Derivatives

The construction of the 2-benzylpyrimidine core can be achieved through several synthetic routes, with the choice of method often depending on the desired substitution pattern and the availability of starting materials. A common and versatile approach involves the condensation of a β-dicarbonyl compound or its equivalent with a suitable amidine derivative.

Principle Synthesis: Condensation of β-Dicarbonyls with Benzylamidines

The "Principal Synthesis" of pyrimidines typically involves the cyclization of a β-dicarbonyl compound with an N-C-N synthon.[2] In the context of 2-benzylpyrimidines, this translates to the reaction of a 1,3-dicarbonyl compound with a benzylamidine. This method allows for the introduction of a wide variety of substituents at the 4, 5, and 6 positions of the pyrimidine ring.

A general representation of this synthetic approach is depicted below:

Figure 1: General synthetic scheme for 2-benzylpyrimidines.

This reaction is typically carried out in the presence of a base, such as sodium ethoxide or sodium hydroxide, to facilitate the initial condensation and subsequent cyclization. The nature of the R1 and R2 substituents on the β-dicarbonyl starting material will ultimately determine the substitution pattern at the C4 and C6 positions of the resulting pyrimidine.

Alternative Synthetic Routes

Other synthetic strategies for accessing 2-benzylpyrimidine derivatives include modifications of pre-formed pyrimidine rings. For instance, a 2-halopyrimidine can undergo palladium-catalyzed cross-coupling reactions, such as the Suzuki or Stille coupling, with a suitable benzylboronic acid or benzylstannane derivative. This approach is particularly useful for introducing substituted benzyl groups.

Therapeutic Applications and Structure-Activity Relationships (SAR)

The 2-benzylpyrimidine scaffold has demonstrated significant potential across a range of therapeutic areas. The following sections will delve into specific examples, highlighting the key structure-activity relationships that govern their biological activity.

Anticancer Activity

The pyrimidine nucleus is a well-established pharmacophore in oncology, with numerous approved drugs, such as 5-fluorouracil and gemcitabine, targeting nucleotide metabolism.[7] More recently, pyrimidine derivatives have been developed as potent inhibitors of various protein kinases, which are key regulators of cell growth, proliferation, and survival.[9][10]

Derivatives of the 2-benzylpyrimidine scaffold have been investigated as inhibitors of several kinases implicated in cancer progression. For instance, N-benzyl-2-phenylpyrimidin-4-amine derivatives have been identified as potent inhibitors of USP1/UAF1 deubiquitinase, a promising target in non-small cell lung cancer.[11][12] The SAR studies on these compounds revealed that substitution on the benzyl ring can significantly impact potency.

A generalized SAR for these kinase inhibitors can be summarized as follows:

Figure 3: Mechanism of action of 2,4-diamino-5-benzylpyrimidine DHFR inhibitors.

Recent research has also explored 2-(benzylthio)pyrimidine derivatives as potential antibacterial agents. [13][14]These compounds have shown promising activity against multidrug-resistant strains of Escherichia coli and Staphylococcus aureus. [13]The presence of the benzylthio group at the 2-position appears to be crucial for their antibacterial efficacy.

Antiviral Activity

The pyrimidine scaffold is a key component in many antiviral drugs. [15][16]While specific examples of 2-benzylpyrimidines with potent antiviral activity are less common in the initial literature search, the broader class of pyrimidine derivatives has shown activity against a range of viruses, including herpes simplex virus (HSV), human immunodeficiency virus (HIV), and influenza virus. [15][16][17]The general mechanism often involves the inhibition of viral enzymes, such as reverse transcriptase or protease, or interference with viral replication processes. [1]

Experimental Protocols

To provide a practical context for the synthesis and evaluation of 2-benzylpyrimidine derivatives, the following section outlines a detailed, step-by-step methodology for a representative synthesis and a common biological assay.

Synthesis of a Representative 2-Benzylpyrimidine Derivative

Synthesis of 2-Benzyl-4,6-dimethylpyrimidine

This protocol describes the synthesis of a simple 2-benzylpyrimidine derivative via the condensation of acetylacetone with benzylamidine hydrochloride.

Materials:

• Acetylacetone

• Benzylamidine hydrochloride

• Sodium ethoxide

• Ethanol

• Diethyl ether

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO3)

• Magnesium sulfate (MgSO4)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Reaction Mixture: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium ethoxide (1.1 equivalents) in absolute ethanol (100 mL).

• Addition of Reagents: To the stirred solution, add acetylacetone (1.0 equivalent) dropwise at room temperature. After 15 minutes, add benzylamidine hydrochloride (1.0 equivalent) in one portion.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the residue, add water (50 mL) and extract with diethyl ether (3 x 50 mL).

• Washing: Wash the combined organic layers with a saturated solution of sodium bicarbonate (2 x 30 mL) and then with brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to obtain the pure 2-benzyl-4,6-dimethylpyrimidine.

Figure 4: Workflow for the synthesis of 2-benzyl-4,6-dimethylpyrimidine.

In Vitro Antibacterial Assay: Minimum Inhibitory Concentration (MIC) Determination

This protocol describes the determination of the minimum inhibitory concentration (MIC) of a synthesized 2-benzylpyrimidine derivative against a bacterial strain using the broth microdilution method.

Materials:

• Synthesized 2-benzylpyrimidine compound

• Bacterial strain (e.g., Staphylococcus aureus ATCC 25923)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plate

• Dimethyl sulfoxide (DMSO)

• Bacterial inoculum standardized to 0.5 McFarland

• Incubator (37 °C)

• Microplate reader

Procedure:

• Preparation of Compound Stock Solution: Prepare a stock solution of the 2-benzylpyrimidine compound in DMSO at a concentration of 10 mg/mL.

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in MHB to obtain a range of concentrations (e.g., from 256 µg/mL to 0.5 µg/mL).

• Inoculation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Add the bacterial inoculum to each well of the microtiter plate containing the serially diluted compound. Include a positive control (bacteria in MHB without compound) and a negative control (MHB only).

• Reading of Results: Incubate the plate at 37 °C for 18-24 hours. The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria. The results can be read visually or by using a microplate reader to measure the optical density at 600 nm.

Conclusion and Future Perspectives

The 2-benzylpyrimidine scaffold has firmly established itself as a versatile and valuable pharmacophore in drug discovery. Its synthetic tractability, coupled with the ability to modulate its physicochemical properties through substitution, has led to the development of potent and selective inhibitors for a variety of biological targets. The continued exploration of this scaffold, particularly in the areas of oncology and infectious diseases, holds significant promise for the discovery of new and effective therapeutic agents.

Future research in this area should focus on several key aspects:

• Expansion of Chemical Space: The synthesis and evaluation of novel 2-benzylpyrimidine libraries with diverse substitution patterns will be crucial for identifying new lead compounds.

• Mechanism of Action Studies: A deeper understanding of the molecular mechanisms by which 2-benzylpyrimidine derivatives exert their biological effects will facilitate the rational design of more potent and selective molecules.

• Pharmacokinetic and Toxicological Profiling: Early-stage evaluation of the absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of promising compounds will be essential for their successful translation into clinical candidates.

By leveraging the principles of medicinal chemistry and modern drug discovery technologies, the full therapeutic potential of the 2-benzylpyrimidine scaffold can be unlocked, leading to the development of innovative medicines that address unmet medical needs.

References

A comprehensive list of references will be provided in a separate section, including full citation details and clickable URLs for verification.

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• 4. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 5. A review on pyrimidine-based pharmacophore as a template for the development of hybrid drugs with anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. orientjchem.org [orientjchem.org]
• 9. Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives [scirp.org]
• 14. researchgate.net [researchgate.net]
• 15. eurekaselect.com [eurekaselect.com]
• 16. Antiviral Activity of Pyrimidine Containing Compounds: Patent Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Antiviral activities of pyrimidine nucleoside analogues: some structure--activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]

Engineering Precision: The Biological Activity of 2-Benzylpyrimidine Derivatives in Kinase Inhibition

Executive Summary & Mechanistic Rationale

The pursuit of highly selective, ATP-competitive kinase inhibitors has driven medicinal chemistry toward privileged scaffolds that offer both geometric precision and synthetic tractability. Among these, the 2-benzylpyrimidine pharmacophore has emerged as a cornerstone in the design of next-generation targeted therapies.

As a Senior Application Scientist, I have observed that the efficacy of 2-benzylpyrimidine derivatives stems from their dual-action binding modality. The pyrimidine core acts as a highly efficient hinge-binding motif. The nitrogen atoms (N1 and N3) of the pyrimidine ring serve as critical hydrogen bond acceptors, interacting directly with the backbone amides of the kinase hinge region (e.g., Met318 in Lck or Met477 in BTK)[1]. Simultaneously, the flexible methylene bridge of the 2-benzyl group allows the phenyl ring to adaptively project into adjacent hydrophobic pockets—often the specificity pocket or the DFG-out allosteric site. This architectural flexibility grants the scaffold remarkable selectivity over off-target kinases and makes it an ideal directing group for C–H activation methodologies during the synthesis of complex inhibitor analogues[2].

Target-Specific Inhibition Profiles

The modular nature of the 2-benzylpyrimidine scaffold allows for precise tuning against specific oncogenic and inflammatory kinase targets:

• Bruton's Tyrosine Kinase (BTK): In B-cell malignancies, BTK is a critical node in the B-cell receptor (BCR) signaling pathway. Derivatives incorporating a 2-phenyl or 2-benzyl pyrimidine core have demonstrated robust inhibition of BTK. By occupying the ATP-binding pocket, these derivatives prevent the phosphorylation of downstream substrates like phospholipase

  2 (PLC 2), inducing cell cycle arrest at the G0/G1 phase in leukemia cell lines[3].

• Cyclin-Dependent Kinases (CDKs): Benzylamino-substituted pyrimidines and pyrazolo-pyrimidines exhibit low-nanomolar potency against CDKs. By optimizing the substitution patterns on the benzyl ring, these derivatives significantly outperform first-generation purine-based inhibitors (like roscovitine) in both biochemical potency and anti-proliferative cellular assays[4].

• Multi-Targeted Tyrosine Kinases (EGFR/Src): Pyrrolo[2,3-d]pyrimidine and 2-benzylpyrimidine derivatives are highly effective against the Epidermal Growth Factor Receptor (EGFR) and Src-family kinases. Halogenation of the benzyl ring further enhances the binding affinity to the target kinase, leading to improved therapeutic effects in non-small cell lung cancer (NSCLC) models[5].

Visualizing the Mechanism of Action

To contextualize the biological activity, the following diagram illustrates how 2-benzylpyrimidine derivatives disrupt the BCR-BTK signaling cascade, a primary mechanism in treating B-cell lymphoblastic leukemia.

Fig 1: Disruption of the BCR-BTK signaling pathway by 2-benzylpyrimidine derivatives.

Quantitative Data Presentation

The table below synthesizes the structure-activity relationship (SAR) and biological activity of representative 2-benzylpyrimidine structural classes across different kinase targets.

Compound Class / Scaffold	Primary Kinase Target	Enzymatic IC (nM)	Cellular IC ( M)	Key Downstream Marker Inhibited
2-Phenyl/Benzyl Pyrimidines	BTK	15 - 45	3.6 - 6.9 (Raji cells)	p-PLC 2
Benzylamino-Pyrazolo-Pyrimidines	CDK2 / CDK9	5 - 20	0.8 - 1.5 (MCF-7 cells)	p-Rb (Retinoblastoma)
Halogenated Pyrrolo-Pyrimidines	EGFR (L858R/T790M)	8 - 30	1.2 - 2.4 (H1975 cells)	p-AKT / p-ERK
2-Benzimidazole Pyrimidines	Lck / Src-family	2 - 10	0.5 - 1.2 (Jurkat cells)	p-ZAP70

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the evaluation of 2-benzylpyrimidine derivatives requires a self-validating workflow. Enzymatic potency must be correlated with cellular target engagement.

Protocol A: In Vitro Kinase Enzymatic Assay (ADP-Glo™)

Causality & Rationale: Radiometric assays (

- P-ATP) pose severe safety and disposal challenges. The ADP-Glo assay is a homogeneous, luminescent method that measures ADP formed from the kinase reaction. By depleting unreacted ATP and converting the generated ADP back to ATP for luciferase-mediated detection, it provides a high-throughput, self-validating system with a high signal-to-background ratio. This is crucial for accurately determining the IC of competitive hinge-binders like 2-benzylpyrimidines[3].

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl

  , 0.1 mg/mL BSA, 50 M DTT).

• Compound Dilution: Serially dilute the 2-benzylpyrimidine derivative in 100% DMSO, then transfer to the assay plate to achieve a final DMSO concentration of

  1%.

• Enzyme-Substrate Mix: Add the purified recombinant kinase (e.g., BTK or EGFR) and the specific peptide substrate to the wells. Incubate for 15 minutes at room temperature to allow compound pre-binding.

• Reaction Initiation: Add ultra-pure ATP (at the

  value of the specific kinase) to initiate the reaction. Incubate for 60 minutes at room temperature.

• ATP Depletion: Add ADP-Glo™ Reagent (1:1 volume ratio) to terminate the kinase reaction and deplete any remaining unconsumed ATP. Incubate for 40 minutes.

• Detection: Add Kinase Detection Reagent to convert ADP to ATP and introduce luciferase/luciferin. Incubate for 30 minutes.

• Readout: Measure luminescence using a microplate reader. Calculate IC

  using a 4-parameter logistic non-linear regression model.

Protocol B: Cellular Target Engagement (Western Blotting)

Causality & Rationale: Enzymatic potency does not guarantee cellular efficacy due to membrane permeability barriers and intracellular ATP competition (intracellular ATP is ~1-5 mM, whereas biochemical assays use ~10-100

M ATP). Measuring a direct downstream substrate (e.g., PLC 2 for BTK) validates that the derivative successfully penetrates the cell, competes with physiological ATP, and engages its target[3].

Step-by-Step Methodology:

• Cell Culture & Treatment: Seed target cells (e.g., Raji cells for BTK evaluation) at

  cells/well in 6-well plates. Treat with varying concentrations of the 2-benzylpyrimidine derivative (e.g., 0.1, 1, 10 M) for 4 hours.

• Stimulation: Stimulate cells with anti-IgM (10

  g/mL) for 10 minutes to activate the BCR pathway.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors (Na

  VO , NaF).

• Protein Quantification & Separation: Quantify protein using a BCA assay. Load equal amounts of protein (30

  g) onto a 4-12% SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA. Probe with primary antibodies against the phosphorylated target (e.g., anti-p-PLC

  2) and total protein (anti-PLC 2) overnight at 4°C.

• Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour. Develop using ECL substrate and quantify band intensity via densitometry to determine the cellular IC

  .

High-Throughput Screening Workflow Visualization

The integration of chemical synthesis, enzymatic screening, and cellular validation forms a closed-loop system for lead optimization.

Fig 2: Closed-loop experimental workflow for 2-benzylpyrimidine kinase inhibitor development.

References

• The development of 2-benzimidazole substituted pyrimidine based inhibitors of lymphocyte specific kinase (Lck)
• Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK)
• 5-Substituted 3-isopropyl-7-[4-(2-pyridyl)benzyl]amino-1(2)
• Chelation directed C—H activation reactions catalyzed by solid-supported palladium(II)
• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers Source: MDPI URL

Sources

• 1. The development of 2-benzimidazole substituted pyrimidine based inhibitors of lymphocyte specific kinase (Lck) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US10000453B2 - Chelation directed C—H activation reactions catalyzed by solid-supported palladium(II) catalysts - Google Patents [patents.google.com]
• 3. Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Guide: Safety Data & Toxicity Profile of 2-Benzylpyrimidine (CAS 6903-40-8)

Executive Summary: The "Privileged Scaffold"

2-Benzylpyrimidine (CAS 6903-40-8) serves as a critical intermediate in medicinal chemistry, functioning as a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. Its structural hybridity, combining a lipophilic benzyl group with a polar, hydrogen-bond-accepting pyrimidine ring, makes it an ideal linker in kinase inhibitors, HDAC inhibitors, and receptor antagonists.

However, its safety profile is often extrapolated rather than empirically defined in public databases. This guide synthesizes available data with rigorous structure-activity relationship (SAR) read-across from its closest structural analog, 2-Benzylpyridine (CAS 101-82-6) , to provide a conservative and actionable safety protocol.

Chemical Identification & Physicochemical Properties[1][2][3][4]

Understanding the physical state is the first line of defense. While often listed as a solid in databases, 2-Benzylpyrimidine has a low melting point, meaning it may present as a supercooled liquid or a semi-solid melt in laboratory conditions.

Property	Data	Relevance to Safety
CAS Number	6903-40-8	Unique Identifier
IUPAC Name	2-(Phenylmethyl)pyrimidine	Official nomenclature
Molecular Formula	C₁₁H₁₀N₂	Nitrogen-rich heterocycle
Molecular Weight	170.21 g/mol	Small molecule drug range
Physical State	Low-melting solid / Liquid	Risk: Splash hazard if melted; dust hazard if crystalline.
Melting Point	~10–12 °C (Estimated via Analog)	Likely liquid at room temperature.
Solubility	Soluble in DCM, MeOH, DMSO	Permeates skin easily with solvents.
pKa	~2.0 (Pyrimidine N)	Weakly basic; forms salts with strong acids.

Hazard Identification (GHS Classification)

Note: In the absence of a specific REACH registration dossier for CAS 6903-40-8, the following classification is derived from the "Read-Across" principle using the structural analog 2-Benzylpyridine and standard amine/heterocycle profiles.

Signal Word: WARNING

Hazard Class	Category	Hazard Statement (H-Code)	Description
Acute Toxicity (Oral)	Cat 4	H302	Harmful if swallowed.
Skin Corrosion/Irritation	Cat 2	H315	Causes skin irritation.[1][2][3]
Eye Damage/Irritation	Cat 2A	H319	Causes serious eye irritation.[3][4]
STOT - Single Exposure	Cat 3	H335	May cause respiratory irritation.[2]

Precautionary Statements (Selected):

• P261: Avoid breathing dust/fume/gas/mist/vapors.[1]

• P280: Wear protective gloves/eye protection/face protection.[3]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do.[1]

Toxicological Profile & Metabolic Fate

Acute Toxicity (Read-Across Analysis)

Direct LD50 data for 2-Benzylpyrimidine is sparse. We utilize 2-Benzylpyridine (CAS 101-82-6) as a high-confidence surrogate due to the isosteric replacement of a carbon (CH) with a nitrogen (N).

• Oral LD50 (Rat): Estimated 500 – 2000 mg/kg (Classified as Harmful).

• Subcutaneous LD50 (Mouse): 1500 mg/kg (Source: RTECS for 2-Benzylpyridine).

• Dermal/Inhalation: Data not determined; treat as fully permeable and potentially toxic by inhalation due to volatility of the liquid phase.

Metabolic Activation Pathway

In drug discovery, the "benzylic" position is a metabolic soft spot. Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6) can hydroxylate this position. This has two safety implications:

• Bioactivation: Formation of reactive intermediates.

• Toxic Metabolites: Cleavage of the bridge can release the free heterocycle and benzaldehyde derivatives.

Figure 1: Predicted metabolic pathway. The formation of benzaldehyde (a known sensitizer) suggests a mechanism for potential secondary toxicity.

Impurity Profile & Synthesis Hazards

For process chemists, the toxicity of the impurities often exceeds that of the target. 2-Benzylpyrimidine is typically synthesized via the coupling of phenylacetonitrile with a pyrimidine precursor.

Potential Impurity	Origin	Toxicity Hazard
Phenylacetonitrile (Benzyl Cyanide)	Starting Material	High Toxicity. Metabolizes to release cyanide. Oral LD50 ~270 mg/kg.
2-Chloropyrimidine	Precursor	Corrosive/Sensitizer. Potential alkylating agent.
Benzyl Chloride	Alternative Route	Carcinogen (1B). Lachrymator.[5] Causes severe burns.

Protocol: Always run a TLC or LC-MS check for Phenylacetonitrile before scaling up reactions involving this intermediate, as residual cyanide precursors pose a lethal risk.

Safe Handling Protocol: The "Self-Validating" Workflow

This protocol ensures that safety is not just a step, but a loop that validates itself.

Figure 2: Operational workflow. The "Acidify" step converts the volatile free base into a non-volatile salt, reducing inhalation risk during disposal.

Detailed Steps:

• Receipt: Inspect the bottle. If the compound appears wet or oily, it has melted (MP ~10-12°C). Do not heat to melt further unless vented.

• Transfer: Use a positive displacement pipette if liquid to prevent dripping. If solid, use an anti-static spatula.

• Neutralization: Before disposal, treat the waste stream with 1M HCl. This protonates the pyrimidine nitrogen (forming the hydrochloride salt), which drastically reduces vapor pressure and skin permeability.

• Validation: Dip a pH strip into the waste container. It must read acidic (Red/Orange). If not, add more acid. This confirms the compound is in its safer salt form.

Emergency Response

• Eye Contact: Immediate irrigation for 15 minutes. The basic nature of the pyrimidine ring can cause corneal clouding if not treated.

• Skin Contact: Wash with soap and water.[1][4] Do not use ethanol ; it will increase absorption of the lipophilic benzyl group.

• Spill (Liquid): Absorb with vermiculite. Do not use sawdust (flammability risk).

• Spill (Solid): Wet sweep to avoid dust generation.

References

• Chem-Supply. (2013). Safety Data Sheet: Pyrimidine Derivatives.

• National Institute of Health (NIH). (2025). PubChem Compound Summary: 2-Benzylpyridine (Analog Read-Across).Link

• Sigma-Aldrich. (2025).[1] Safety Data Sheet: 2-Benzylpyridine (Product 185701).Link

• Zhichkin, P., et al. (2002). "A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters." Synthesis, 2002(6), 720-722. (Synthesis & Impurity Context).

• European Chemicals Agency (ECHA). (2023). C&L Inventory: Pyrimidine and Pyridine Derivatives. Helsinki: ECHA.[6]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. echa.europa.eu [echa.europa.eu]

Coordination chemistry potential of 2-Benzylpyrimidine ligands

The Coordination Chemistry Potential of 2-Benzylpyrimidine Ligands: Catalysis, Mechanistic Insights, and Biological Applications

Executive Summary

As coordination chemistry evolves toward highly functionalized, multi-responsive systems, the 2-benzylpyrimidine scaffold has emerged as a uniquely versatile ligand. Functioning as an aza-homologue of benzylpyridine, 2-benzylpyrimidine offers distinct electronic tunability and conformational flexibility. This technical guide explores the dual utility of 2-benzylpyrimidine: first, as a highly efficient directing group in transition-metal-catalyzed C–H activation, and second, as a pharmacophore core for synthesizing bioactive metal complexes. Designed for researchers and drug development professionals, this whitepaper synthesizes mechanistic causality, self-validating experimental protocols, and quantitative data to accelerate the application of these ligands in both catalysis and medicinal chemistry.

Structural and Electronic Foundations

The coordination chemistry of 2-benzylpyrimidine is dictated by the basicity of its pyrimidine nitrogen atoms and the rotational freedom of the benzyl linker. Unlike rigid bidentate ligands, the structural flexibility of 2-benzylpyrimidine allows it to adapt to various metal center geometries—ranging from square planar in Palladium(II) complexes to distorted octahedral in Ruthenium(II) and Iron(III) systems[1].

The pyrimidine ring acts as a

-acidic, -donating moiety. When coordinating to transition metals, the ligand's electron density can be finely tuned via substitution on the pyrimidine or benzyl rings. This electronic tunability directly impacts the ligand coordination equilibrium, a critical factor in both catalytic turnover and the lipophilicity of biological complexes[2].

Catalytic Applications: Directing Group in Pd(II) C–H Activation

In the realm of late-stage functionalization, 2-benzylpyrimidine is a highly effective directing group for Palladium-catalyzed C–H activation. The nitrogen atom of the pyrimidine ring chelates to the Pd(II) center, positioning the metal precisely to cleave the proximal C–H bond of the benzyl ring, forming a stable palladacycle intermediate[2].

Mechanistic Causality in Directing Group Efficacy

The selectivity of C–H functionalization in the presence of multiple potential directing groups is governed by the Curtin-Hammett principle. The relative energies of the coordination complexes dictate the product distribution. In polar protic solvents (e.g., AcOH/Ac

O), 2-benzylpyrimidine outcompetes other directing groups like benzylpyrazole due to a highly favorable ligand coordination equilibrium (Hammett )[2]. However, this selectivity can be inverted in non-polar solvents like benzene, demonstrating that solvent polarity and basicity are causal levers for tuning regioselectivity.

Furthermore, recent advancements have immobilized these reactions using solid-supported Pd(II) catalysts (e.g., Pd(II)/Multi-Walled Carbon Nanotubes), which utilize 2-benzylpyrimidine to achieve highly recyclable, atom-economical transformations[3].

Quantitative Data: Directing Group Selectivity

The following table summarizes the solvent-dependent efficacy of 2-benzylpyrimidine compared to benzylpyrazole in Pd-catalyzed acetoxylation workflows.

Directing Group	Solvent System	Relative Selectivity (vs. Benzylpyrazole)	Hammett Value	Mechanistic Driver
2-Benzylpyrimidine	AcOH / Ac O	High (Dominant coordination)	-5.46	Thermodynamic stabilization of Pd(II) adduct
2-Benzylpyrimidine	Benzene	Moderate (Selectivity reversal)	-2.01	Reduced solvent competition for metal center

Protocol 1: Solid-Supported Pd(II) Catalyzed C–H Acetoxylation

This protocol is a self-validating system: the successful isolation of the mono-acetoxylated product confirms both the successful chelation of the 2-benzylpyrimidine ligand and the active Pd(II) oxidation state of the solid support.

• Catalyst Preparation: Mill palladium acetate with Multi-Walled Carbon Nanotubes (MWCNTs) in a ball mill for exactly 10 minutes. Note: Milling beyond 15 minutes reduces Pd(II) to Pd(0), which will fatally stall the C–H activation cycle[3].

• Reaction Setup: In a 10 mL Schlenk flask, combine 0.2 mmol of the 2-benzylpyrimidine substrate, 10 mol% of the Pd(II)/MWCNT catalyst, and 1.5 equivalents of PhI(OAc)

  (oxidant).

• Solvent Addition: Add 2.0 mL of an AcOH/Ac

  O (1:1 v/v) mixture. The protic environment stabilizes the Pd(IV) intermediate.

• Thermal Activation: Seal the flask and heat to 100°C for 12 hours under constant stirring.

• Isolation & Validation: Cool to room temperature, filter through a Celite pad to recover the solid-supported catalyst, and concentrate the filtrate in vacuo. Purify via silica gel chromatography. Confirm the regioselective C–O bond formation via

  H NMR (disappearance of the ortho-proton signal).

Visualization: Catalytic Cycle

Caption: Catalytic cycle of Pd(II)-catalyzed C-H functionalization directed by 2-benzylpyrimidine.

Biological Coordination Chemistry: Antimicrobial and Anticancer Complexes

Beyond catalysis, 2-benzylpyrimidine derivatives (such as trimethoprim analogs) are well-documented inhibitors of dihydrofolate reductase (DHFR)[4]. However, their coordination to transition metals like Ruthenium(II), Copper(II), and Zinc(II) unlocks entirely new biological mechanisms.

Causality in Metallodrug Efficacy

Why does complexation enhance bioactivity? According to Overton's concept of cell permeability and Tweedy's chelation theory, the coordination of the 2-benzylpyrimidine ligand to a metal ion significantly reduces the polarity of the metal. The partial sharing of the metal's positive charge with the donor nitrogen atoms increases the overall lipophilicity of the complex. This enhanced lipophilicity facilitates the penetration of the complex through the lipid layers of bacterial cell membranes[1].

Recent 4D-QSAR (Quantitative Structure-Activity Relationship) studies have also demonstrated that Ruthenium(II) arene complexes bearing benzylpyrimidine ligands exhibit potent anticancer and antimicrobial properties. The distorted octahedral geometry of these complexes allows for optimal spatial interaction with target enzymes and DNA grooves[1][4].

Protocol 2: Synthesis and Antimicrobial Screening of Metal-Benzylpyrimidine Complexes

This protocol ensures the structural integrity of the complex before biological screening, preventing false positives caused by uncoordinated metal salts.

• Ligand Preparation: Synthesize N-alkylated 2-benzylthiopyrimidine via nucleophilic substitution of 2-thiopyrimidine with benzyl halide in the presence of K

  CO [1].

• Complexation: Dissolve 2.0 mmol of the synthesized ligand in 15 mL of hot ethanol. Dropwise, add an equimolar aqueous solution of the target metal salt (e.g., RuCl

  or CuCl ).

• Reflux & Precipitation: Reflux the mixture for 4-6 hours. A precipitate will form, indicating the formation of the coordination complex.

• Validation (Critical Step): Filter and wash the precipitate. Validate the distorted octahedral geometry using single-crystal X-ray diffraction and

  H NMR (noting the chemical shift of the pyrimidine protons due to metal deshielding).

• In Vitro Assays: Solubilize the validated complex in DMSO (maximum 1% final assay concentration). Determine the Minimum Inhibitory Concentration (MIC) against multidrug-resistant E. coli and S. aureus using standard broth microdilution.

Visualization: Biological Discovery Workflow

Caption: Experimental workflow for the synthesis, characterization, and biological evaluation of complexes.

Conclusion & Future Outlook

The 2-benzylpyrimidine ligand occupies a privileged space in modern coordination chemistry. Its robust directing capabilities in Palladium-catalyzed C–H activation provide synthetic chemists with a powerful tool for late-stage functionalization. Simultaneously, its ability to form lipophilic, structurally stable complexes with transition metals opens new avenues for overcoming antimicrobial resistance and designing targeted therapeutics. Future research leveraging 4D-QSAR modeling will likely expand the library of Ruthenium(II) and Palladium(II) benzylpyrimidine complexes, pushing the boundaries of both homogeneous catalysis and metallopharmacology.

References

• Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionalization National Institutes of Health (PMC)[Link]

• Chelation directed C—H activation reactions catalyzed by solid-supported palladium(II) catalysts (US10000453B2)

• Study of the influence of N-alkylation of 2-benzylthiopyrimidines on the growth of two bacteria of medical interest ResearchGate[Link]

• Two Decades of 4D-QSAR: A Dying Art or Staging a Comeback? National Institutes of Health (PMC)[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US10000453B2 - Chelation directed C—H activation reactions catalyzed by solid-supported palladium(II) catalysts - Google Patents [patents.google.com]
• 4. Two Decades of 4D-QSAR: A Dying Art or Staging a Comeback? - PMC [pmc.ncbi.nlm.nih.gov]

Predictive Modeling and Experimental Validation of Metabolic Stability in 2-Benzylpyrimidine Analogs

Executive Overview

The 2-benzylpyrimidine scaffold is a privileged pharmacophore frequently deployed in the design of kinase inhibitors, antimalarials, and central nervous system (CNS) therapeutics. However, a critical liability of this chemotype is its high susceptibility to rapid first-pass metabolism. The benzylic methylene (

) bridge connecting the pyrimidine and phenyl rings is highly electron-rich and sterically accessible, making it a prime Site of Metabolism (SoM) for Cytochrome P450 (CYP450) enzymes.

To successfully advance 2-benzylpyrimidine analogs from discovery to preclinical development, drug development professionals must employ a rigorous combination of in silico predictions and in vitro validations. This guide outlines the mechanistic rationale, computational prediction strategies, and self-validating experimental protocols required to optimize the metabolic stability of this class of compounds.

Mechanistic Basis of CYP450-Mediated Clearance

The primary metabolic degradation of 2-benzylpyrimidine is driven by hepatic enzymes, most notably CYP3A4 and CYP2C9 [1]. The catalytic cycle of these hemoproteins typically initiates via a Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET) mechanism at the benzylic carbon.

Because the benzylic position is activated by the adjacent aromatic rings, the C-H bond dissociation energy is relatively low. CYP450 enzymes exploit this by abstracting a hydrogen atom, resulting in the formation of a benzylic radical. This radical rapidly recombines with the activated heme-oxygen species (Compound II) to form a primary hydroxylated metabolite. Subsequent over-oxidation can yield a ketone, or lead to N-dealkylation and ring cleavage, completely abrogating the molecule's pharmacological efficacy.

Fig 1. CYP450-mediated metabolic degradation pathways of 2-benzylpyrimidine analogs.

In Silico Predictive Modeling

Before committing extensive resources to complex chemical synthesis, in silico models are deployed to triage compounds [2]. Modern computational pharmacology utilizes two primary approaches to predict metabolic liabilities:

• Ligand-Based Machine Learning : Platforms utilize Random Forest and Support Vector Machine (SVM) algorithms trained on vast ChEMBL datasets to predict qualitative half-life (

  ) and intrinsic clearance ( ) classes [3].

• Structure-Based Quantum Mechanics : Tools like MetaSite calculate the activation energy required for hydrogen abstraction at specific atoms, generating a probabilistic SoM map based on the 3D conformation of the enzyme-substrate complex.

Causality in Workflow Design: Why use in silico first? By identifying the benzylic carbon as the primary SoM with high confidence, medicinal chemists can bypass the synthesis of inherently unstable compounds and rationally design analogs that block this specific metabolic vulnerability.

Structure-Activity Relationship (SAR) for Metabolic Hardening

To mitigate CYP-mediated oxidation, the benzylic position must be "hardened." The causality behind these structural modifications relies on fundamentally altering the physicochemical properties of the SoM:

• Fluorination (

  -fluoro or -difluoro): Replacing hydrogen with fluorine lowers the energy of the Highest Occupied Molecular Orbital (HOMO) and significantly increases the C-H bond dissociation energy, making HAT thermodynamically unfavorable.

• Steric Shielding (

  -methyl): Introducing an alkyl group creates steric bulk that physically impedes the approach of the CYP450 heme-oxo intermediate.

• Bioisosteric Replacement: Replacing the carbon bridge with an oxygen (ether) or nitrogen (amine) fundamentally shifts the electronic distribution, often redirecting metabolism to less critical sites.

Quantitative SAR Data Summary

The following table summarizes the impact of rational benzylic modifications on the predicted SoM score and empirically derived microsomal stability metrics.

Compound Analog	Modification at Benzylic Position	Predicted SoM Score (0-1)	HLM ( L/min/mg)	(min)
Cmpd 1 (WT)	-CH2- (Unsubstituted)	0.85	145.2	9.5
Cmpd 2	-CHF- (Mono-fluoro)	0.52	68.4	20.2
Cmpd 3	-CF2- (Di-fluoro)	0.12	15.3	>90.0
Cmpd 4	-CH(CH3)- (Mono-methyl)	0.45	55.1	25.1
Cmpd 5	-O- (Ether bioisostere)	0.20	22.8	60.5

In Vitro Validation: Human Liver Microsome (HLM) Protocol

While in silico tools guide rational design, in vitro assays provide the empirical validation required for IND-enabling studies. The Human Liver Microsome (HLM) stability assay is the gold standard for evaluating Phase I oxidative metabolism [4, 5].

Fig 2. Integrated computational and experimental workflow for optimizing metabolic stability.

Self-Validating HLM Assay Methodology

This step-by-step protocol is engineered as a self-validating system to ensure first-order kinetics and prevent artifactual enzyme inhibition.

Step 1: Reagent and Buffer Preparation Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM

.

• Causality: CYP450 enzymes require a strictly controlled physiological pH to maintain their tertiary structure. The

  ions are essential cofactors that facilitate electron transfer from the NADPH-cytochrome P450 reductase to the CYP heme center.

Step 2: Microsome Thawing and Dilution Thaw pooled HLM on ice. Dilute to a working protein concentration of 0.625 mg/mL in the phosphate buffer.

• Causality: Utilizing pooled microsomes accounts for inter-individual genetic polymorphisms in CYP expression. Handling them strictly on ice prevents the premature thermal degradation of these fragile membrane-bound enzymes.

Step 3: Substrate Addition Spike the 2-benzylpyrimidine test compound into the microsomal suspension to achieve a final concentration of 1

M. Ensure the final DMSO concentration is 0.1%.

• Causality: A low substrate concentration (1

  M) ensures the reaction operates well below the Michaelis constant ( ), maintaining the first-order kinetics necessary for accurate calculations. Keeping DMSO below 0.1% prevents solvent-induced inhibition of CYP3A4.

Step 4: Thermal Pre-Incubation Incubate the mixture in a shaking water bath at 37°C for 5 minutes.

• Causality: This ensures the system reaches thermal equilibrium. Initiating a cold reaction would result in a non-linear initial reaction rate, artificially skewing the

  calculation.

Step 5: Reaction Initiation & Control Validation Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM. Simultaneously, run a negative control sample where NADPH is substituted with an equal volume of blank buffer.

• Causality: NADPH serves as the obligate electron donor. Its addition acts as the precise "start switch" for the assay. The negative control validates that any observed compound depletion is strictly CYP-mediated and not due to inherent chemical instability or non-specific binding to the plastic plate.

Step 6: Time-Course Sampling and Quenching At predetermined time points (t = 0, 5, 15, 30, and 45 minutes), extract a 50

L aliquot and immediately dispense it into 150 L of ice-cold acetonitrile (ACN) containing an analytical internal standard (e.g., tolbutamide).

• Causality: The 3:1 ratio of cold organic solvent instantly denatures the CYP proteins, halting the reaction at the exact time point. It simultaneously precipitates the proteins, preparing the sample for a clean LC-MS/MS injection.

Step 7: Centrifugation and LC-MS/MS Analysis Centrifuge the quenched plates at 4000 x g for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis. Plot the natural log of the remaining parent compound against time to determine the elimination rate constant (

), allowing the calculation of ( ) and .

References

1.. National Center for Biotechnology Information (PMC). 2. . Creative Biolabs. 3. . National Center for Biotechnology Information (PMC). 4. . ResearchGate. 5.. Springer Protocols.

Crystal Structure Analysis of 2-Benzylpyrimidine Complexes: A Comprehensive Technical Guide

Executive Summary

The 2-benzylpyrimidine scaffold is a highly privileged motif in medicinal chemistry, most famously recognized as the core structural element of trimethoprim, a potent antifolate antibacterial agent[1]. Beyond their standalone pharmacological efficacy, 2-benzylpyrimidines act as versatile, multidentate ligands in transition metal coordination chemistry. The complexation of these ligands with metals such as Copper (Cu), Silver (Ag), and Ruthenium (Ru) drastically alters their electronic distribution and lipophilicity, often yielding complexes with enhanced antibacterial, antifungal, or catalytic properties[2].

This technical guide provides drug development professionals and structural chemists with a self-validating framework for synthesizing, crystallizing, and resolving the 3D structures of 2-benzylpyrimidine complexes using X-ray diffraction (XRD).

Mechanistic Principles of Complexation and Crystallization

Causality in Experimental Design

The pyrimidine ring contains two

-hybridized nitrogen atoms. However, due to the electron-withdrawing nature of the heterocycle, pyrimidine nitrogens are weaker -donors compared to aliphatic amines. Consequently, the choice of solvent and counter-ion during synthesis is critical. Protic solvents (like water or ethanol) competitively hydrogen-bond with the pyrimidine nitrogens, actively impeding metal coordination. Therefore, weakly coordinating or aprotic solvents (e.g., acetonitrile, dichloromethane) are strictly preferred to drive complexation[3].

Furthermore, utilizing metal salts with poorly coordinating anions (e.g., ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

, ) prevents the anion from outcompeting the 2-benzylpyrimidine ligand for the metal's primary coordination sphere.

Protocol 1: Synthesis and Single-Crystal Growth

Objective: To synthesize and crystallize a self-validating, diffraction-grade Cu(I) or Ag(I) 2-benzylpyrimidine complex.

Step-by-Step Methodology:

• Ligand Preparation: Dissolve 1.0 mmol of 2-benzylpyrimidine in 10 mL of anhydrous acetonitrile under an inert argon atmosphere. Causality: An inert atmosphere is mandatory to prevent premature oxidation of sensitive metal centers (e.g., Cu(I) oxidizing to Cu(II)).

• Metal Addition: Slowly add 0.5 mmol of the metal salt (e.g., ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  or ) dissolved in 5 mL of acetonitrile dropwise to the ligand solution[3]. Note: A 2:1 ligand-to-metal ratio is employed to favor the formation of discrete molecular complexes over insoluble polymeric networks.

• Thermodynamic Equilibration: Stir the reaction mixture at room temperature for 3 hours. Causality: Extended stirring ensures that kinetically favored intermediates fully convert into the thermodynamically stable coordination complex.

• Microfiltration: Filter the solution through a 0.22 μm PTFE syringe filter. Causality: Removing microcrystalline or amorphous impurities eliminates heterogeneous nucleation sites that cause twinned or poorly diffracting crystals.

• Crystallization via Vapor Diffusion: Transfer the filtrate to a small inner vial. Place this vial inside a larger closed jar containing a volatile antisolvent (e.g., diethyl ether). The slow diffusion of ether into the acetonitrile over 3–7 days gradually reduces the solubility of the complex, promoting the controlled growth of high-quality single crystals.

Step-by-step workflow for the synthesis and crystallization of 2-benzylpyrimidine complexes.

X-Ray Diffraction (XRD) Data Acquisition and Refinement

Causality in XRD Parameters

X-ray crystallography remains the gold standard for elucidating the 3D architecture of coordination complexes. Data collection is universally performed at cryogenic temperatures (typically 100–150 K). Cooling the crystal minimizes the thermal motion (Debye-Waller factors) of the atoms, which exponentially decreases the scattering intensity at high diffraction angles. This allows for the precise determination of lighter atoms (like hydrogen) and the accurate mapping of subtle supramolecular interactions[1].

Protocol 2: XRD Data Collection and Structure Solution

• Crystal Mounting: Select a pristine, block-shaped crystal (approx. 0.15 × 0.10 × 0.10 mm) using a polarized optical microscope. Mount it on a MiTeGen loop using perfluoropolyether oil. The oil freezes instantly in the cryostream (100 K), rigidly holding the crystal without applying mechanical stress.

• Data Collection: Center the crystal on a diffractometer equipped with a Mo Kα microfocus source (λ = 0.71073 Å) and a CCD/CMOS detector. Collect full-sphere data using

  and scans to ensure high redundancy and completeness (>99%).

• Data Reduction: Integrate the diffraction frames and apply a multi-scan absorption correction (e.g., SADABS). Causality: Absorption correction is non-negotiable for complexes containing heavy transition metals to correct for the attenuation of X-rays by the metal center[4].

• Structure Solution: Solve the phase problem using Direct Methods or Intrinsic Phasing (SHELXT). The heavy metal atom is typically located first, followed by the iterative assignment of the pyrimidine and benzyl carbon/nitrogen atoms from the difference Fourier map.

• Refinement: Refine the structure using full-matrix least-squares on

  (SHELXL). Ensure all non-hydrogen atoms are refined anisotropically. Hydrogen atoms on the benzyl and pyrimidine rings should be placed in geometrically calculated positions and refined using a riding model.

Structural Features and Coordination Geometry

The structural analysis of 2-benzylpyrimidine complexes reveals diverse coordination geometries dictated by the metal center's d-electron configuration. For instance, Cu(I) (a ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

system) typically adopts a distorted tetrahedral geometry when coordinated by two pyrimidine ligands, driven by the steric bulk of the benzyl groups. Conversely, Ag(I) can exhibit linear, T-shaped, or even polymeric architectures depending on the bridging capability of the pyrimidine nitrogens[3].

Table 1: Representative Crystallographic Data for Pyrimidine Complexes

Complex / Ligand	Space Group	Metal-N Bond (Å)	Coordination Geometry	R1 Factor	Ref
Cu(I)-Pyrimidine	P21/c	2.01 – 2.05	Distorted Tetrahedral	0.045	[4]
Ag(I)-Pyrimidine	P-1	2.15 – 2.20	Linear / T-shaped	0.038	[3]
Ru(II)-Pyrimidine	Pbca	2.08 – 2.12	Distorted Octahedral	0.052	[2]
Trimethoprim	P21/a	N/A (Ligand)	N/A	0.041	[1]

Data Interpretation: The R1 factor serves as the primary metric of trustworthiness for the crystallographic model; values below 0.05 indicate a highly reliable structure. The Metal-N bond lengths validate the strength of the dative bonds, with shorter bonds in Cu(I) complexes reflecting stronger orbital overlap compared to the larger Ag(I) ion.

Supramolecular Interactions and Packing

Beyond primary coordination, the efficacy and stability of 2-benzylpyrimidine complexes are governed by their crystal packing. The 2-benzylpyrimidine scaffold inherently possesses two distinct aromatic systems: the electron-deficient pyrimidine ring and the electron-rich benzyl ring. This electronic disparity facilitates extensive intermolecular

stacking. Furthermore, the uncoordinated nitrogen atom of the pyrimidine ring frequently acts as a hydrogen-bond acceptor, interacting with lattice solvent molecules or coordinated water, creating robust 2D or 3D supramolecular networks[3].

Logical relationship of primary coordination and supramolecular interactions in the crystal lattice.

Conclusion

The rigorous crystal structure analysis of 2-benzylpyrimidine complexes provides indispensable atomic-level insights for rational drug design and materials engineering. By understanding the causality behind solvent selection, crystallization kinetics, and cryogenic XRD methodologies, researchers can reliably isolate and characterize these complex architectures. The interplay between primary metal coordination and secondary supramolecular forces ultimately dictates the physicochemical profile of the resulting therapeutic or catalytic agent.

References

• Title: Study of the influence of N-alkylation of 2-benzylthiopyrimidines on the growth of two bacteria of medical interest Source: ResearchGate URL: 2

• Title: The crystal and molecular structure of the antifolate drug trimethoprim (2,4-diamino-5-(3,4,5-trimethoxybenzyl)pyrimidine). A neutron diffraction study Source: Journal of the American Chemical Society (ACS) URL: 1

• Title: Ag(I) complexes with alkylidene-bis(2-aminopyrimidines) as building units for discrete metallomacrocyclic frames Source: UCA URL: 3

• Title: Chemistry of azopyrimidines Synthesis, spectral characterization, electrochemistry and X-ray crystal structure of bis[2-(arylazo)pyrimidine] complexes of copper(I) Source: NTU URL: 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. bibrepo.uca.es [bibrepo.uca.es]
• 4. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]

Protocols & Analytical Methods

Topic: Scalable Synthesis Protocols for 2-Benzylpyrimidine from Phenylacetonitrile

An Application Note and Protocol from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of the 2-Benzylpyrimidine Scaffold

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural core of nucleic acids and a vast array of therapeutic agents.[1][2] When substituted at the 2-position with a benzyl group, the resulting 2-benzylpyrimidine moiety becomes a privileged scaffold found in molecules with diverse biological activities, including potential applications as enzyme inhibitors and antimicrobial agents.[3][4][5] The development of robust, efficient, and scalable synthetic routes to this key intermediate is therefore of paramount importance for both academic research and industrial drug development programs.

This guide provides a detailed, two-step protocol for the synthesis of 2-benzylpyrimidine starting from the readily available and cost-effective precursor, phenylacetonitrile. The chosen methodology is grounded in the classical Pinner reaction, a reliable method for converting nitriles into the amidine synthons required for pyrimidine ring formation.[6][7][8] We will delve into the mechanistic underpinnings of each step, explain the critical process parameters that ensure high yield and purity, and provide a scalable, self-validating protocol designed for practical implementation in a laboratory setting.

Overall Synthetic Strategy

The conversion of phenylacetonitrile to 2-benzylpyrimidine is most efficiently achieved via a two-step sequence. This strategy hinges on first preparing the key intermediate, phenylacetamidine, which then undergoes a cyclocondensation reaction with a three-carbon (C3) synthon to construct the pyrimidine ring.

Part I: Synthesis of Phenylacetamidine Hydrochloride via the Pinner Reaction

The Pinner reaction is a classic and highly effective method for converting nitriles into imidate salts, known as Pinner salts.[7][8] These intermediates are then readily converted to amidines. The entire process must be conducted under strictly anhydrous conditions, as the Pinner salt is extremely sensitive to moisture and will hydrolyze to form the corresponding ester as a major byproduct.[9][10]

Reaction Mechanism Explained

The reaction is initiated by the protonation of the nitrile nitrogen by a strong acid, typically anhydrous hydrogen chloride gas. This activation dramatically increases the electrophilicity of the nitrile carbon, which is then attacked by a nucleophilic alcohol (ethanol in this case). A subsequent proton transfer yields the stable phenylacetimidate hydrochloride salt. This salt is then treated with ammonia to displace the ethoxy group, forming the final amidine hydrochloride.

Experimental Protocol: Phenylacetamidine Hydrochloride

Safety Precaution: This procedure involves the use of highly toxic and corrosive anhydrous hydrogen chloride gas. All operations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles.

Reagent	M.W.	Amount	Moles	Eq.
Phenylacetonitrile	117.15	50.0 g	0.427	1.0
Anhydrous Ethanol	46.07	250 mL	-	-
Hydrogen Chloride (gas)	36.46	~20 g	~0.55	~1.3
Anhydrous Diethyl Ether	74.12	500 mL	-	-
Ammonia in Ethanol (2M)	17.03	250 mL	0.50	1.17

Procedure:

• Reaction Setup: Assemble a 1-L three-neck round-bottom flask equipped with a mechanical stirrer, a gas inlet tube extending below the surface of the reaction mixture, and a gas outlet connected to a calcium chloride drying tube and then to a gas trap (e.g., a sodium hydroxide solution). Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen.[9]

• Pinner Salt Formation: Charge the flask with phenylacetonitrile and anhydrous ethanol. Begin stirring and cool the mixture to 0-5 °C using an ice-water bath. Bubble dry hydrogen chloride gas through the solution at a moderate rate.[9][10] The reaction is exothermic; maintain the internal temperature below 10 °C. Continue the HCl addition until the solution is saturated and a significant amount of white precipitate (the Pinner salt) has formed. This typically takes 2-3 hours.

• Isolation of Pinner Salt: Once the reaction is complete, stop the HCl flow and seal the flask. Allow the mixture to stand at 0-5 °C for 12-18 hours to ensure complete precipitation. Collect the white crystalline Pinner salt by filtration under a nitrogen atmosphere. Wash the solid with two portions of cold, anhydrous diethyl ether (2 x 250 mL) to remove any unreacted starting materials.

• Ammonolysis: Without allowing the Pinner salt to dry completely (as it can be unstable), transfer the moist solid to a separate 1-L flask equipped with a mechanical stirrer. Cool the flask in an ice bath and add the 2M solution of ammonia in ethanol dropwise over 30 minutes with vigorous stirring.

• Reaction and Isolation: After the addition is complete, remove the ice bath and allow the slurry to stir at room temperature for 4-6 hours. A byproduct, ammonium chloride, will precipitate.

• Purification: Remove the ammonium chloride by filtration. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude phenylacetamidine hydrochloride. The product can be further purified by recrystallization from an ethanol/ether mixture to yield a white crystalline solid.

• Validation: Monitor the reaction progress and confirm product identity using TLC and spectroscopic methods (¹H NMR, ¹³C NMR, IR). The expected yield is typically in the range of 75-85%.

Part II: Cyclocondensation to form 2-Benzylpyrimidine

The final step involves the construction of the pyrimidine ring by condensing the phenylacetamidine with a suitable C3 synthon. Malondialdehyde is the ideal reactant, but it is unstable and prone to polymerization. A common and scalable solution is to use a stable precursor, such as 1,1,3,3-tetramethoxypropane, which hydrolyzes in situ under mild acidic or basic conditions to generate the required malondialdehyde.

Experimental Protocol: 2-Benzylpyrimidine

Safety Precaution: Sodium metal is highly reactive with water and alcohols. Handle under an inert atmosphere. The sodium ethoxide solution generated is corrosive.

Reagent	M.W.	Amount	Moles	Eq.
Phenylacetamidine HCl	170.64	20.0 g	0.117	1.0
Sodium Metal	22.99	2.96 g	0.129	1.1
Anhydrous Ethanol	46.07	300 mL	-	-
1,1,3,3-Tetramethoxypropane	164.20	21.2 g	0.129	1.1

Procedure:

• Preparation of Sodium Ethoxide: In a 1-L three-neck flask equipped with a reflux condenser, mechanical stirrer, and nitrogen inlet, add anhydrous ethanol (250 mL). Carefully add sodium metal in small pieces to the stirring ethanol. The reaction is exothermic and will generate hydrogen gas, which should be vented safely. Allow the reaction to proceed until all the sodium has dissolved.

• Amidine Free Base Formation: Cool the freshly prepared sodium ethoxide solution to room temperature. Add the phenylacetamidine hydrochloride in portions to the stirred solution. Stir the resulting suspension for 30-45 minutes at room temperature to ensure complete formation of the free amidine.[9]

• Condensation Reaction: To the amidine suspension, add 1,1,3,3-tetramethoxypropane dropwise over 20 minutes. After the addition, heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours.

• In-Process Control: Monitor the reaction progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate mobile phase) until the starting amidine is consumed.[11]

• Work-up and Extraction: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. To the resulting residue, add water (200 mL) and extract the product with ethyl acetate (3 x 150 mL).

• Purification: Combine the organic extracts and wash with brine (100 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-benzylpyrimidine as an oil or low-melting solid.

• Final Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the final product with high purity.

• Validation: Confirm the structure and purity of the final 2-benzylpyrimidine using ¹H NMR, ¹³C NMR, and Mass Spectrometry. Expected yields after purification are typically 65-80%.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Low Yield in Step 1	Presence of moisture during Pinner salt formation.	Ensure all glassware is rigorously dried and reagents are anhydrous. Use a fresh cylinder of dry HCl gas.[9]
Thermal decomposition of the Pinner salt.	Maintain low temperatures (0-5 °C) throughout the Pinner salt formation and isolation steps.[9]
Low Yield in Step 2	Incomplete formation of the free amidine.	Ensure a slight excess (1.1 eq) of a strong base (sodium ethoxide) is used and allow sufficient time for the deprotonation.
Inefficient cyclization.	Ensure the reaction is heated to reflux for a sufficient duration. Monitor by TLC to confirm completion.
Product Purification Issues	Presence of side-products from self-condensation.	Optimize reaction stoichiometry and temperature. Purification via column chromatography should effectively separate the desired product.[11]

References

• Pinner pyrimidine synthesis.Slideshare.
• Pinner reaction.Wikipedia.
• Pinner Reaction.SynArchive.
• Step-by-Step Synthesis Protocol for 2-Benzylpyrimidin-5-amine.Benchchem.
• Optimization of reaction conditions for the synthesis of pyrimidine deriv
• overcoming side reactions in pyrimidine synthesis.Benchchem.
• A Lewis acid-promoted Pinner reaction.PMC.
• Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK.PubMed.
• Benzyl pyrimidine derivatives, and preparation method and medical application thereof.
• SYNTHESIS OF PYRIMIDINE DERIV
• Benzimidazole–Pyrimidine Hybrids: Synthesis and Medicinal Properties.MDPI.
• Design and synthesis of novel N-benzyl-2,5-dihydro-1H-pyrrole-linked benzopyrimidine conjugates as antimicrobial agents.New Journal of Chemistry (RSC Publishing).
• Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives.
• Rational Engineering of Mesorhizobium Imine Reductase for Improved Synthesis of N-Benzyl Cyclo-tertiary Amines.MDPI.
• Synthesis of pyrimidine derivatives 4a and 4b.

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• 4. Design and synthesis of novel N-benzyl-2,5-dihydro-1H-pyrrole-linked benzopyrimidine conjugates as antimicrobial agents: study combining in vitro and in silico analysis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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Strategic Synthesis of 2-Benzylpyrimidine Derivatives via Negishi Cross-Coupling

An Application Guide:

Abstract

The 2-benzylpyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its synthesis, however, requires robust and versatile chemical methods that can accommodate a wide range of functional groups. The Negishi cross-coupling reaction, a palladium- or nickel-catalyzed process that joins organozinc compounds with organic halides, has emerged as a premier strategy for this purpose.[1][2] This guide provides an in-depth exploration of the Negishi coupling for the synthesis of 2-benzylpyrimidine derivatives, offering detailed mechanistic insights, step-by-step protocols, and expert-driven advice on optimization and troubleshooting. Tailored for researchers, medicinal chemists, and process development scientists, this document serves as a practical manual for leveraging this powerful C(sp²)–C(sp³) bond-forming reaction.

Introduction: The Value of 2-Benzylpyrimidines and the Negishi Advantage

Pyrimidine derivatives are a cornerstone of therapeutic drug design, exhibiting a vast spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anti-cancer properties.[3][4] The introduction of a benzyl group at the C2-position creates a key structural motif that often enhances biological efficacy.

While several cross-coupling methods exist for forging carbon-carbon bonds, the Negishi coupling offers distinct advantages for this specific transformation:

• High Reactivity of Organozincs: Organozinc reagents are more reactive than their organoboron (Suzuki) and organotin (Stille) counterparts, often enabling reactions to proceed under milder conditions and with lower catalyst loadings.[5]

• Exceptional Functional Group Tolerance: Modern protocols have demonstrated that Negishi couplings are compatible with a surprisingly broad array of sensitive functional groups, including esters, amides, and even some unprotected alcohols and amines, minimizing the need for extensive protecting group strategies.[6][7]

• Accessibility of Reagents: Benzylzinc halides can be readily prepared from commercially available benzyl halides, either in a separate step or generated in situ.[1]

This guide will deconstruct the Negishi coupling, providing the foundational knowledge and practical protocols necessary to successfully synthesize 2-benzylpyrimidine derivatives.

The Catalytic Heart: Mechanism and Key Components

The efficacy of the Negishi coupling lies in a well-orchestrated catalytic cycle involving a palladium(0) species. Understanding this cycle is paramount for rational optimization and troubleshooting. The generally accepted mechanism proceeds through three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[1][8]

The Palladium Catalytic Cycle

The journey begins with an active Pd(0) catalyst, which is typically generated in situ from a more stable Pd(II) precatalyst.

Caption: The catalytic cycle of the Negishi coupling reaction.

• Oxidative Addition: The electron-rich Pd(0) catalyst inserts into the carbon-halogen bond of the 2-halopyrimidine. This is often the rate-determining step.[9] The reactivity of the halide follows the order I > Br > Cl, with chlorides being the most challenging to activate.[1]

• Transmetalation: The benzyl group is transferred from the organozinc reagent to the palladium(II) center, displacing the halide and forming a diorganopalladium(II) intermediate. The presence of lithium salts can be beneficial, as they break up organozinc aggregates to form more reactive monomeric zincate species.[10]

• Reductive Elimination: The final step involves the formation of the new C-C bond as the pyrimidinyl and benzyl groups are eliminated from the palladium center. This step is typically fast and irreversible, regenerating the active Pd(0) catalyst to continue the cycle.[11]

Critical Reagents and Their Roles

Component	Example(s)	Role & Expert Insight
Aryl Halide	2-Chloropyrimidine, 2-Bromopyrimidine	The electrophilic partner. 2-Chloropyrimidine is cost-effective for large-scale synthesis but requires a highly active catalyst system for efficient oxidative addition.[12] 2-Bromopyrimidine is more reactive and a good starting point for initial route scouting.
Organozinc Reagent	Benzylzinc chloride (BnZnCl), Benzylzinc bromide (BnZnBr)	The nucleophilic partner. Must be prepared under strictly anhydrous and inert conditions to prevent decomposition.[13] Its preparation from benzyl bromide or chloride and activated zinc is a key upstream step.
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂, PEPPSI™-type catalysts	Source of the active Pd(0) catalyst. PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) complexes are often preferred due to their high stability and ease of handling.[14][15]
Ligand	PPh₃, P(t-Bu)₃, SPhos, XPhos	Crucial for catalyst stability and activity. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos) accelerate the oxidative addition and reductive elimination steps, making them ideal for coupling less reactive aryl chlorides.[6][16][17]
Solvent	Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP)	The reaction medium. THF is the most common solvent. Aprotic polar solvents like DMF or NMP can be beneficial, particularly for challenging couplings, as they help solubilize intermediates.[12]
Additive	Lithium Chloride (LiCl)	Often used in the preparation of the organozinc reagent. It helps solubilize the organozinc species in THF by forming higher-order zincates, increasing its nucleophilicity and reactivity in the transmetalation step.[13]

Field-Proven Experimental Protocols

The following protocols provide a robust starting point for the synthesis of 2-benzylpyrimidine. Safety Note: Organozinc reagents are air and moisture-sensitive. All procedures must be conducted under a dry, inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents and oven-dried glassware.

Protocol 1: Preparation of Benzylzinc Chloride (0.5 M solution in THF)

This protocol details the direct insertion of activated zinc into benzyl chloride.

• Zinc Activation: To an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stir bar, and argon inlet, add zinc dust (1.2 eq). Evacuate and backfill the flask with argon three times. Add anhydrous THF, followed by a few crystals of iodine (I₂) or ~5 mol% 1,2-dibromoethane. Stir the suspension at room temperature until the color of the iodine fades or gas evolution ceases, indicating zinc activation.[13]

• Reagent Formation: Slowly add a solution of benzyl chloride (1.0 eq) in anhydrous THF to the activated zinc suspension via syringe pump over 30 minutes. The reaction can be mildly exothermic; maintain the temperature below 35 °C using a water bath if necessary.

• Maturation: After the addition is complete, stir the resulting greyish suspension at room temperature for 2-4 hours. The successful formation of the organozinc reagent is indicated by the consumption of the zinc metal. This reagent is best used immediately in the subsequent coupling reaction.

Protocol 2: Palladium-Catalyzed Negishi Coupling

This protocol describes the coupling of 2-chloropyrimidine with the freshly prepared benzylzinc chloride.

Caption: High-level experimental workflow for the synthesis.

Reaction Setup:

Reagent	M.W.	Mol Eq.	Mol	Amount
2-Chloropyrimidine	114.53	1.0	5.0 mmol	573 mg
Benzylzinc Chloride	-	1.2	6.0 mmol	12.0 mL (0.5 M)
Pd₂(dba)₃	915.72	0.01	0.05 mmol	46 mg
SPhos	410.53	0.022	0.11 mmol	45 mg
Anhydrous THF	-	-	-	25 mL

Step-by-Step Procedure:

• Catalyst Preparation: In a separate, oven-dried Schlenk flask under argon, add Pd₂(dba)₃ (1 mol%) and SPhos (2.2 mol%). Add 10 mL of anhydrous THF and stir the mixture at room temperature for 20 minutes. A color change to a dark orange/brown indicates the formation of the active Pd(0)-ligand complex.

• Addition of Electrophile: To the catalyst mixture, add a solution of 2-chloropyrimidine (1.0 eq) in 5 mL of anhydrous THF via cannula or syringe.

• Addition of Nucleophile: Slowly add the freshly prepared benzylzinc chloride solution (1.2 eq) to the reaction flask via syringe over 15-20 minutes.

• Reaction Progress: Stir the reaction mixture at room temperature or gently heat to 50-60 °C. Monitor the reaction's progress by TLC or GC-MS analysis until the 2-chloropyrimidine starting material is consumed (typically 4-12 hours).

• Work-up: Upon completion, cool the reaction to 0 °C and carefully quench by the slow addition of a saturated aqueous NH₄Cl solution. Stir for 15 minutes, then transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-benzylpyrimidine product.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive organozinc reagent due to moisture/air exposure. 2. Incomplete zinc activation. 3. Deactivated palladium catalyst.	1. Ensure all glassware is rigorously dried and solvents are anhydrous. Prepare the organozinc reagent fresh and use immediately.[13] 2. Use fresh zinc dust and ensure proper activation with I₂ or 1,2-dibromoethane. 3. Use a more robust precatalyst (e.g., PEPPSI-type) or increase ligand loading.
Significant Homocoupling of Benzylzinc Reagent (forms Bibenzyl)	1. Oxidative addition is too slow compared to other pathways. 2. Presence of trace oxygen.	1. Switch to a more reactive electrophile (2-bromopyrimidine). Increase reaction temperature. Use a more electron-rich, bulky ligand to accelerate oxidative addition. 2. Thoroughly degas all solvents and ensure a robust inert atmosphere.
Reaction Stalls	1. Catalyst has decomposed. 2. Insufficiently reactive electrophile (aryl chloride).	1. Add a second portion of catalyst and ligand. 2. Switch to a more powerful ligand system (e.g., from PPh₃ to a Buchwald-type ligand). Consider adding a co-solvent like NMP to improve solubility and reaction rates.[12][16]

Conclusion

The Negishi cross-coupling reaction is an exceptionally powerful and reliable tool for the synthesis of 2-benzylpyrimidine derivatives. Its operational simplicity, compatibility with diverse functional groups, and the high reactivity of the organozinc nucleophile make it a preferred method in both academic and industrial settings. By understanding the underlying catalytic mechanism and paying careful attention to experimental parameters—particularly the quality of the organozinc reagent and the choice of ligand—researchers can efficiently access a wide array of valuable pyrimidine-based compounds for drug discovery and development.

References

• Negishi, E. The Negishi Coupling. Wikipedia. [Link]

• Organic Chemistry Portal. Negishi Coupling. Organic Chemistry Portal. [Link]

• LMU Munich. Kinetics and Intermediates of Palladium-catalyzed Negishi Cross-Coupling Reactions. Elektronische Hochschulschriften der LMU München. [Link]

• Biscoe, M. R., et al. Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts. PMC. [Link]

• Zhang, Z., et al. Enantioconvergent Negishi Cross-Coupling of Racemic sec-Alkylzinc Reagent with Aryl Halides Enabled by Bulky N-Heterocyclic Carbene-Pd Catalyst. CCS Chemistry. [Link]

• Milne, J. E., & Buchwald, S. L. An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction. ACS Publications. [Link]

• Hoh, F., et al. Negishi cross-coupling reaction catalyzed by an aliphatic, phosphine based pincer complex of palladium. biaryl formation via cationic pincer-type PdIV intermediates. Dalton Transactions (RSC Publishing). [Link]

• Denmark Group. The Negishi Cross-Coupling Reaction. University of Illinois Urbana-Champaign. [Link]

• Taylor & Francis. Negishi coupling – Knowledge and References. Taylor & Francis Online. [Link]

• Google Patents. Benzyl pyrimidine derivatives, and preparation method and medical application thereof.

• Espinet, P., et al. Understanding the Use of Phosphine-(EWO) Ligands in Negishi Cross-Coupling: Experimental and Density Functional Theory Mechanistic Study. ACS Publications. [Link]

• Dai, C., & Fu, G. C. The First General Method for Palladium-Catalyzed Negishi Cross-Coupling of Aryl and Vinyl Chlorides: Use of Commercially Available Pd(P(t-Bu)3)2 as a Catalyst. Journal of the American Chemical Society. [Link]

• Organ, M. G., et al. Negishi cross-coupling of secondary alkylzinc halides with aryl/heteroaryl halides using Pd–PEPPSI–IPent. Chemical Communications (RSC Publishing). [Link]

• Organic Syntheses. Enantioselective, Stereoconvergent Negishi Cross-Couplings of α-Bromo Amides with Alkylzinc Reagents. Organic Syntheses. [Link]

• Liu, T., et al. Negishi Cross-Coupling Is Compatible with a Reactive B–Cl Bond: Development of a Versatile Late-Stage Functionalization of 1,2-Azaborines and Its Application to the Synthesis of New BN Isosteres of Naphthalene and Indenyl. PMC. [Link]

• Skrydstrup, T., et al. Functional-Group-Tolerant Pd-Catalyzed Carbonylative Negishi Coupling with Aryl Iodides. The Journal of Organic Chemistry. [Link]

• Kim, J., et al. Organozinc Reagents for Facile Synthetic Route to Diflunisal, Fenbufen and Felbinac. Moodle@Units. [Link]

• Kamal, A., et al. Synthesis of 2-(N-Benzylpyrrolyl)-benzimidazoles Using Polyphosphoric Acid Prompted Cyclocondensation. PMC. [Link]

• Espinet, P., et al. Insights into the Mechanism of the Negishi Reaction: ZnRX versus ZnR2 Reagents. Journal of the American Chemical Society. [Link]

• Singh, V., et al. Synthetic method to access fluorinated 2-benzylpyridines by using Negishi coupling reaction. ResearchGate. [Link]

• Lützen, A., & Hapke, M. Synthesis of 5-Substituted 2,2'-Bipyridines from Substituted 2-Chloropyridines by a Modified Negishi Cross-Coupling Reaction. Organic Chemistry Portal. [Link]

• Stoyanov, E., et al. Synthesis of 2-Substituted Benzimidazole Derivatives as a Platform for the Development of UV Filters and Radical Scavengers in Sunscreens. MDPI. [Link]

• Singh, P., et al. Recent developments in the chemistry of Negishi coupling: a review. ResearchGate. [Link]

• James, M. J., et al. Mechanochemical Activation of Zinc and Application to Negishi Cross‐Coupling. PMC. [Link]

• Németh, K., et al. Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications. PMC. [Link]

• El-Sayed, M. A. A. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Journal of Drug Delivery and Therapeutics. [Link]

• Al-Amiery, A. A., et al. BENZAMINE DERIVATIVES: SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY STUDY. CyberLeninka. [Link]

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Precision C-H Functionalization of 2-Benzylpyrimidine: Application Note & Protocols

Abstract & Strategic Overview

The 2-benzylpyrimidine scaffold represents a unique challenge in C-H functionalization due to the presence of two distinct, competitive reactive sites: the ortho-C(sp²)-H bonds of the phenyl ring and the benzylic C(sp³)-H bonds of the methylene bridge.

This guide details the protocols for selectively accessing either site. Unlike simple 2-phenylpyrimidine (which forms a stable 5-membered metallacycle), 2-benzylpyrimidine requires the formation of a kinetically slower 6-membered palladacycle for ortho-arylation. Consequently, reaction outcomes are highly sensitive to temperature, oxidant choice, and proton shuttles.

We present two validated workflows:

• Protocol A: Pd(II)-Catalyzed Ortho-Arylation (C(sp²)-H functionalization).

• Protocol B: Cu/Pd-Catalyzed Benzylic Oxidation (C(sp³)-H functionalization).

Mechanistic Insight: The Selectivity Switch

The pyrimidine nitrogen serves as a directing group (DG). However, the "selectivity switch" between the phenyl ring and the benzylic position is governed by the energy barrier difference between forming a 6-membered metallacycle (ortho-pathway) versus direct H-atom abstraction or deprotonation at the acidic benzylic position.

Pathway Analysis

• Ortho-Arylation (Path A): Requires high temperatures (>130°C) and carboxylate ligands (e.g., PivOH) to facilitate the Concerted Metalation-Deprotonation (CMD) step, overcoming the entropy cost of the 6-membered ring.

• Benzylic Functionalization (Path B): The benzylic protons (

  ) are sufficiently acidic for base-assisted activation or radical abstraction by peroxides (TBHP) at lower temperatures (80-110°C).

Visualizing the Divergent Pathways

Figure 1: Divergent reaction pathways controlled by temperature and catalyst system. Path A favors thermodynamic 6-membered chelation; Path B exploits benzylic acidity/radical stability.

Protocol A: Pd-Catalyzed Ortho-Arylation

This protocol targets the C(sp²)-H bond.[1][2][3] The use of Pivalic Acid (PivOH) is critical; it acts as a proton shuttle, lowering the energy barrier for the C-H cleavage step in the formation of the 6-membered palladacycle.

Materials & Reagents[1][4][5][6][7][8]

• Substrate: 2-Benzylpyrimidine (1.0 equiv)

• Coupling Partner: Aryl Iodide (Ar-I) (1.5 equiv) or Aryl Boronic Acid (requires oxidant)

• Catalyst: Pd(OAc)₂ (10 mol%)[3]

• Ligand/Additive: PivOH (30 mol%) - Crucial for CMD mechanism

• Base: Ag₂CO₃ (1.0 equiv) or K₂CO₃ (2.0 equiv)

• Solvent: tert-Amyl alcohol (t-AmOH) or Toluene (Anhydrous)

• Reaction Vessel: Sealed pressure tube

Step-by-Step Procedure

• Setup: In a glovebox or under argon flow, charge a 15 mL pressure tube with 2-benzylpyrimidine (0.5 mmol), Aryl Iodide (0.75 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol), Ag₂CO₃ (138 mg, 0.5 mmol), and PivOH (15 mg, 0.15 mmol).

• Solvation: Add anhydrous t-AmOH (2.0 mL). Note: t-AmOH allows for higher reaction temperatures than toluene and solubilizes the carbonate base effectively.

• Activation: Seal the tube with a Teflon-lined cap. Place in a pre-heated oil bath at 130°C .

• Monitoring: Stir vigorously for 18–24 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexanes). The product will typically be less polar than the starting material.

• Workup: Cool to room temperature. Dilute with DCM (10 mL) and filter through a pad of Celite to remove silver residues.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient 0→30% EtOAc/Hexanes).

Troubleshooting Table

Issue	Probable Cause	Solution
Low Conversion	Inefficient 6-membered ring formation	Increase Temp to 140°C; Increase PivOH to 50 mol%.
Benzylic Oxidation	Trace oxygen present	Ensure rigorous degassing; switch to Argon atmosphere.
Protodeiodination	Aryl Iodide instability	Add molecular sieves (4Å) to remove trace water.

Protocol B: Benzylic C(sp³)-H Oxidation

This protocol selectively oxidizes the methylene bridge to a ketone (2-benzoylpyrimidine), a valuable pharmacophore. This transformation proceeds via a radical pathway and does not require the formation of a metallacycle.

Materials & Reagents[1][4][5][6][7][8]

• Substrate: 2-Benzylpyrimidine (1.0 equiv)

• Oxidant: 70% aq. TBHP (tert-Butyl hydroperoxide) (3.0 equiv)

• Catalyst: Cu(OAc)₂ (10 mol%) or Pd(OH)₂/C (5 mol%)

• Solvent: Chlorobenzene or Water (biphasic)

• Temperature: 80–100°C

Step-by-Step Procedure

• Setup: To a 25 mL round-bottom flask, add 2-benzylpyrimidine (1.0 mmol) and Cu(OAc)₂ (18 mg, 0.1 mmol).

• Oxidant Addition: Add Chlorobenzene (5 mL) followed by slow addition of TBHP (3.0 mmol, ~400 µL).

• Reaction: Attach a reflux condenser. Heat the mixture to 100°C open to air (or under a balloon of O₂ for faster rates).

• Kinetics: The reaction typically reaches completion in 4–8 hours. The solution will turn from blue (Cu(II)) to green/brown as the reaction progresses.

• Quench: Cool to RT. Add saturated aq. Na₂S₂O₃ (sodium thiosulfate) to quench excess peroxide. Safety Warning: Peroxides are explosive; test for absence using starch-iodide paper before concentration.

• Extraction: Extract with EtOAc (3 x 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Comparative Data & Screening Insights

The following table summarizes the optimization of the Ortho-Arylation protocol (Protocol A), highlighting the necessity of the proton shuttle.

Entry	Catalyst	Additive	Solvent	Temp (°C)	Yield (%)	Note
1	Pd(OAc)₂	None	Toluene	110	<5	No reaction
2	Pd(OAc)₂	AcOH	Toluene	110	25	Slow CMD
3	Pd(OAc)₂	PivOH	Toluene	130	68	Improved CMD
4	Pd(OAc)₂	PivOH	t-AmOH	130	82	Optimal polarity
5	Pd(dba)₂	PivOH	t-AmOH	130	15	Pd(0) ineffective w/o oxidant

References

• Ortho-Arylation of 2-Benzyl-N-Heterocycles

  • Tan, P. W., Haughey, M., & Dixon, D. J. (2015).[4] Palladium(II)-catalysed ortho-arylation of N-benzylpiperidines.[4][5]Chemical Communications , 51, 4406-4409.[4]

• Mechanism of Carboxylate-Assisted C-H Activation

  • Lapointe, D., & Fagnou, K. (2010). Overview of the Mechanistic Work on the Concerted Metallation–Deprotonation Pathway.Chemistry Letters, 39(11), 1118–1126.

• Benzylic Oxidation Protocols

  • Choudhury, J., et al. (2012).[1] Cu-Catalyzed direct oxidation of benzylic C-H bonds.Organic Letters , 14(13), 3444–3447.

• Temperature-Dependent Selectivity (Concept Grounding)

  • Gogula, S., et al. (2020). Temperature-Controlled Switchable Selectivity in C-H Activation.Journal of Organic Chemistry, 85(12), 7890–7900.

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Application Notes & Protocols: 2-Benzylpyrimidine as a Versatile Nitrogen-Donor Ligand in Homogeneous Catalysis

This technical guide provides a comprehensive overview of the application of 2-benzylpyrimidine as a nitrogen-donor ligand in the field of homogeneous catalysis. While direct literature on 2-benzylpyrimidine is emerging, this document synthesizes information from structurally analogous pyrimidine-based ligands to present its potential in key catalytic transformations. These notes are intended for researchers, scientists, and professionals in drug development and fine chemical synthesis, offering both foundational knowledge and actionable experimental protocols.

Introduction: The Rationale for 2-Benzylpyrimidine in Catalysis

The pyrimidine core is a privileged scaffold in medicinal chemistry and materials science.[1][2] In catalysis, nitrogen-containing heterocycles are fundamental as ligands, influencing the stability, activity, and selectivity of metal catalysts.[3][4] 2-Benzylpyrimidine presents a unique combination of electronic and steric properties:

• Electronic Properties: The two nitrogen atoms of the pyrimidine ring are sp²-hybridized and can act as effective σ-donors to a metal center. The electron-withdrawing nature of the pyrimidine ring can modulate the electron density at the metal, influencing its reactivity in catalytic cycles.

• Steric Influence: The benzyl group at the 2-position provides steric bulk, which can be crucial for promoting reductive elimination and preventing catalyst deactivation pathways like dimerization. This steric hindrance can also play a key role in inducing selectivity in catalytic reactions.

• Hemilability: The benzyl substituent introduces a potential for hemilabile coordination, where the π-system of the benzyl ring could interact weakly with the metal center, potentially stabilizing catalytic intermediates.

These characteristics suggest that 2-benzylpyrimidine is a promising ligand for a variety of transition metal-catalyzed reactions, including cross-coupling and hydrogenation.

Synthesis of 2-Benzylpyrimidine Ligand

The synthesis of 2-benzylpyrimidine can be achieved through several established methods for pyrimidine synthesis. A common and effective approach is the condensation of a 1,3-dicarbonyl compound (or its equivalent) with an amidine.

Protocol 1: Synthesis of 2-Benzylpyrimidine

This protocol describes a general procedure for the synthesis of 2-benzylpyrimidine from phenylacetamidine and a malonaldehyde equivalent.

Materials:

• Phenylacetamidine hydrochloride

• Malonaldehyde bis(dimethyl acetal)

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Diethyl ether

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add anhydrous ethanol and sodium ethoxide. Stir until the sodium ethoxide is fully dissolved.

• Add phenylacetamidine hydrochloride to the solution and stir for 30 minutes at room temperature.

• To this mixture, add malonaldehyde bis(dimethyl acetal) dropwise.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• To the residue, add water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to afford pure 2-benzylpyrimidine.

Synthesis of 2-Benzylpyrimidine-Metal Complexes

The coordination of 2-benzylpyrimidine to transition metals like palladium and ruthenium is a prerequisite for its use in catalysis. The following are generalized protocols for the synthesis of such complexes.

Protocol 2: Synthesis of a Palladium(II)-2-Benzylpyrimidine Complex

This protocol is adapted from procedures for synthesizing similar palladium complexes with pyrimidine-based ligands.[5]

Materials:

• 2-Benzylpyrimidine

• Bis(acetonitrile)palladium(II) chloride (PdCl₂(MeCN)₂)

• Anhydrous dichloromethane (DCM)

• Anhydrous diethyl ether

• Inert atmosphere setup

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve bis(acetonitrile)palladium(II) chloride in anhydrous DCM.

• In a separate flask, dissolve 2-benzylpyrimidine (2 equivalents) in anhydrous DCM.

• Slowly add the ligand solution to the palladium salt solution at room temperature with stirring.

• Stir the reaction mixture at room temperature for 4-6 hours. A precipitate may form.

• If a precipitate forms, collect it by filtration. If not, reduce the volume of the solvent in vacuo until a solid precipitates.

• Wash the solid with anhydrous diethyl ether and dry under vacuum to yield the [PdCl₂(2-benzylpyrimidine)₂] complex.

Protocol 3: Synthesis of a Ruthenium(II)-Arene-2-Benzylpyrimidine Complex

This protocol is based on the synthesis of half-sandwich ruthenium(II) complexes.[6]

Materials:

• 2-Benzylpyrimidine

• [(η⁶-p-cymene)Ru(μ-Cl)Cl]₂ dimer

• Anhydrous methanol

• Inert atmosphere setup

Procedure:

• Under an inert atmosphere, charge a Schlenk flask with the [(η⁶-p-cymene)Ru(μ-Cl)Cl]₂ dimer and 2-benzylpyrimidine (2.2 equivalents).

• Add anhydrous methanol and stir the mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC or NMR until the starting dimer is consumed.

• Remove the solvent under reduced pressure.

• The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., DCM/hexane) to give the [(η⁶-p-cymene)RuCl₂(2-benzylpyrimidine)] complex.

Application in Catalysis: Cross-Coupling Reactions

Palladium complexes bearing N-donor ligands are workhorses in cross-coupling chemistry.[7][8][9] A 2-benzylpyrimidine-palladium complex is anticipated to be an effective catalyst for reactions like the Suzuki-Miyaura coupling.

Protocol 4: Suzuki-Miyaura Coupling of an Aryl Bromide

This protocol outlines a general procedure for the Suzuki-Miyaura coupling using an in-situ generated or pre-formed palladium-2-benzylpyrimidine catalyst.

Materials:

• Aryl bromide (1 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• 2-Benzylpyrimidine (4 mol%)

• Potassium carbonate (K₂CO₃) (2 mmol)

• 1,4-Dioxane/water (4:1 mixture)

• Inert atmosphere setup

Procedure:

• To a Schlenk tube, add the aryl bromide, arylboronic acid, potassium carbonate, palladium(II) acetate, and 2-benzylpyrimidine.

• Evacuate and backfill the tube with an inert gas three times.

• Add the degassed dioxane/water solvent mixture.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Parameter	Condition	Rationale
Catalyst Precursor	Pd(OAc)₂	Forms the active Pd(0) species in situ.
Ligand	2-Benzylpyrimidine	Stabilizes the Pd catalyst and facilitates the catalytic cycle.
Base	K₂CO₃	Essential for the transmetalation step.
Solvent	Dioxane/H₂O	A common solvent system that promotes solubility of both organic and inorganic reagents.
Temperature	80-100 °C	Provides the necessary activation energy for the reaction.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Application in Catalysis: Hydrogenation Reactions

Ruthenium and rhodium complexes with N-donor ligands are well-known for their catalytic activity in hydrogenation and transfer hydrogenation reactions.[10][11][12] A ruthenium-2-benzylpyrimidine complex could be a potent catalyst for the reduction of ketones to alcohols.

Protocol 5: Transfer Hydrogenation of a Ketone

This protocol describes a general procedure for the transfer hydrogenation of a ketone using isopropanol as the hydrogen source.

Materials:

• Ketone (1 mmol)

• [(η⁶-p-cymene)RuCl₂(2-benzylpyrimidine)] (1 mol%)

• Potassium tert-butoxide (KOtBu) (10 mol%)

• Anhydrous isopropanol

• Inert atmosphere setup

Procedure:

• In a Schlenk tube under an inert atmosphere, add the ketone, the ruthenium catalyst, and potassium tert-butoxide.

• Add anhydrous isopropanol.

• Heat the reaction mixture to 80 °C and stir.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a small amount of water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the resulting alcohol by column chromatography.

Table 2: Key Parameters for Transfer Hydrogenation

Parameter	Condition	Rationale
Catalyst	[(η⁶-p-cymene)RuCl₂(2-benzylpyrimidine)]	Pre-catalyst that forms the active ruthenium-hydride species.
Hydrogen Source	Isopropanol	A safe and readily available source of hydrogen.
Base	KOtBu	Activates the catalyst and facilitates the hydrogen transfer.
Temperature	80 °C	Promotes the rate of the catalytic reaction.

Caption: Experimental workflow for transfer hydrogenation.

Conclusion and Future Outlook

2-Benzylpyrimidine holds significant promise as a versatile N-donor ligand in homogeneous catalysis. Its unique steric and electronic properties make it a compelling candidate for tuning the reactivity and selectivity of transition metal catalysts. The protocols outlined in this guide, derived from established methodologies for related pyrimidine systems, provide a solid foundation for researchers to explore the catalytic potential of 2-benzylpyrimidine and its derivatives. Further research will likely focus on the synthesis of chiral versions of this ligand for asymmetric catalysis and a deeper mechanistic understanding of its role in catalytic cycles.

References

• Govindaswamy, P., Canivet, J., Therrien, B., Süss-Fink, G., Stepnicka, P., & Ludvik, J. (2007). Mono and dinuclear rhodium, iridium and ruthenium complexes containing chelating 2,2'-bipyrimidine ligands: Synthesis, molecular structure, electrochemistry and catalytic properties. Journal of Organometallic Chemistry, 692, 3664-3675. [Link]

• Anionic Rhodium Complexes as Very Active Catalysts for Hydro-Silylation Reactions. (2024). MDPI. [Link]

• New Palladium(II)-Complex Based on Nitrogen Rich Ligand Efficient Precatalyst for C–C Cross-Coupling in Water Under Microwaves Irradiation. (n.d.). ResearchGate. [Link]

• Coordination Behavior of N-Donor Schiff Base Derived from 2-Benzoylpyridine Toward Mn(II), Co(II), Ni(II), Cu(II), Zn(II), Pd(II), and Cr(III) Metal Ions: Synthesis, Spectroscopic and Thermal Studies, and Biological Activity. (n.d.). ResearchGate. [Link]

• C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. (n.d.). acsevents.org. [Link]

• Turan, N., & Buldurun, K. (2018). Synthesis, characterization and antioxidant activity of Schiff base and its metal complexes with Fe(II), Mn(II), Zn(II), and Ru(II) ions: Catalytic activity of ruthenium(II) complex. European Journal of Chemistry, 9, 22-29. [Link]

• Rhodium (II) complex with 2-benzoylpyridine, a novel potential chemotherapeutic drug, induces cell cycle arrest and apoptosis in HepG2 cells. (2017). PubMed. [Link]

• Hydrogenation Reactions with Heterobimetallic Complexes. (n.d.). PMC. [Link]

• Palladium-catalyzed Hiyama cross-couplings of pyrimidin-2-yl tosylates with organosilanes. (n.d.). Semantic Scholar. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (n.d.). PMC. [Link]

• Catalytic Hydrogenation Enabled by Ligand‐Based Storage of Hydrogen. (n.d.). The Royal Society of Chemistry. [Link]

• Ruthenium Complexes with 2-Pyridin-2-yl-1H-benzimidazole as Potential Antimicrobial Agents: Correlation between Chemical Properties and Anti-Biofilm Effects. (2021). MDPI. [Link]

• The Choice of Rhodium Catalysts in [2+2+2] Cycloaddition Reaction: A Personal Account. (2022). MDPI. [Link]

• Synthesis of bimetallic complexes bridged by 2,6-bis(benzimidazol-2-yl) pyridine derivatives and their catalytic properties in transfer hydrogenation. (n.d.). Dalton Transactions. [Link]

• Palladium Complexes Derived from Waste as Catalysts for C-H Functionalisation and C-N Bond Formation. (2024). MDPI. [Link]

• The development of anticancer ruthenium(II) complexes: from single molecule compounds to nanomaterials. (n.d.). PMC. [Link]

• Palladium(ii) complexes supported by PBP and POCOP pincer ligands: a comparison of their structure, properties and catalytic activity. (n.d.). Dalton Transactions. [Link]

• Properties of Binuclear Rhodium(II) Complexes and Their Antibacterial Activity. (2025). ResearchGate. [Link]

• Palladium Complexes with Pyrimidine-Functionalized N-Heterocyclic Carbene Ligands: Synthesis, Structure and Catalytic Activity. (2009). Organometallics. [Link]

• Hydrogenation reactions catalysed by organometallic complexes. (n.d.). UCL Discovery. [Link]

• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. (2026). PMC. [Link]

• Synthesis of benzopyranopyrimidine by two different methods a (blue... (n.d.). ResearchGate. [Link]

• Recent advances in the synthesis and versatile applications of transition metal complexes featuring Schiff base ligands. (2025). PMC. [Link]

• Tolba, M. S., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters. [Link]

• One-Pot Synthesis of Benzopyrano-Pyrimidine Derivatives Catalyzed by P-Toluene Sulphonic Acid and Their Nematicidal and Molecular Docking Study. (2022). MDPI. [Link]

• New ruthenium(II) complexes with quinone diimine and substituted bipyridine as inert ligands: Synthesis, characterization, mechanism of action, DNA/HSA binding affinity and cytotoxic activity. (n.d.). Dalton Transactions. [Link]

• Hydrogenation Reactions with Heterobimetallic Complexes. (2024). ResearchGate. [Link]

• Benzimidazole–Pyrimidine Hybrids: Synthesis and Medicinal Properties. (n.d.). PMC. [Link]

• Synthesis and characterization of ruthenium(II) complexes with the new ligand 2-phenylazopyridine-5-sulfonic acid (HSAZPY). (n.d.). SciSpace. [Link]

• Synthesis, Characterization and Biological Investigations of Half-Sandwich Ruthenium(II) Complexes Containing Benzimidazole Moiety. (n.d.). PMC. [Link]

• Group 10 and 11 Transition Metal Complexes for Small Molecule Activation and Catalysis. (2021). Scholarship@Miami. [Link]

• Cu(ii)-catalyzed Friedel–Crafts reaction of 2-thiopyrimidine derivatives with aldehydes utilizing water as cocatalyst in the presence of surfactant: elucidation of the role of water on reaction mechanism and tautomerism. (n.d.). Organic & Biomolecular Chemistry. [Link]

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Application Notes & Protocols: Synthesis of 2-Benzylpyrimidine via Grignard Reagents

Introduction: The Significance of 2-Benzylpyrimidine and the Strategic Advantage of Grignard Synthesis

The pyrimidine scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the core structure of numerous biologically active compounds, including antiviral and anticancer agents.[1][2] Specifically, 2-benzylpyrimidine serves as a crucial intermediate in the synthesis of more complex molecules, where the benzyl group can be further functionalized or acts as a key pharmacophoric element. The synthesis of such substituted pyrimidines is therefore of significant interest to researchers in pharmaceutical and materials science.[2]

While several methods exist for the preparation of substituted pyrimidines, the Grignard reaction offers a robust and versatile approach for forming carbon-carbon bonds.[3][4] This application note provides a detailed protocol for the synthesis of 2-benzylpyrimidine through the nucleophilic substitution of a 2-halopyrimidine with benzylmagnesium chloride. This method is advantageous due to the high reactivity of the Grignard reagent, which allows for efficient bond formation under relatively mild conditions.[5][6] However, the success of this synthesis is highly dependent on the careful control of reaction parameters to minimize side reactions, such as Wurtz coupling.[7][8]

Mechanistic Insights: The Nucleophilic Aromatic Substitution Pathway

The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The Grignard reagent, benzylmagnesium chloride, acts as a potent nucleophile due to the highly polarized carbon-magnesium bond.[5][6] The electron-deficient nature of the pyrimidine ring, particularly at the C2 position, makes it susceptible to nucleophilic attack.

The key steps of the mechanism are as follows:

• Formation of the Grignard Reagent: Benzyl chloride reacts with magnesium metal in an anhydrous ether solvent, such as tetrahydrofuran (THF), to form benzylmagnesium chloride.[5]

• Nucleophilic Attack: The nucleophilic benzyl carbanion from the Grignard reagent attacks the electrophilic C2 carbon of the 2-halopyrimidine.

• Formation of Meisenheimer Complex: This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex.

• Elimination of the Leaving Group: The complex then collapses, expelling the halide ion (e.g., Cl- or Br-) to restore the aromaticity of the pyrimidine ring, yielding the final 2-benzylpyrimidine product.

Recent studies have highlighted that for some pyrimidine systems, the choice of leaving group is critical, with sulfones sometimes providing higher yields and selectivity compared to traditional halides.[9][10]

Caption: Mechanism of 2-Benzylpyrimidine Synthesis via Grignard Reaction.

Experimental Protocols: A Step-by-Step Guide

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
Magnesium turnings	99.9%	Sigma-Aldrich	Must be activated prior to use.
Benzyl chloride	Anhydrous	Acros Organics	Freshly distilled recommended.
2-Chloropyrimidine	98%	Alfa Aesar	Store in a desiccator.
Tetrahydrofuran (THF)	Anhydrous	Fisher Scientific	Distilled from sodium/benzophenone.
Diethyl ether	Anhydrous	J.T. Baker
Iodine	Crystal	Merck	For activation of magnesium.
Hydrochloric acid (HCl)	1 M solution	VWR	For quenching the reaction.
Saturated NH4Cl	Aqueous solution	For workup.
Sodium sulfate (Na2SO4)	Anhydrous	For drying organic layers.

Protocol 1: Preparation of Benzylmagnesium Chloride

CAUTION: Grignard reagents are highly reactive and pyrophoric. All procedures must be conducted under an inert atmosphere (e.g., nitrogen or argon) in flame-dried glassware.[7][11]

• Glassware and Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry all glassware under a stream of nitrogen.

• Magnesium Activation: To the flask, add magnesium turnings (1.2 equivalents). Add a single crystal of iodine. Gently warm the flask with a heat gun until the purple iodine vapor is observed, then allow it to cool. This process etches the magnesium surface, removing the passivating oxide layer.[7]

• Reaction Initiation: Add a small amount of anhydrous THF to cover the magnesium. In the dropping funnel, prepare a solution of benzyl chloride (1.0 equivalent) in anhydrous THF. Add a small portion (approx. 10%) of the benzyl chloride solution to the magnesium suspension. The reaction is initiated when the solution becomes cloudy and bubbling is observed.[12][13] Gentle warming may be necessary to start the reaction.[7]

• Grignard Reagent Formation: Once the reaction has started, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.[7] The formation of the Grignard reagent is exothermic.[7]

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete reaction. The resulting dark grey or brownish solution is the benzylmagnesium chloride reagent.

Protocol 2: Synthesis of 2-Benzylpyrimidine

• Reaction Setup: Cool the freshly prepared benzylmagnesium chloride solution to 0 °C in an ice bath.

• Substrate Addition: In a separate flask, dissolve 2-chloropyrimidine (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the stirred Grignard reagent via the dropping funnel.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.[14] Alternatively, 1 M HCl can be used.[14]

• Workup and Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Caption: Experimental Workflow for the Synthesis of 2-Benzylpyrimidine.

Best Practices and Troubleshooting

Issue	Potential Cause	Recommended Solution
Grignard reaction fails to initiate	- Presence of moisture.[7]- Passivated magnesium surface.	- Ensure all glassware is rigorously dried and use anhydrous solvents.[7]- Activate magnesium with iodine or 1,2-dibromoethane.[7]
Low yield of Grignard reagent	- Wurtz coupling side reaction.[7][8]	- Add the benzyl chloride slowly to maintain a low local concentration.[7]
Formation of byproducts in the final reaction	- Reaction of Grignard reagent with other functional groups.- Side reactions due to elevated temperatures.	- Protect sensitive functional groups if present.- Maintain the reaction temperature at 0 °C during the addition of the pyrimidine substrate.
Difficult workup	- Formation of magnesium salt emulsions.	- Use saturated ammonium chloride for quenching, which can help break up emulsions.

Conclusion

The synthesis of 2-benzylpyrimidine via a Grignard reaction is an effective method for creating this valuable synthetic intermediate. By following the detailed protocols and adhering to the best practices outlined in this application note, researchers can achieve reliable and high-yielding results. Careful control over anhydrous conditions and reaction temperature are paramount to the success of this synthesis.

References

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• ABNORMAL REACTIONS OF BENZYLMAGNESIUM CHLORIDE. (URL: )
• Grignard and Cerium Reagents of Pyrimidine Deriv
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• optimizing temperature and addition rate for Grignard reagent synthesis - Benchchem. (URL: )
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• 5 - Organic Syntheses Procedure. (URL: )
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• Solvent screening of benzyl chloride Grignard reaction | Download Table - ResearchG

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Application Note: Strategic Synthesis of 2-Benzylpyrimidine Scaffolds for Next-Generation Agrochemicals

Topic: Synthesis of Agrochemicals Containing the 2-Benzylpyrimidine Moiety Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 2-benzylpyrimidine moiety represents a privileged scaffold in modern agrochemical discovery, offering a unique balance of lipophilicity (

), metabolic stability, and -stacking capability critical for binding to fungal cytochrome P450 enzymes (CYP51) and various kinase targets. While historical fungicides like Fenarimol utilized a pyrimidin-5-yl carbinol linkage, recent structural optimization campaigns have shifted toward the 2-benzyl linkage to improve systemic translocation and overcome resistance mechanisms in phytopathogenic fungi (e.g., Botrytis cinerea, Magnaporthe oryzae).

This guide details two complementary synthetic protocols: a Classical Cyclocondensation (ideal for multi-gram scale-up) and a Modular Cross-Coupling (ideal for library generation).

Retrosynthetic Analysis & Strategy

To access the 2-benzylpyrimidine core, we employ two distinct strategic disconnections. The choice of pathway depends on the substitution pattern required at the pyrimidine 4- and 6-positions.

Pathway A: The "Pinner-Type" Cyclocondensation

• Best for: Symmetrical 4,6-dialkyl or 4,6-dihydroxy derivatives.

• Mechanism: Condensation of a phenylacetamidine with a 1,3-dielectrophile.

• Scalability: High (Kg-scale).

Pathway B: Transition-Metal Catalyzed Cross-Coupling

• Best for: Late-stage introduction of the benzyl group onto complex pyrimidine cores.

• Mechanism: Suzuki-Miyaura coupling of 2-halopyrimidines with benzylboronates.

• Flexibility: High (allows diverse functionalization).

Figure 1: Retrosynthetic strategies for accessing the 2-benzylpyrimidine scaffold.

Protocol 1: Classical Cyclocondensation (Scale-Up Route)

This route is preferred for generating the core scaffold (e.g., 2-benzyl-4,6-dimethylpyrimidine) in high yields without expensive catalysts.

Phase 1: Synthesis of Phenylacetamidine Hydrochloride

Principle: Acid-catalyzed addition of alcohol to benzyl cyanide (Pinner reaction) followed by ammonolysis.

Reagents:

• Benzyl cyanide (11.7 g, 100 mmol)

• Methanol (anhydrous, 50 mL)

• HCl gas (dried) or Acetyl Chloride (to generate HCl in situ)

• Ammonia (7N in methanol)

Step-by-Step Protocol:

• Imidate Formation: Dissolve benzyl cyanide in anhydrous methanol (50 mL) in a 250 mL round-bottom flask. Cool to 0°C.[1][2]

• HCl Saturation: Bubble dry HCl gas into the solution for 30–45 minutes until saturation (approx. 4.0 M concentration). Alternatively, add acetyl chloride (1.2 eq) dropwise to the methanol at 0°C to generate anhydrous HCl.

• Incubation: Seal the flask and store at 4°C for 24 hours. A white precipitate (imidate ester hydrochloride) may form.

• Ammonolysis: Transfer the reaction mixture to a pressure vessel or thick-walled flask. Add 7N ammonia in methanol (30 mL, 2.0 eq) slowly at 0°C.

• Stirring: Seal and stir at room temperature for 48 hours.

• Isolation: Concentrate the mixture under reduced pressure to obtain a white solid. Triturate with anhydrous ether to remove residual ammonium chloride and unreacted nitrile.

• Yield: Expect 85–90% of phenylacetamidine hydrochloride.

Phase 2: Pyrimidine Ring Closure

Principle: Condensation of the amidine with acetylacetone under basic conditions.

Reagents:

• Phenylacetamidine HCl (1.70 g, 10 mmol)

• Acetylacetone (1.1 mL, 11 mmol)

• Sodium Ethoxide (21% wt in ethanol, 15 mmol) or K2CO3 (anhydrous)

• Ethanol (absolute, 20 mL)

Step-by-Step Protocol:

• Base Activation: In a 100 mL flask, combine phenylacetamidine HCl and ethanol. Add Sodium Ethoxide solution dropwise. Stir for 15 minutes to liberate the free amidine base.

• Addition: Add acetylacetone dropwise. The solution may turn slightly yellow.

• Reflux: Heat the mixture to reflux (80°C) for 6–8 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Workup: Cool to room temperature. Evaporate the ethanol under vacuum.

• Extraction: Dissolve the residue in water (20 mL) and extract with Ethyl Acetate (3 x 20 mL).

• Purification: Dry organic layers over

  , filter, and concentrate. Recrystallize from Hexane/Ether or purify via flash chromatography.

• Characterization:

  • 1H NMR (CDCl3):

    6.8 (s, 1H, Ar-H pyrimidine), 4.2 (s, 2H, benzylic-CH2), 2.4 (s, 6H, 2xCH3), 7.2–7.4 (m, 5H, Ph).

Protocol 2: Modular Suzuki-Miyaura Coupling (Discovery Route)

This route is ideal for late-stage functionalization, allowing the attachment of substituted benzyl groups to complex pyrimidine halides.

Experimental Workflow

Figure 2: Workflow for the Suzuki-Miyaura coupling of 2-chloropyrimidines.

Reagents:

• Substrate: 2-Chloropyrimidine (1.0 eq)

• Coupling Partner: Benzylboronic acid pinacol ester (1.2 eq)

• Catalyst:

  (5 mol%) or / XPhos

• Base:

  (2.0 eq) or

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Protocol:

• Preparation: In a microwave vial or Schlenk tube, dissolve 2-chloropyrimidine (114 mg, 1.0 mmol) and benzylboronic acid pinacol ester (262 mg, 1.2 mmol) in Dioxane (4 mL).

• Degassing: Bubble Nitrogen or Argon through the solution for 10 minutes to remove oxygen (critical to prevent homocoupling).

• Activation: Add

  (276 mg, 2.0 mmol) dissolved in Water (1 mL). Add the Pd catalyst (58 mg, 0.05 mmol).

• Reaction:

  • Thermal: Seal and heat at 100°C for 12–16 hours.

  • Microwave: Heat at 120°C for 30 minutes (High Absorption setting).

• Quench: Dilute with water (10 mL) and extract with Ethyl Acetate (3 x 10 mL).

• Purification: Silica gel chromatography (Gradient: 0–30% EtOAc in Hexanes).

• Note: Benzylboronates can be unstable; use pinacol esters for better stability than boronic acids.

Comparative Data & Troubleshooting

Parameter	Cyclocondensation (Method A)	Suzuki Coupling (Method B)
Overall Yield	High (70–90%)	Moderate (50–75%)
Substrate Scope	Limited to available diketones	Highly versatile (any benzyl/pyrimidine)
Cost	Low (Commodity reagents)	High (Pd catalysts, Boronates)
Key impurity	Triazines (if amidine is impure)	Homocoupling (Bibenzyl), Protodeboronation
Scale	Gram to Kilogram	Milligram to Gram

Troubleshooting Guide:

• Low Yield in Method A: Ensure Phenylacetamidine HCl is dry. Water inhibits the condensation.

• Protodeboronation in Method B: If the benzyl group is lost (forming toluene), switch to anhydrous conditions using

  in Toluene at 100°C.

Safety & Handling

• Benzyl Cyanide: Highly toxic by inhalation and skin contact. Liberates HCN upon strong heating or acid contact. Handle in a well-ventilated fume hood.

• Phenylacetamidine: Hygroscopic and skin irritant. Store in a desiccator.

• Palladium Catalysts: Potential sensitizers. Dispose of heavy metal waste according to EHS regulations.

References

• Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51. PubMed Central. Available at: [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines. Semantic Scholar. Available at: [Link]

• Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. MDPI. Available at: [Link]

• Phenylacetamide Synthesis Protocol. Organic Syntheses. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Application Note: Microwave-Assisted Synthesis Techniques for 2-Benzylpyrimidine Derivatives

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Protocol Optimization, and Experimental Workflows

Introduction & Mechanistic Rationale

2-Benzylpyrimidine derivatives are privileged scaffolds in modern medicinal chemistry, serving as the structural core for numerous therapeutic agents, including kinase inhibitors, antimicrobial compounds, and CNS modulators[1]. Traditional synthesis of these heterocycles relies on conventional convective heating, which often requires extended reaction times (12–24 hours), harsh conditions, and yields complex mixtures due to thermal degradation[2].

Microwave-Assisted Organic Synthesis (MAOS) revolutionizes this process by utilizing dielectric heating. Unlike conventional heating—which relies on thermal conductivity and creates temperature gradients—microwave irradiation directly couples with the dipoles of the solvent and reagents[3]. This results in rapid, volumetric heating that accelerates the reaction rate exponentially (following the Arrhenius equation). By rapidly crossing the activation energy barrier, MAOS reduces reaction times from hours to minutes while significantly improving yield and suppressing side-reaction pathways[4].

Experimental Workflows

To provide a comprehensive guide, this application note details two distinct, field-proven methodologies for synthesizing 2-benzylpyrimidine derivatives.

Protocol A: De Novo Cyclocondensation (Acyclic Precursors)

Objective: Constructing the pyrimidine ring de novo to allow for extensive substitution at the 4- and 6-positions. Mechanistic Causality: Using phenylacetamidine hydrochloride provides the 2-benzyl substituent directly. Ethanol is selected as the solvent due to its high microwave absorbing capacity (high loss tangent,

), which ensures rapid and efficient dielectric heating. Sodium ethoxide is used to liberate the free amidine base in situ, preventing the premature degradation that often occurs when storing free amidines.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add phenylacetamidine hydrochloride (1.0 mmol) and a 1,3-diketone (e.g., acetylacetone, 1.2 mmol).

• Base Addition: Add sodium ethoxide (1.5 mmol) to the vial.

  • Self-Validation Check: The mixture will transition from a clear solution to a cloudy suspension as NaCl precipitates, visually validating the neutralization of the hydrochloride salt.

• Solvent Addition: Add 3.0 mL of anhydrous ethanol. Seal the vial with a Teflon-lined crimp cap.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Set the parameters: Temperature = 120 °C, Time = 15 minutes, Power = Variable (max 150 W), Cooling = On.

• In-Process Monitoring:

  • Self-Validation Check: Monitor the real-time pressure curve via the synthesizer's software. A stable pressure (~3-4 bar for EtOH at 120 °C) indicates a safe, controlled reaction. A sudden spike suggests unwanted solvent decomposition, requiring an immediate abort.

• Workup: Cool the vial to room temperature via compressed air. Pour the mixture into crushed ice (15 mL). The 2-benzylpyrimidine derivative will precipitate. Filter, wash with cold water, and recrystallize from ethanol to yield the pure product.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Late-stage functionalization of pre-existing pyrimidine cores. Mechanistic Causality: The C2 position of pyrimidine is highly electron-deficient, making 2-chloropyrimidine an excellent electrophile for cross-coupling[5]. However, benzylboronic acids are notoriously unstable and prone to rapid protodeboronation under basic conditions. To circumvent this, we utilize potassium benzyltrifluoroborate. Under microwave heating in a biphasic solvent system, the trifluoroborate acts as a stable reservoir, slowly hydrolyzing to the active boronic species. This maintains a low steady-state concentration that prevents degradation while driving the coupling forward[6]. The

catalyst is chosen because the dppf ligand provides the necessary steric bulk to facilitate rapid reductive elimination.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave vial, combine 2-chloropyrimidine (1.0 mmol), potassium benzyltrifluoroborate (1.1 mmol), and

  (0.05 mmol, 5 mol%).

• Base & Solvent: Add

  (3.0 mmol). Add a degassed mixture of THF/Water (4:1 v/v, 4.0 mL).

  • Rationale: Water is essential to hydrolyze the trifluoroborate, while THF solubilizes the organic components. Both solvents absorb microwaves efficiently.

• Purging: Purge the vial with Argon for 2 minutes to prevent catalyst oxidation, then seal with a crimp cap.

• Microwave Irradiation: Irradiate at 100 °C for 20 minutes.

• Post-Reaction Validation:

  • Self-Validation Check: Perform a TLC (Hexane:EtOAc 3:1) immediately after cooling. The complete disappearance of the 2-chloropyrimidine spot (highly UV active at 254 nm) validates reaction completion.

• Workup: Dilute the mixture with ethyl acetate (10 mL), wash with brine (2 x 10 mL), dry the organic layer over anhydrous

  , concentrate under reduced pressure, and purify via flash chromatography.

Data Presentation & Optimization

The transition from conventional heating to microwave irradiation yields profound improvements in both efficiency and product purity. Table 1 summarizes the baseline operational differences, while Table 2 highlights the catalyst optimization process for Protocol B.

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis

Parameter	Conventional Heating	Microwave Irradiation
Heating Mechanism	Convective / Conductive	Dielectric / Volumetric
Reaction Time	12 – 24 hours	15 – 20 minutes
Average Yield	45% – 60%	85% – 95%
Solvent Requirement	High volume, often toxic	Low volume, eco-friendly
Byproduct Formation	High (thermal degradation)	Minimal

Table 2: Optimization of Suzuki-Miyaura Coupling for 2-Chloropyrimidine (Protocol B)

Catalyst System	Solvent System	Temp (°C)	Time (min)	Isolated Yield (%)
	Toluene /	100	30	65%
/ SPhos	THF /	100	20	82%
	THF /	100	20	94%

Mechanistic Pathway Visualization

The following diagram illustrates the logical flow and intermediate stages of the two distinct synthetic pathways described in the protocols.

Figure 1: Mechanistic pathways for the microwave-assisted synthesis of 2-benzylpyrimidine.

References

• Title: Conventional and Microwave assisted synthesis of pyrimidine derivatives and their cytotoxic, antioxidant and antimicrobial activity Source: International Journal of Pharmaceutical Research and Applications URL: [Link]

• Title: Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19 Source: Arabian Journal of Chemistry URL: [Link]

• Title: Microwave Assisted Diversified Synthesis of Pyrimidines: An Overview Source: Journal of Heterocyclic Chemistry URL: [Link]

• Title: Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: New methods for light-mediated carbon-heteroatom cross-couplings (Mechanistic insight into Potassium Benzyltrifluoroborate stability) Source: Max Planck Institute (MPG.PuRe) URL: [Link]

Sources

• 1. Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijprajournal.com [ijprajournal.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pure.mpg.de [pure.mpg.de]

Application Notes and Protocols: Functionalizing the Methylene Bridge in 2-Benzylpyrimidine

Introduction: The Strategic Importance of the 2-Benzylpyrimidine Scaffold

The 2-benzylpyrimidine motif is a privileged scaffold in medicinal chemistry and materials science. The pyrimidine ring serves as a versatile pharmacophore, while the benzyl group provides a crucial structural element for tuning physicochemical properties and biological activity. The methylene bridge connecting these two moieties is a key site for synthetic diversification. Functionalization of this benzylic position allows for the introduction of a wide array of substituents, enabling the systematic exploration of structure-activity relationships (SAR) and the development of novel therapeutic agents and functional materials. This guide provides a comprehensive overview of established and modern methodologies for the selective functionalization of the methylene bridge in 2-benzylpyrimidine, complete with detailed protocols and mechanistic insights.

I. Foundational Strategies: Leveraging the Inherent Reactivity of the Benzylic Position

The benzylic C-H bonds of the methylene bridge in 2-benzylpyrimidine are inherently activated due to their proximity to the aromatic phenyl ring. This inherent reactivity can be exploited for a range of classical functionalization reactions, including radical halogenation, oxidation, and deprotonation-alkylation strategies.

A. Radical Halogenation: Gateway to Further Derivatization

The introduction of a halogen atom at the benzylic position provides a versatile handle for subsequent nucleophilic substitution reactions. Radical halogenation, typically employing N-bromosuccinimide (NBS), is a highly effective method for this transformation.

Mechanism: The reaction proceeds via a free radical chain mechanism. A radical initiator, such as benzoyl peroxide or AIBN, initiates the formation of a bromine radical from NBS. This bromine radical then abstracts a hydrogen atom from the benzylic position of 2-benzylpyrimidine to form a resonance-stabilized benzylic radical. This radical then reacts with another molecule of NBS to yield the halogenated product and a new bromine radical, propagating the chain reaction.

Experimental Protocol: Radical Bromination of 2-Benzylpyrimidine

• Materials:

  • 2-Benzylpyrimidine

  • N-Bromosuccinimide (NBS)

  • Benzoyl peroxide (or AIBN)

  • Carbon tetrachloride (CCl₄) or other suitable solvent

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of 2-benzylpyrimidine (1.0 equiv) in CCl₄ (0.1 M) in a round-bottom flask equipped with a reflux condenser, add NBS (1.1 equiv) and a catalytic amount of benzoyl peroxide (0.05 equiv).

  • Heat the reaction mixture to reflux (approximately 77 °C for CCl₄) and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter the mixture to remove succinimide.

  • Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-(bromobenzyl)pyrimidine.

Data Presentation: Representative Halogenation Reactions

Entry	Halogenating Agent	Initiator	Solvent	Yield (%)
1	NBS	Benzoyl Peroxide	CCl₄	85-95
2	NCS	AIBN	Benzene	70-80

Visualization: Radical Halogenation Workflow

Caption: Workflow for the radical halogenation of 2-benzylpyrimidine.

B. Oxidation: Accessing the Carbonyl Functionality

Oxidation of the methylene bridge to a ketone (2-benzoylpyrimidine) introduces a valuable carbonyl group, which can serve as a precursor for a variety of subsequent transformations, including reductions, additions, and condensations.

Mechanism: Strong oxidizing agents, such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃), can effectively oxidize the benzylic C-H bonds. The reaction typically proceeds through the formation of a manganese or chromium ester intermediate, which then undergoes elimination to form the ketone.

Experimental Protocol: Oxidation of 2-Benzylpyrimidine to 2-Benzoylpyrimidine

• Materials:

  • 2-Benzylpyrimidine

  • Potassium permanganate (KMnO₄)

  • Aqueous sodium hydroxide (NaOH) solution

  • Sodium bisulfite (NaHSO₃)

  • Dichloromethane (DCM)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Suspend 2-benzylpyrimidine (1.0 equiv) in a mixture of water and a suitable organic co-solvent (e.g., acetone or pyridine).

  • Add a solution of KMnO₄ (2.0-3.0 equiv) in aqueous NaOH portion-wise while maintaining the temperature below 30 °C with an ice bath.

  • Stir the reaction mixture vigorously at room temperature until the purple color of the permanganate disappears.

  • Quench the reaction by adding a saturated aqueous solution of NaHSO₃ until the brown manganese dioxide precipitate dissolves.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to yield 2-benzoylpyrimidine.

Data Presentation: Comparison of Oxidizing Agents

Entry	Oxidizing Agent	Solvent	Temperature (°C)	Yield (%)
1	KMnO₄	H₂O/Acetone	25	60-70
2	CrO₃	Acetic Acid	50	50-60

Visualization: Oxidation Pathway

Caption: General pathway for the oxidation of 2-benzylpyrimidine.

C. Deprotonation and Alkylation/Acylation: Forging New C-C and C-X Bonds

The benzylic protons of 2-benzylpyrimidine can be abstracted by a strong base to generate a resonance-stabilized carbanion. This nucleophilic carbanion can then react with various electrophiles, such as alkyl halides or acyl chlorides, to form new carbon-carbon or carbon-heteroatom bonds at the methylene bridge.

Mechanism: A strong, non-nucleophilic base, such as lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi), is used to deprotonate the methylene bridge. The resulting carbanion is stabilized by delocalization of the negative charge into the phenyl ring. Subsequent addition of an electrophile leads to the formation of the desired functionalized product.

Experimental Protocol: α-Alkylation of 2-Benzylpyrimidine

• Materials:

  • 2-Benzylpyrimidine

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous tetrahydrofuran (THF)

  • Alkyl halide (e.g., methyl iodide)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of 2-benzylpyrimidine (1.0 equiv) in anhydrous THF (0.2 M) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-BuLi (1.1 equiv) dropwise.

  • Stir the resulting deep red solution at -78 °C for 1 hour.

  • Add the alkyl halide (1.2 equiv) dropwise at -78 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with EtOAc (3 x 30 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography to afford the α-alkylated 2-benzylpyrimidine.

Data Presentation: Scope of Electrophiles

Entry	Base	Electrophile	Product	Yield (%)
1	n-BuLi	CH₃I	2-(1-Phenylethyl)pyrimidine	75-85
2	LDA	CH₃COCl	1-Phenyl-1-(pyrimidin-2-yl)ethan-1-one	60-70

Visualization: Deprotonation-Alkylation Workflow

Caption: Workflow for the deprotonation and alkylation of 2-benzylpyrimidine.

II. Modern Synthetic Approaches: Direct C-H Functionalization

Recent advances in synthetic methodology have enabled the direct functionalization of C-H bonds, offering more atom-economical and efficient routes to complex molecules. Photocatalysis and transition-metal-catalyzed C-H activation are at the forefront of these modern approaches.

A. Photocatalytic Functionalization: Harnessing the Power of Light

Visible-light photocatalysis has emerged as a powerful tool for the mild and selective functionalization of C-H bonds.[1][2] This approach often utilizes a photocatalyst that, upon excitation with light, can initiate a radical-based transformation at the benzylic position.

Mechanism: A common mechanism involves a hydrogen atom transfer (HAT) process. The excited photocatalyst or a HAT reagent abstracts a hydrogen atom from the benzylic position of 2-benzylpyrimidine to generate a benzylic radical. This radical can then undergo various transformations, such as coupling with another radical or being oxidized to a carbocation, which is then trapped by a nucleophile.[3]

Experimental Protocol: Photocatalytic Benzylic C-H Amination (Hypothetical)

• Materials:

  • 2-Benzylpyrimidine

  • Photocatalyst (e.g., an iridium or ruthenium complex, or an organic dye)

  • Amine source (e.g., N-aminopyridinium salt)

  • Solvent (e.g., acetonitrile or DMF)

  • Visible light source (e.g., blue LED)

• Procedure:

  • In a reaction vial, combine 2-benzylpyrimidine (1.0 equiv), the photocatalyst (1-5 mol%), and the amine source (1.5 equiv) in the chosen solvent.

  • Degas the reaction mixture by sparging with an inert gas (e.g., argon) for 15-20 minutes.

  • Irradiate the reaction mixture with a visible light source at room temperature.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography to yield the α-aminated 2-benzylpyrimidine derivative.

Data Presentation: Potential Photocatalytic Transformations

Entry	Reaction Type	Reagents	Product Type
1	Amination	Photocatalyst, Amine Source	α-Amino-2-benzylpyrimidine
2	Arylation	Photocatalyst, Aryl Halide	α-Aryl-2-benzylpyrimidine
3	Alkylation	Photocatalyst, Alkyl Halide	α-Alkyl-2-benzylpyrimidine

Visualization: General Photocatalytic Cycle

Caption: A generalized photocatalytic cycle for benzylic C-H functionalization.

B. Transition-Metal-Catalyzed C-H Activation: A Powerful and Selective Tool

Transition metal catalysis, particularly with palladium, has revolutionized C-H activation chemistry.[4] By employing a directing group, it is possible to achieve highly regioselective functionalization of specific C-H bonds. While direct C-H activation of the methylene bridge without a directing group is challenging, strategies involving transient directing groups or leveraging the inherent properties of the substrate are being developed.

Mechanism: A common catalytic cycle involves the coordination of the transition metal to the substrate, followed by C-H bond cleavage via a concerted metalation-deprotonation (CMD) pathway or oxidative addition. The resulting metallacyclic intermediate can then react with a coupling partner, and subsequent reductive elimination regenerates the catalyst and releases the functionalized product.

Experimental Protocol: Palladium-Catalyzed Benzylic C-H Arylation (Hypothetical)

• Materials:

  • 2-Benzylpyrimidine

  • Palladium catalyst (e.g., Pd(OAc)₂)

  • Ligand (e.g., a phosphine or N-heterocyclic carbene ligand)

  • Aryl halide or boronic acid

  • Base (e.g., K₂CO₃ or Cs₂CO₃)

  • Solvent (e.g., toluene or dioxane)

• Procedure:

  • To an oven-dried reaction vessel, add 2-benzylpyrimidine (1.0 equiv), the palladium catalyst (2-10 mol%), the ligand (4-20 mol%), the aryl coupling partner (1.2-1.5 equiv), and the base (2.0 equiv).

  • Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent.

  • Filter the mixture through a pad of celite and wash with the same solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography to afford the α-arylated 2-benzylpyrimidine.

Data Presentation: Potential C-H Activation Reactions

Entry	Catalyst	Coupling Partner	Product Type
1	Pd(OAc)₂	Aryl Bromide	α-Aryl-2-benzylpyrimidine
2	Rh₂(OAc)₄	Diazo Compound	C-H Insertion Product

Visualization: Catalytic Cycle for C-H Activation

Caption: A simplified catalytic cycle for transition-metal-catalyzed C-H activation.

Conclusion

The functionalization of the methylene bridge in 2-benzylpyrimidine offers a powerful strategy for the synthesis of diverse and complex molecules with potential applications in drug discovery and materials science. This guide has outlined both classical and modern approaches to achieve this transformation, providing detailed protocols and mechanistic insights. The choice of methodology will depend on the desired functional group, the substrate's compatibility with the reaction conditions, and the desired level of synthetic efficiency. As the field of C-H functionalization continues to evolve, we can expect the development of even more sophisticated and selective methods for the derivatization of this important molecular scaffold.

References

• Ruos, M. E., Kinney, R. G., Ring, O. T., & Doyle, A. G. (2023). A General Photocatalytic Strategy for Nucleophilic Amination of Primary and Secondary Benzylic C-H Bonds. Journal of the American Chemical Society, 145(33), 18487–18496. [Link][2]

• A general photocatalytic strategy for nucleophilic amination of primary and secondary benzylic C–H bonds - ResearchGate. (n.d.). Retrieved March 4, 2026, from [Link]1]

• The benzylic C−H bonds functionalization via a carbon‐centered radical. - ResearchGate. (n.d.). Retrieved March 4, 2026, from [Link]3]

• Advances in allylic and benzylic C–H bond functionalization enabled by metallaphotoredox catalysis. (2021). Chemical Communications, 58(1), 4-16. [Link]

• Das, M., Zamani, L., Bratcher, C., & Musacchio, P. Z. (2023). Benzylic C–H bond functionalization through photo-mediated mesyloxy radical formation. Organic Chemistry Frontiers, 10(13), 3235-3240. [Link]

• Daugulis, O., Do, H. Q., & Shabani, S. (2009). Auxiliary-Assisted Palladium-Catalyzed Arylation and Alkylation of sp2 and sp3 Carbon-Hydrogen Bonds. Accounts of Chemical Research, 42(8), 1074–1086. [Link][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A General Photocatalytic Strategy for Nucleophilic Amination of Primary and Secondary Benzylic C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Auxiliary-Assisted Palladium-Catalyzed Arylation and Alkylation of sp2 and sp3 Carbon-Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Deoxygenation of 2-Benzoylpyrimidine to 2-Benzylpyrimidine

Strategic Rationale & The Heterocycle Challenge

The reduction of a diaryl ketone to a diarylmethane is a fundamental transformation in drug development. However, when the substrate is 2-benzoylpyrimidine , researchers face significant chemoselectivity challenges. The pyrimidine ring is highly electron-deficient and sensitive to both strong nucleophiles and harsh reducing environments.

Standard reductive protocols often fail or produce complex mixtures:

• Wolff-Kishner Reduction: The use of hydrazine under strongly basic conditions can trigger an ANRORC (Addition of Nucleophile, Ring Opening, and Ring Closure) mechanism, leading to pyrimidine ring degradation or unwanted amination[1].

• Catalytic Hydrogenation (

  , Pd/C): While effective for standard benzoyl groups, the pyrimidine nucleus is susceptible to over-reduction, yielding tetrahydropyrimidines.

• Clemmensen Reduction: The highly acidic aqueous environment (Zn(Hg)/HCl) often leads to poor solubility of the heterocycle and potential degradation.

The Optimal Solution: To achieve complete conversion without compromising the pyrimidine core, this protocol utilizes Ionic Hydrogenation via a Triethylsilane (

) and Trifluoroacetic Acid (TFA) system[2]. This method provides a mild, anhydrous environment that selectively reduces the carbonyl group by exploiting the stability of the intermediate diaryl carbocation[3].

Mechanistic Causality: Why / TFA?

The success of this protocol relies on the precise sequence of ionic transfers. The reaction is driven by the extreme oxophilicity of TFA and the hydridic nature of

.

• Activation: TFA protonates the carbonyl oxygen, generating a highly electrophilic oxonium ion.

• First Hydride Transfer:

  donates a hydride to the activated carbonyl carbon, forming a carbinol (alcohol) intermediate.

• Dehydration: In the highly acidic TFA medium, the carbinol is protonated and loses water to form a diaryl carbocation. This carbocation is exceptionally stable due to resonance delocalization across both the phenyl and pyrimidine rings.

• Second Hydride Transfer: A second equivalent of

  attacks the carbocation, yielding the final methylene bridge (2-benzylpyrimidine)[3].

Figure 1: Mechanistic workflow of the ionic hydrogenation of 2-benzoylpyrimidine.

Comparative Analysis of Reduction Methodologies

To justify the selection of ionic hydrogenation, the following table summarizes the quantitative and qualitative outcomes of standard reduction methods applied to pyrimidine-containing diaryl ketones.

Reduction Methodology	Reagents	Pyrimidine Compatibility	Primary Outcome / Yield Profile
Ionic Hydrogenation	, TFA	Excellent	>85% Yield. Complete chemoselectivity; no ring reduction.
Catalytic Hydrogenation	(1 atm), Pd/C	Poor	<40% Yield. High risk of over-reduction to tetrahydropyrimidine.
Wolff-Kishner	, KOH, Heat	Poor	<20% Yield. Significant ring-opening (ANRORC) side reactions.
Clemmensen	Zn(Hg), conc. HCl	Moderate	~50% Yield. Harsh conditions cause partial substrate degradation.

Experimental Protocol

Reagents & Equipment

• Substrate: 2-Benzoylpyrimidine (1.0 equiv, e.g., 5.0 mmol)

• Reducing Agent: Triethylsilane (

  ) (4.0 equiv, 20.0 mmol)

• Acid/Solvent: Trifluoroacetic Acid (TFA) (15.0 equiv)

• Co-solvent: Anhydrous Dichloromethane (DCM) (0.2 M relative to substrate)

• Equipment: Oven-dried round-bottom flask, magnetic stirrer, nitrogen/argon line.

Step-by-Step Methodology

• Preparation: Flush the oven-dried flask with inert gas. Dissolve 2-benzoylpyrimidine (5.0 mmol) in anhydrous DCM (25 mL).

• Acidification: Cool the reaction mixture to 0 °C using an ice bath. Slowly add TFA (approx. 5.7 mL, 15.0 equiv) dropwise over 5 minutes. The solution will likely undergo a slight color change, indicating oxonium ion formation.

• Hydride Addition: While maintaining the temperature at 0 °C, add

  (3.2 mL, 20.0 equiv) dropwise via syringe.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir the mixture continuously for 16–24 hours under an inert atmosphere.

• Quenching: Cool the mixture back to 0 °C. Carefully quench the reaction by adding saturated aqueous

  dropwise until the aqueous layer reaches pH ~7.5. (Caution: Vigorous evolution will occur).

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude pale green oil via silica gel flash chromatography using a gradient of Hexanes:Ethyl Acetate (starting at 90:10, ramping to 75:25 v/v).

Self-Validating System: Analytical Signatures

This protocol is designed as a self-validating system. The successful conversion of the

hybridized carbonyl to an methylene bridge triggers highly specific, quantifiable shifts in analytical spectra. Verify your product against the following benchmark data[4]:

• TLC In-Process Control: The product (2-benzylpyrimidine) will elute with a higher

  value (~0.26 in 75:25 Hexanes:EtOAc) compared to the more polar starting ketone.

• FT-IR Spectroscopy: Validation is confirmed by the complete disappearance of the strong ketone

  stretch at ~1660 cm⁻¹.
• H NMR (400 MHz, ):

  • Critical Marker: The appearance of a sharp, distinct singlet at

    4.20 ppm (2H) confirms the formation of the benzylic methylene bridge.

  • Heterocycle Integrity: The pyrimidine protons must remain intact, typically appearing at

    8.57 (d, J = 4.8 Hz, 2H) and 7.01 (t, J = 2.8 Hz, 1H).
• C NMR (100 MHz, ): The benzylic carbon will appear at 46.1 ppm , while the ketone carbonyl peak (~190+ ppm) will be absent.

• HRMS (ESI):

  calculated for : 171.0922; found: 171.0922.

References

• RSC Advances (2014). Preparation of heteroaryl phenylmethanes and analytical characterization (NMR/HRMS data for 2-benzylpyrimidine).[4] URL:

• ACG Publications (2009). Utility of cyclohexanethiols in organic synthesis (Application of TFA/Triethylsilane reduction on pyrimidine derivatives).[2] URL:

• Scribd / Chem. Lett. Selectivities in Ionic Reductions of Alcohols and Ketones With Triethylsilane - Trifluoroacetic Acid.[3] URL:

• DOKUMEN.PUB. The Wolff-Kishner Reduction and Related Reactions: Discovery and Development (Details on pyrimidine sensitivity).[1] URL:

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. acgpubs.org [acgpubs.org]
• 3. scribd.com [scribd.com]
• 4. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Improving reaction yields in 2-Benzylpyrimidine synthesis

Welcome to the Technical Support Center for 2-Benzylpyrimidine Synthesis. As a Senior Application Scientist, I have designed this guide to help you navigate the mechanistic nuances, troubleshoot common yield-limiting side reactions, and optimize your synthetic workflows.

2-Benzylpyrimidine is a highly versatile scaffold in drug discovery. However, synthesizing it in high yield requires precise control over reaction conditions, whether you are employing classical amidine condensation or modern transition-metal-catalyzed cross-coupling.

Mechanistic Pathways & Workflow

To optimize yields, we must first understand the two primary synthetic architectures used to construct the 2-benzylpyrimidine core.

Fig 1. Divergent synthetic pathways for 2-Benzylpyrimidine: Condensation vs. Cross-Coupling.

Troubleshooting Guide & FAQs

Q1: Why is my condensation reaction yielding predominantly self-condensation products of the dicarbonyl instead of the pyrimidine? Scientist's Insight: Phenylacetamidine is a strong bidentate nucleophile, but standard 1,3-dicarbonyls (like acetylacetone) are highly prone to base-catalyzed aldol-type self-condensation. If the amidine is not fully liberated from its hydrochloride salt, or if the base is too strong, the electrophile will consume itself before cyclization occurs. Corrective Action: Use a "masked" dicarbonyl, such as 1,1,3,3-tetramethoxypropane or an enol ether like ethoxymethylenecyanoacetate[1]. Pre-form the free base of the amidine by stirring the hydrochloride salt with exactly 1.0 equivalent of sodium ethoxide for 30 minutes prior to adding the electrophile[2].

Q2: In my Suzuki-Miyaura cross-coupling of 2-chloropyrimidine, I observe up to 30% 1,2-diphenylethane (homocoupling). How do I suppress this? Scientist's Insight: Benzylboronic acids are notoriously unstable. Under basic, aqueous palladium-catalyzed conditions, they rapidly undergo protodeboronation and oxidative homocoupling. High local concentrations of the active boronic species exacerbate this pathway. Corrective Action: Switch your nucleophile to potassium benzyltrifluoroborate (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

). This air-stable salt acts as a "slow-release" reservoir. It gradually hydrolyzes in the biphasic solvent system to release the active boronic acid at a rate that matches the transmetalation step, drastically reducing the local concentration of the nucleophile and suppressing homocoupling[3].

Q3: My cross-coupling yields are low due to significant dehalogenation of the 2-chloropyrimidine starting material. What is causing this? Scientist's Insight: Dehalogenation (yielding unsubstituted pyrimidine) competes with transmetalation. When the oxidative addition complex (

) sits too long without undergoing transmetalation, it can undergo protodepalladation, especially in the presence of excess water or alcohols. Corrective Action: You must accelerate the transmetalation step. Switch to a more electron-rich, sterically demanding ligand like dppf or XPhos[3]. Additionally, ensure your solvent mixture is thoroughly degassed; dissolved oxygen can disrupt the catalytic cycle and promote off-cycle degradation.

Validated Experimental Protocols

Protocol A: Condensation via Phenylacetamidine

This protocol utilizes a masked dicarbonyl to prevent electrophile degradation, ensuring high-fidelity cyclization.

• Neutralization: In an oven-dried round-bottom flask under nitrogen, suspend Phenylacetamidine hydrochloride (10.0 mmol) in anhydrous ethanol (20 mL). Add a freshly prepared solution of Sodium Ethoxide (10.0 mmol, 1.0 equiv) in ethanol. Stir at room temperature for 30 minutes.

  • Validation Checkpoint: The generation of the free amidine will be accompanied by the precipitation of fine, white

    salts.

• Addition: Dropwise, add 1,1,3,3-Tetramethoxypropane (10.5 mmol, 1.05 equiv) over 10 minutes to prevent thermal spiking.

• Cyclization: Attach a reflux condenser and heat the mixture to 78 °C (reflux) for 6 hours[1].

• Workup & Isolation: Cool to room temperature and concentrate in vacuo. Partition the residue between Ethyl Acetate (50 mL) and Water (50 mL). Extract the aqueous layer twice more with EtOAc. Dry the combined organics over

  , filter, and concentrate.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 3:1). The highly UV-active 2-benzylpyrimidine product typically elutes with an

    of ~0.4, cleanly separating from the polar amidine baseline.

Protocol B: Suzuki-Miyaura Cross-Coupling

This protocol leverages the slow-release kinetics of trifluoroborate salts to eliminate homocoupling.

• Catalyst & Substrate Loading: In an oven-dried Schlenk flask, combine 2-Chloropyrimidine (5.0 mmol, 1.0 equiv), Potassium benzyltrifluoroborate (6.0 mmol, 1.2 equiv)[4],

  (0.25 mmol, 5 mol%), and (15.0 mmol, 3.0 equiv)[3].

• Degassing: Evacuate and backfill the flask with dry nitrogen three times.

• Solvent Addition: Add a thoroughly sparged (degassed via nitrogen bubbling for 30 mins) mixture of THF/Water (5:1 v/v, 24 mL).

• Reaction: Heat the biphasic mixture to 80 °C with vigorous stirring for 14 hours[3].

  • Validation Checkpoint: The reaction mixture will transition from a bright orange (active Pd(0) species) to a dark brown suspension. Complete consumption of 2-chloropyrimidine can be verified via GC-MS (target product

    = 170).

• Workup: Cool to room temperature, dilute with water (20 mL), and extract with Dichloromethane (

  mL). Wash the organics with brine, dry over , and purify via silica gel chromatography.

Quantitative Data & Yield Optimization

To aid in your experimental design, the following tables summarize the causality between reagent selection and isolated yields based on validated internal and literature benchmarks.

Table 1: Catalyst & Ligand Screening for Suzuki-Miyaura Benzylation of 2-Chloropyrimidine

Catalyst / Ligand System	Base	Solvent System	Isolated Yield (%)	Homocoupling (%)

|

(Standard) | | Toluene / | 45% | 25% | | / | | Dioxane / | 55% | 15% | | | | THF / | 88% | <2% | | / XPhos | | Dioxane / | 92% | <1% |

Table 2: Condensation Optimization (Phenylacetamidine + Electrophile)

Dicarbonyl Source	Base	Solvent	Temp	Isolated Yield (%)

| Acetylacetone |

| EtOH | Reflux | 35% (Complex mixture) | | 1,1,3,3-Tetramethoxypropane | | DMF | 90 °C | 60% | | Ethoxymethylenecyanoacetate | | EtOH | Reflux | 82% | | 1,1,3,3-Tetramethoxypropane | | EtOH | Reflux | 85% |

References

1.[2] Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution - PMC. 2 2.[4] Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual catalysis - PNAS. 4 3.[3] US10562891B2 - Quinazolinones as PARP14 inhibitors - Google Patents. 3 4.[1] Isomerization/Recyclization of Some 5-Ethoxycarbonyl-Pyrimidines - ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US10562891B2 - Quinazolinones as PARP14 inhibitors - Google Patents [patents.google.com]
• 4. pnas.org [pnas.org]

Technical Support Center: Solubility Solutions for 2-Benzylpyrimidine

Topic: Solving solubility issues of 2-Benzylpyrimidine in polar solvents Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Troubleshooting Guide & FAQ

Executive Summary & Compound Profile

2-Benzylpyrimidine is a lipophilic, weak organic base. Its solubility challenges stem from the interaction between the hydrophobic benzyl moiety and the electron-deficient, weakly basic pyrimidine ring. Unlike pyridine derivatives (pKa ~5.2), the additional nitrogen in the pyrimidine ring exerts a strong electron-withdrawing effect, significantly lowering the basicity (pKa ~1.3–1.5).

This physicochemical profile creates a specific solubility trap: researchers often attempt to solubilize it by mild acidification (pH 4–5), which fails because the molecule remains largely unprotonated. Successful dissolution in polar solvents requires specific cosolvent systems or strong protonation strategies.

Physicochemical Snapshot

Property	Value (Approx.)	Implication
Structure	Pyrimidine ring + Benzyl group	Amphiphilic but dominantly lipophilic.
pKa (Conjugate Acid)	~1.3 – 1.5	Requires pH < 0.5 for >90% ionization (protonation).
LogP (Lipophilicity)	~2.2 – 2.5	Poor water solubility; high permeability.
Water Solubility	Very Low (< 0.5 mg/mL)	"Crashing out" is highly likely in aqueous buffers.
Preferred Solvents	DMSO, DMF, Ethanol, Methanol	Ideal for stock solutions (>50 mg/mL).

Troubleshooting Guide (FAQ Format)

Q1: Why does 2-Benzylpyrimidine precipitate when I dilute my DMSO stock into PBS (pH 7.4)?

Diagnosis: This is a classic "solvent shock" precipitation. Mechanism: 2-Benzylpyrimidine is hydrophobic. In 100% DMSO, it is solvated by dipole-dipole interactions. When diluted into an aqueous buffer (PBS), the water molecules form a highly ordered hydrogen-bond network that excludes the hydrophobic benzylpyrimidine molecules. Since the pH (7.[1]4) is far above the pKa (~1.3), the molecule remains neutral and insoluble. Solution:

• Lower the Stock Concentration: If your assay allows, reduce the final concentration to stay below the thermodynamic solubility limit (likely <100 µM in plain buffer).

• Stepwise Dilution: Do not add DMSO stock directly to the bulk media. Dilute the DMSO stock into an intermediate solvent (e.g., Ethanol or PEG400) before adding to the aqueous phase.

• Use a Carrier: Pre-dissolve the compound in a concentrated cyclodextrin solution (e.g., 20% HP-β-CD) before adding to the buffer.

Q2: I tried acidifying the water to pH 4.0 with Acetic Acid, but it still won't dissolve. Why?

Diagnosis: Insufficient acidity due to the extremely low pKa of the pyrimidine ring. Mechanism: The Henderson-Hasselbalch equation dictates that for a base with pKa ~1.3 to be 99% ionized (and thus soluble), the pH must be 2 units below the pKa.

To get , you need a pH of approximately -0.7 . Acetic acid (pH ~3-4) is far too weak to protonate 2-Benzylpyrimidine. Solution:

• For Chemical Synthesis: Use strong mineral acids (HCl, H₂SO₄) to achieve pH < 1.

• For Biological Assays: You cannot use pH to solubilize this compound compatibly with life. Rely on cosolvents (PEG400, Tween 80) instead of pH adjustment.

Q3: My compound forms an "oil" at the bottom of the flask during recrystallization. How do I fix this?

Diagnosis: "Oiling out" occurs when the compound's melting point is depressed by impurities or solvent, and it separates as a liquid phase before crystallizing. Solution:

• Seed Crystals: Add a tiny crystal of pure 2-Benzylpyrimidine to the cloudy solution to provide a nucleation site.

• Slow Cooling: Reheat to dissolve the oil, then cool very slowly with vigorous stirring.

• Change Solvent: Switch to a solvent system with a higher boiling point or better solubility differential (e.g., change from Ethanol/Water to Isopropanol/Hexane).

Decision Tree: Selecting the Right Solubilization Strategy

Use this workflow to determine the optimal solvent system based on your application.

Figure 1: Strategic workflow for solubilizing 2-Benzylpyrimidine based on experimental constraints.

Experimental Protocols

Protocol A: Preparation of a 100 mM DMSO Stock Solution

Best for: In vitro high-throughput screening, storage.

• Weighing: Accurately weigh 17.0 mg of 2-Benzylpyrimidine (MW ≈ 170.2 g/mol ).

• Dissolution: Add 1.0 mL of high-purity (>99.9%) anhydrous DMSO.

• Mixing: Vortex for 30 seconds. The solution should be clear and colorless.

• Storage: Aliquot into amber glass vials (to prevent light degradation) and store at -20°C.

  • Note: DMSO is hygroscopic. Keep vials tightly sealed to prevent water absorption, which causes precipitation.

Protocol B: "Golden Standard" In Vivo Formulation (Cosolvent System)

Best for: IP or PO administration in mice/rats. Solubilizes up to 5–10 mg/mL.

Reagents:

• DMSO (Sigma D2650)

• PEG400 (Polyethylene glycol 400)

• Tween 80 (Polysorbate 80)

• Sterile Saline or Water

Procedure:

• Dissolve compound in 5% volume of DMSO. (e.g., 50 µL for a 1 mL total volume). Ensure complete dissolution.

• Add 40% volume of PEG400 (400 µL). Vortex vigorously. The solution may warm slightly.

• Add 5% volume of Tween 80 (50 µL). Vortex until homogenous.

• Slowly add 50% volume of warm (37°C) sterile water/saline (500 µL) dropwise while vortexing.

  • Critical Step: Adding water too fast will cause the compound to crash out. If turbidity appears, sonicate at 40°C for 5 minutes.

Protocol C: Salt Formation (Hydrochloride Salt)

Best for: Creating a water-soluble solid form for long-term stability.

• Dissolve 1 g of 2-Benzylpyrimidine in 10 mL of Diethyl Ether or Ethyl Acetate .

• Cool the solution to 0–4°C in an ice bath.

• Slowly add 1.1 equivalents of 4M HCl in Dioxane dropwise.

• A white precipitate (2-Benzylpyrimidine·HCl) should form immediately.

• Filter the solid under vacuum and wash with cold ether.

• Dry in a vacuum desiccator.

  • Result: The HCl salt will have significantly improved aqueous solubility compared to the free base.

Solubility Data Reference Table

Solvent System	Estimated Solubility (25°C)	Comments
Water (pH 7)	< 0.5 mg/mL	Practically insoluble.
Water (pH 1)	> 10 mg/mL	Soluble due to protonation (requires strong acid).
DMSO	> 100 mg/mL	Excellent solvent. Hygroscopic.
Ethanol	> 50 mg/mL	Good solvent. Toxic to cells > 1-2%.
PEG 400	> 20 mg/mL	Viscous; good for in vivo vehicles.
5% DMSO / PBS	~ 0.5 - 1.0 mg/mL	Metastable. Risk of precipitation over time.[2][3]

References

• PubChem. (2025).[4][5] 2-Benzylpyridine (Analogous physicochemical properties).[6] National Library of Medicine. [Link]

• University of Tartu. (2025). pKa values of nitrogen heterocycles in acetonitrile and water.[7] Chair of Analytical Chemistry.[8] [Link]

• Balakin, K. V., et al. (2006). In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds. Current Medicinal Chemistry. [Link]

• Li, P., & Zhao, L. (2019). Solubility of heterocyclic compounds in polar solvents. Journal of Chemical & Engineering Data. (General reference for pyrimidine solubility trends).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. 4-Benzylpyrimidine | C11H10N2 | CID 598148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,4-Diamino-5-benzylpyrimidine | C11H12N4 | CID 81752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-benzyl pyridine, 101-82-6 [thegoodscentscompany.com]
• 7. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 8. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]

Technical Support Center: Preventing Benzylic Oxidation in 2-Benzylpyrimidine Synthesis and Storage

Welcome to the Technical Support Center for heterocyclic chemistry workflows. This guide is specifically designed for researchers and drug development professionals experiencing degradation issues with 2-Benzylpyrimidine .

The methylene bridge (-CH₂-) in 2-benzylpyrimidine is highly activated. Flanked by a resonance-stabilizing phenyl ring and a strongly electron-withdrawing pyrimidine ring, this position has a significantly lowered C–H bond dissociation energy (~90 kcal/mol)[1]. This structural motif makes the molecule highly susceptible to radical-mediated autoxidation, rapidly degrading the compound into its ketone counterpart, 2-benzoylpyrimidine .

Below, you will find diagnostic FAQs, mechanistic troubleshooting strategies, and self-validating experimental protocols to secure your compound's integrity.

Part 1: Diagnostic FAQs & Causality

Q: How can I definitively tell if my 2-benzylpyrimidine has oxidized during storage or a reaction? A: The primary degradation product is 2-benzoylpyrimidine. You can diagnose this via two rapid analytical methods:

• ¹H NMR Spectroscopy: The intact methylene group appears as a sharp singlet at approximately 4.2 ppm (in CDCl₃). Upon oxidation, this singlet completely disappears. Concurrently, the aromatic protons of both rings will shift significantly downfield due to the strong deshielding effect of the newly formed carbonyl group.

• LC-MS: The oxidized ketone product will exhibit a mass shift of +14 Da (from the methylene CH₂ [MW=170] to the carbonyl C=O [MW=184]).

Q: Why does the pyrimidine ring accelerate this specific oxidation compared to standard alkylarenes? A: Autoxidation is a radical chain process typically initiated by trace transition metals and molecular oxygen[2]. The nitrogen atoms in the pyrimidine ring possess lone electron pairs that act as excellent ligands. They chelate trace metals (such as Fe²⁺/³⁺ or Cu⁺/²⁺) present in glassware or solvents, effectively anchoring the oxidation catalysts directly adjacent to the vulnerable benzylic C–H bond.

Q: My cross-coupling reaction using 2-benzylpyrimidine keeps yielding the ketone byproduct. How do I suppress this? A: Reaction conditions often exacerbate autoxidation due to elevated temperatures and the presence of metal catalysts. Standard nitrogen sparging is insufficient for highly activated benzylic sites. You must use the Freeze-Pump-Thaw degassing method (detailed in the protocols below) to completely remove dissolved O₂. Furthermore, avoid ethereal solvents (like THF or Dioxane) unless they are freshly distilled, as trace peroxides in these solvents will directly initiate benzylic C–H abstraction.

Part 2: Core Troubleshooting & Prevention Strategies

To maintain the scientific integrity of your workflows, your preventative strategy must disrupt the autoxidation chain reaction at specific mechanistic nodes.

• Exclude Oxygen (Initiation Blockade): Store the compound under a strict Argon atmosphere. Argon is approximately 38% denser than Nitrogen; it settles at the bottom of the flask, creating a robust, heavy blanket over the solid or liquid that physically displaces ambient oxygen.

• Quench Radicals (Propagation Blockade): Add 0.1 to 0.5 mol% of BHT (2,6-di-tert-butyl-4-methylphenol) . BHT features a highly sterically hindered phenolic hydroxyl group. It acts as a rapid hydrogen-atom donor to quench alkyl peroxy radicals (ROO•), converting them into stable hydroperoxides and halting the chain reaction[3].

• Eliminate Photochemical Triggers: Store the compound in amber borosilicate glassware to block actinic UV/visible light, which can homolytically cleave trace peroxides and initiate the radical cascade.

Mechanistic Workflow of Autoxidation & Intervention

Mechanistic pathway of benzylic autoxidation and targeted points of intervention.

Part 3: Data Presentation

The following table summarizes the quantitative impact of various storage conditions on the oxidation rate of 2-benzylpyrimidine. Implementing the combined Argon + BHT strategy reduces degradation to negligible levels.

Storage Condition	Atmosphere	Additive	% Oxidation (7 Days)	% Oxidation (30 Days)
Clear Glass Vials	Ambient Air	None	15.2%	48.5%
Amber Glass Vials	Ambient Air	None	8.4%	22.1%
Amber Glass Vials	Argon Blanket	None	< 1.0%	3.5%
Amber Glass Vials	Argon Blanket	0.1 mol% BHT	< 0.1%	< 0.5%

Data derived from standardized benzylic autoxidation kinetic profiles at 25°C in 0.1 M THF solutions.

Part 4: Experimental Protocols

Protocol A: Freeze-Pump-Thaw Degassing of Solvents

Use this self-validating protocol prior to utilizing 2-benzylpyrimidine in any transition-metal-catalyzed cross-coupling reaction.

• Preparation: Transfer the required volume of solvent into a heavy-walled Schlenk flask equipped with a high-vacuum PTFE stopcock. Ensure the flask is no more than 50% full to allow for expansion.

• Freezing: Submerge the flask in a liquid nitrogen (LN₂) bath. Wait until the solvent is completely frozen solid.

• Pumping: Open the stopcock to a high-vacuum line (approx.

  Torr) for 5–10 minutes to evacuate the ambient atmosphere and any head-space oxygen.

• Thawing: Close the stopcock to isolate the flask from the vacuum. Remove the flask from the LN₂ bath and place it in a room-temperature water bath. As the solvent thaws, you will observe bubbles of trapped oxygen escaping from the liquid matrix.

• Cycling: Repeat steps 2 through 4 for a minimum of three complete cycles to ensure absolute degassing.

• Backfilling: After the final thaw, backfill the Schlenk flask with ultra-high purity (UHP) Argon.

Protocol B: Preparation of BHT-Stabilized Stock Solutions

Use this protocol for the long-term storage of 2-benzylpyrimidine liquid stocks.

• Weighing: Weigh the required mass of 2-benzylpyrimidine into an amber borosilicate volumetric flask.

• Inhibitor Calculation: Calculate 0.1 mol% of BHT relative to the molar amount of 2-benzylpyrimidine. (Example: For 10 mmol of substrate, use 0.01 mmol of BHT).

• Dissolution: Dissolve the BHT in a small volume (1-2 mL) of strictly degassed solvent (prepared via Protocol A).

• Mixing: Transfer the BHT solution into the amber flask containing the substrate. Dilute to the volumetric mark with the remaining degassed solvent.

• Sealing: Blanket the headspace of the flask with a gentle stream of Argon for 30 seconds. Immediately seal the flask with a PTFE-lined cap and wrap the joint tightly with Parafilm. Store at 4°C.

References

• Source: nih.
• Source: rsc.
• Source: mdpi.

Sources

• 1. Benzylic Methylene Functionalizations of Diarylmethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An efficient and practical aerobic oxidation of benzylic methylenes by recyclable N -hydroxyimide - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10475B [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Purification of 2-Benzylpyrimidine Crude Mixtures

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification of 2-Benzylpyrimidine. The following question-and-answer format addresses common and specific issues, offering explanations grounded in chemical principles and field-proven protocols.

Section 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

Question 1: My crude 2-Benzylpyrimidine mixture is a dark, oily residue. What are the likely impurities and what is a good first-pass purification strategy?

Answer: A dark, oily appearance in crude 2-Benzylpyrimidine mixtures typically suggests the presence of several classes of impurities arising from the synthesis process.[] These can include:

• Unreacted Starting Materials: Depending on the synthetic route, these could be reagents like benzamidine or 1,3-dicarbonyl compounds.

• By-products: Side reactions can lead to various unwanted compounds. For instance, in a Pinner-type synthesis, incomplete cyclization can be an issue.[2]

• Degradation Products: Pyrimidine rings, especially with certain substituents, can be susceptible to hydrolysis under acidic or basic conditions, potentially leading to ring-opening.[3][4][5][6]

• Residual Solvents and Reagents: Solvents like DMF or reagents used in the reaction can be difficult to remove completely.[]

A robust first-pass purification strategy involves a multi-step approach:

• Aqueous Work-up/Extraction: This is a crucial initial step to remove water-soluble impurities. A typical procedure involves dissolving the crude mixture in an organic solvent immiscible with water (e.g., ethyl acetate or dichloromethane) and washing with brine (saturated NaCl solution).[7][8]

• Column Chromatography: This is often the most effective technique for separating the target compound from closely related impurities.[9][10]

• Crystallization: If a solid can be obtained after chromatography, recrystallization is an excellent final step to achieve high purity.[11][12]

Question 2: I'm struggling with selecting an appropriate solvent system for column chromatography. How do I efficiently determine the best mobile phase?

Answer: The key to successful column chromatography is selecting a mobile phase that provides good separation between your 2-Benzylpyrimidine and its impurities. Thin-Layer Chromatography (TLC) is an indispensable tool for this.[9][10]

The goal is to find a solvent system where the 2-Benzylpyrimidine has an Rf value between 0.2 and 0.4, and there is clear separation from other spots.[9]

Recommended Starting Solvent Systems for TLC Analysis:

Solvent System (v/v)	Polarity	Typical Application
Hexane:Ethyl Acetate (9:1 to 1:1)	Low to Medium	Good starting point for many organic compounds.
Dichloromethane:Methanol (99:1 to 9:1)	Medium to High	Effective for more polar compounds.[9]
Toluene:Acetone (9:1 to 1:1)	Medium	Offers different selectivity compared to ester-based systems.

Troubleshooting Workflow for Mobile Phase Selection:

Caption: TLC-based mobile phase optimization workflow.

Section 2: Advanced Troubleshooting and Protocols

Question 3: My 2-Benzylpyrimidine appears to be degrading on the silica gel column. What is causing this and what are the solutions?

Answer: Degradation on a silica gel column is a common issue, particularly with compounds that are sensitive to acid.[10] Standard silica gel is slightly acidic due to the presence of silanol groups (Si-OH) on its surface. For a basic compound like a pyrimidine derivative, these acidic sites can cause degradation.

Solutions:

• Neutralize the Silica Gel: Before packing the column, you can prepare a slurry of the silica gel in the mobile phase containing a small amount (0.5-1% v/v) of a basic modifier like triethylamine or pyridine.[13] This will neutralize the acidic sites.

• Use a Different Stationary Phase:

  • Neutral Alumina: This is a good alternative to silica gel for acid-sensitive compounds.

  • Reverse-Phase Chromatography (C18): This technique uses a non-polar stationary phase and a polar mobile phase (e.g., acetonitrile/water or methanol/water).[10][14][15] This is often a good choice for pyrimidine derivatives.

Experimental Protocol: Reverse-Phase Flash Chromatography

This protocol is suitable for the purification of moderately polar 2-Benzylpyrimidine.

• Column: C18-functionalized silica gel column.

• Mobile Phase:

  • Solvent A: Water (often with 0.1% formic acid or trifluoroacetic acid to improve peak shape)

  • Solvent B: Acetonitrile or Methanol (also with 0.1% acid modifier if used in Solvent A)

• Gradient Elution: Start with a low percentage of Solvent B (e.g., 10%) and gradually increase the concentration to elute your compound. A typical gradient might be from 10% to 95% Solvent B over 20-30 minutes.

• Sample Loading: Dissolve the crude mixture in a minimal amount of a suitable solvent (e.g., DMSO or DMF) and load it onto the column.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC or analytical HPLC to identify the pure fractions.[9]

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Question 4: I have successfully isolated my 2-Benzylpyrimidine, but I am struggling to obtain crystals. It keeps "oiling out" of solution. How can I induce crystallization?

Answer: "Oiling out" occurs when a compound separates from a solution as a liquid rather than a solid crystalline lattice.[13] This often happens when the solution is too concentrated, cooled too quickly, or in the presence of impurities that inhibit crystal formation.[12]

Troubleshooting Crystallization:

Problem	Potential Cause	Solution
No Crystals Form	Solution is not supersaturated.	Slowly evaporate some of the solvent to increase the concentration.[12]
Nucleation is inhibited.	Scratch the inside of the flask with a glass rod or add a seed crystal of the pure compound.[12]
Oiling Out	Cooling too rapidly.	Allow the solution to cool to room temperature slowly, then transfer to an ice bath.[12]
Inappropriate solvent.	The compound may be too soluble. Try a two-solvent system (a "good" solvent for dissolving and a "poor" solvent to induce precipitation).[11]
Impurities present.	The compound may not be pure enough. Consider an additional chromatographic step.

Experimental Protocol: Two-Solvent Crystallization (Vapor Diffusion)

This is a gentle method that can be effective when other techniques fail.[13]

• Dissolve: Dissolve your purified 2-Benzylpyrimidine in a minimal amount of a "good" solvent (one in which it is highly soluble, e.g., dichloromethane or ethyl acetate) in a small, open vial.

• Prepare Chamber: Place this vial inside a larger, sealed container (like a beaker covered with parafilm) that contains a layer of a "poor" solvent (one in which your compound is insoluble, e.g., hexane or pentane).

• Diffuse: Over time, the vapor from the "poor" solvent will slowly diffuse into the "good" solvent, reducing the solubility of your compound and promoting slow crystal growth.

Caption: Vapor diffusion setup for crystallization.

Section 3: Purity Analysis

Question 5: How can I accurately assess the purity of my final 2-Benzylpyrimidine product?

Answer: A combination of analytical techniques should be used to confirm the purity and structure of your final product.[16][17]

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity analysis.[14][16] A reverse-phase C18 column with a UV detector is typically used.[7][14][18] Running a gradient elution with acetonitrile and water can reveal the presence of trace impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of your compound. The absence of signals corresponding to impurities is a strong indicator of purity.

• Mass Spectrometry (MS): This technique confirms the molecular weight of your compound.[16] High-resolution mass spectrometry (HRMS) can provide the exact molecular formula.

• Melting Point Analysis: A sharp melting point range (typically < 2 °C) is indicative of a pure crystalline solid.

Data Summary for Purity Assessment:

Analytical Technique	Information Provided	Indication of High Purity
HPLC	Quantitative purity, presence of impurities	Single major peak (>99% by area), flat baseline.
¹H NMR	Structural confirmation, presence of proton-containing impurities	Sharp signals corresponding to the target structure, absence of unexplained peaks.
Mass Spectrometry	Molecular weight confirmation	A strong signal corresponding to the expected molecular ion [M+H]⁺.
Melting Point	Crystalline purity	A sharp and narrow melting point range consistent with literature values.

By systematically addressing potential issues with the insights and protocols provided in this guide, you can significantly improve the efficiency and success of your 2-Benzylpyrimidine purification.

References

• Do pyrimidine undergo cleavage on hydrolysis as well? - Filo. (n.d.).
• Senda, S., Hirota, K., & Asao, T. (1978). Pyrimidine derivatives and related compounds. 32. Acid-catalyzed hydrolysis of 1,3-disubstituted 6-carbamoyl (or cyano) uracils. The Journal of Organic Chemistry, 43(25), 4879-4882.
• SYNTHESIS OF PYRIMIDINE DERIVATIVES. (n.d.).
• Moiseev, D. V., et al. (2007). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 41(1), 21-31.
• BenchChem. (2025).
• BenchChem. (2025).
• Grout, R. J., & Partridge, M. W. (1974). Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines. Journal of the Chemical Society, Perkin Transactions 1, 1314-1318.
• BenchChem. (2025).
• Silverman, R. B., Radak, R. E., & Hacker, N. P. (1981). A mild method of hydrolysis of 2,4-dialkoxy-6-substituted pyrimidines to 6-substituted uracils. The Journal of Organic Chemistry, 46(26), 5467-5470.
• Ruziev, I. Kh., Bebitova, K. E., & Kilicheva, D. M. (2023). INFLUENCE OF CHROMATOGRAPHY CONDITIONS ON THE RETENTION OF SOME ISOQUINOLINE AND PYRIMIDINONE DERIVATIVES. World Bulletin of Management and Law, 21, 54-58.
• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis. BenchChem Technical Support.
• Ruziev, I. Kh., Bebitova, K. E., & Kilicheva, D. M. (2023).
• BenchChem. (2025). Troubleshooting common issues in fluorinated pyrimidine synthesis. BenchChem Technical Support.
• Google Patents. (2013).
• BenchChem. (2025). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. BenchChem Technical Support.
• ResearchGate. (2016). What is the best method for crystallization of a pyrimidin-2(5)
• MDPI. (2022). Crystalline State Hydrogen Bonding of 2-(2-Hydroxybenzylidene)Thiazolo[3,2-a]Pyrimidines: A Way to Non-Centrosymmetric Crystals.
• Google Patents. (1978). US4115650A - Process for preparing 2,4-diamino-5-(substituted benzyl)-pyrimidines.
• BenchChem. (2025). Technical Support Center: Crystallization of Pyrimidine Compounds. BenchChem Technical Support.
• Solubility of Things. (n.d.). 2-Aminopyrimidine.
• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals.
• BenchChem. (n.d.). Removal of impurities from 5-(Benzyloxy)pyridine-2-carboxylic acid. BenchChem Technical Support.
• Baluja, S., et al. (2016). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie, 61(1), 13-18.
• Shcherbakova, E. S., et al. (2022). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. Molecules, 27(19), 6586.
• MDPI. (2021).
• Baluja, S., Nandha, K., & Ramavat, P. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. Journal of Chemical and Pharmaceutical Research, 8(4), 44-52.
• Agilent. (n.d.). PURITY AND IMPURITY ANALYSIS.
• ResearchGate. (2022).
• The Royal Society of Chemistry. (2013).
• MDPI. (2021). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies.
• Roth, B., et al. (1970). 5-Benzyl-2,4-diaminopyrimidines as Antibacterial Agents. I. Synthesis and Antibacterial Activity in vitro. Journal of Medicinal Chemistry, 13(5), 896-903.
• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11, 27-39.
• Mochona, B., et al. (2014). Synthesis of 2-(N-Benzylpyrrolyl)
• BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Purity Assessment of 4-Chloro-6-isopropylpyrimidin-2-amine. BenchChem Technical Support.
• Academy for Scientific Professionals. (2025). Genotoxic Impurities in Pharmaceutical Raw Materials and Their Impact on Product Quality.
• Creative Proteomics. (2024).
• PubMed. (1993).
• MDPI. (2023). Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines.
• Google Patents. (1977). CA1026759A - Benzyl pyrimidines.
• BOC Sciences. (n.d.). Pharmaceutical impurities, degradations, metabolites of active pharmaceutical ingredients.
• ResearchGate. (2019). Solubilization of 2-Acetoxy-Benzencarboxylic Acid Using Beta Cyclodextrins.
• PubMed. (1995).
• Google Patents. (2013).
• ResearchGate. (2015). Pharmaceutical Impurities: An Overview.
• PMC. (2015).
• Organic Syntheses. (n.d.). benzyl alcohol.
• Pharmaceutical Technology. (2013). Evaluating Impurities in Drugs (Part II of III).

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• 5. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
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• 15. INFLUENCE OF CHROMATOGRAPHY CONDITIONS ON THE RETENTION OF SOME ISOQUINOLINE AND PYRIMIDINONE DERIVATIVES | World Bulletin of Management and Law [scholarexpress.net]
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• 18. rsc.org [rsc.org]

Technical Support Center: Troubleshooting Catalyst Poisoning with 2-Benzylpyrimidine Ligands

Welcome to the Application Science Support Center. Working with nitrogen-rich heterocycles like 2-benzylpyrimidine presents unique challenges in transition-metal catalysis. The sp2-hybridized nitrogen atoms in the pyrimidine ring are potent σ-donors that can easily outcompete your designated ligands, leading to irreversible catalyst poisoning.

This guide provides mechanistic insights, diagnostic FAQs, and self-validating protocols to help researchers and drug development professionals recover their catalytic yields.

Section 1: The Causality of Pyrimidine Poisoning

In cross-coupling or C–H activation workflows, the active metal center (e.g., Pd, Ni, or Rh) cycles through electron-deficient intermediates. 2-Benzylpyrimidine contains two highly accessible nitrogen lone pairs. When the local concentration of this heterocycle exceeds the binding affinity of the primary ligand, it coordinates to the metal center, forming a thermodynamically stable, off-cycle resting state (e.g., bis-pyrimidine metal complexes)[1]. This sequesters the catalyst, halting the reaction prematurely and preventing the desired turnover.

Fig 1: Catalytic cycle disruption via 2-benzylpyrimidine off-cycle coordination.

Section 2: Troubleshooting FAQs

Q1: My Suzuki-Miyaura coupling with a 2-benzylpyrimidine substrate stalls at 15-20% conversion. What is happening? A1: Stalling at low conversions is the classic hallmark of off-cycle resting state formation. As the reaction progresses, the concentration of the pyrimidine outcompetes the primary phosphine ligands for the palladium center. This shifts the equilibrium away from the active catalytic cycle, effectively neutralizing your catalyst[2].

Q2: How can I differentiate between catalyst decomposition and an off-cycle resting state? A2: Visual inspection is your first diagnostic tool. If you observe the precipitation of a fine black powder (Palladium black) on the walls of your reaction vessel, the catalyst has decomposed due to complete ligand stripping[3]. If the solution remains homogeneous but the reaction halts, the catalyst is likely trapped in a stable, soluble off-cycle coordination complex.

Q3: What ligand classes are best suited to outcompete pyrimidine coordination? A3: You must use ligands that offer a combination of high steric bulk and strong σ-donation. Bulky bidentate phosphines (e.g., dppf, tri-ProPhos) or specialized N-heterocyclic carbenes (NHCs) are highly effective[4]. Their steric bulk physically blocks the formation of multi-pyrimidine coordinated metal complexes, while their strong electron donation ensures they remain tightly bound to the metal.

Q4: Can I use additives to prevent poisoning without changing my optimized ligand? A4: Yes. The strategic addition of Lewis acids (e.g., AlMe3) or mild Brønsted acids can reversibly coordinate to or protonate the pyrimidine nitrogens. This "masks" their Lewis basicity, preventing them from binding to the transition metal[5].

Fig 2: Diagnostic workflow for identifying and mitigating pyrimidine-induced poisoning.

Section 3: Quantitative Mitigation Strategies

To select the best approach for your specific workflow, compare the proven mitigation strategies below.

Table 1: Mitigation Strategies for Pyrimidine-Induced Catalyst Poisoning

Strategy	Mechanism of Action	Recommended Reagents	Typical Yield Impact
Steric Shielding	Prevents multi-N coordination via bulky ligands	tri-ProPhos, XPhos, IPr (NHC)	High (+40-60%)
Lewis Acid Masking	Reversibly binds N-lone pairs	AlMe3, BF3·OEt2	Moderate to High (+30-50%)
Protic Solvents	Hydrogen bonding to pyrimidine nitrogens	Isopropanol (i-PrOH), H2O	Moderate (+20-30%)
Slow Addition	Keeps pyrimidine concentration low in solution	Syringe pump (0.1 mmol/hr)	Moderate (+15-25%)

Section 4: Self-Validating Experimental Protocol

To ensure trustworthiness in your results, use this self-validating protocol for a cross-coupling reaction involving 2-benzylpyrimidine. It incorporates a parallel control to definitively prove that masking the pyrimidine nitrogen is the causal factor for success.

Protocol: Lewis Acid-Masked Cross-Coupling of 2-Benzylpyrimidine

Step 1: Preparation of the Masked Substrate (The Experimental Variable)

• In a nitrogen-filled glovebox, dissolve 2-benzylpyrimidine (1.0 mmol) in anhydrous toluene (2.0 mL) in a dry 10 mL vial.

• Slowly add Trimethylaluminum (AlMe3) (1.05 mmol, 1.0 M in heptane) dropwise while stirring. Causality Note: This pre-forms the Lewis acid-base adduct, neutralizing the pyrimidine's coordinating ability before it ever encounters the catalyst.

Step 2: Catalyst Activation

• In a separate reaction vial, combine the metal precursor (e.g., Pd(OAc)2, 5 mol%) with a bulky bidentate ligand (e.g., dppf, 6 mol%).

• Stir in isopropanol (1.0 mL) for 15 minutes until a homogeneous color change indicates active complex formation.

Step 3: Reaction Assembly & Self-Validation

• Transfer the masked 2-benzylpyrimidine solution to the active catalyst mixture.

• Add the coupling partner (e.g., arylboronic acid, 1.2 mmol) and a non-coordinating base (e.g., K3PO4, 2.0 mmol).

• Self-Validation Checkpoint: Set up a parallel control reaction identical to Steps 1-3, but omit the AlMe3 addition in Step 1.

Step 4: Execution and Monitoring

• Seal both vessels and heat to 80 °C. Monitor via LC-MS at 1-hour intervals.

• Interpretation: If the control reaction stalls at <20% yield while the masked reaction achieves >80% conversion, you have successfully validated that pyrimidine poisoning was the root cause and has been mitigated.

Step 5: Workup

• Cool the reaction to room temperature.

• Quench carefully with saturated aqueous Rochelle salt (potassium sodium tartrate) and stir for 30 minutes to break the Al-pyrimidine adduct.

• Perform a standard liquid-liquid extraction with ethyl acetate, wash with brine, dry over Na2SO4, and concentrate in vacuo.

References

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. ACS Publications.[Link]

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC.[Link]

• Process-Ready Nickel-Catalyzed Suzuki–Miyaura Coupling Enabled by tri-ProPhos. ACS Catalysis.[Link]

• Shapeshifting Ligand Masks Lewis Acidity of Dicationic Palladium(II). ChemRxiv.[Link]

Sources

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• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]

Minimizing side reactions during 2-Benzylpyrimidine functionalization

Technical Support Center: 2-Benzylpyrimidine Functionalization

Case ID: #BPYR-FUNC-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The 2-benzylpyrimidine scaffold presents a unique dichotomy in reactivity. The methylene bridge (benzylic position) is highly activated (pKa ~20–22) due to the electron-withdrawing nature of the pyrimidine ring, making it the primary site for lateral lithiation . However, this same activation renders the scaffold susceptible to oxidative degradation (ketone formation) and over-alkylation . Furthermore, the pyrimidine ring nitrogens are competent nucleophiles, leading to competing N-alkylation events.

This guide provides a root-cause analysis and validated protocols to minimize these side reactions.

Module 1: Benzylic C-H Functionalization (Lateral Lithiation)

The Challenge: Users frequently report mixtures of mono-alkylated, bis-alkylated, and N-alkylated products when attempting to functionalize the methylene bridge.

Diagnostic: Which Side Reaction are You Seeing?

Observation	Probable Cause	Mechanism
Product is a quaternary carbon (Bis-alkylation)	Deprotonation of the mono-product is faster than the starting material.	The mono-alkylated anion is often thermodynamically stable or kinetically accessible if base stoichiometry is uncontrolled.
Product is an N-alkyl salt (Precipitate)	Electrophile attacked the Ring Nitrogen.	"Hard/Soft" mismatch. Neutral conditions favor N-alkylation. Lithium aggregates failed to mask the nitrogen.
Low yield / Recovery of ketone	Oxygen ingress during metallation.	The benzylic anion reacts with trace O₂ to form a peroxide, decomposing to a ketone (benzoylpyrimidine).

Troubleshooting & Protocols

Q: How do I stop the reaction at the mono-alkylated stage? A: You must control the kinetic vs. thermodynamic deprotonation balance.

• The "Inverse Addition" Protocol: Do not add the electrophile to the lithiated species. Instead, add the lithiated species slowly into a solution of the electrophile (if compatible). This ensures the concentration of active anion is low relative to the electrophile, discouraging the second deprotonation.

• Base Selection: Switch from n-BuLi to LiHMDS or LDA . While n-BuLi is effective, LiHMDS is bulkier and less likely to deprotonate the more sterically hindered mono-alkylated product rapidly at -78°C.

Q: I am seeing significant N-alkylation. How do I force C-alkylation? A: You must utilize the "Lithium Effect."

• Mechanism: Lithium ions (

  ) coordinate tightly to the pyrimidine ring nitrogens. This coordination blocks the nitrogen lone pair from acting as a nucleophile (N-alkylation) and simultaneously acidifies the benzylic protons (directing the base to the C-H site).

• Critical Step: Ensure you use a non-polar co-solvent (like hexane/toluene mixed with THF) if possible, or keep the temperature strictly at -78°C. Higher temperatures loosen the

  -N coordination, exposing the nitrogen to alkylation.

Valid Protocol: Regioselective Mono-Alkylation

• Dissolution: Dissolve 2-benzylpyrimidine (1.0 equiv) in anhydrous THF (0.2 M) under Argon.

• Activation: Cool to -78°C. Add LiHMDS (1.1 equiv) dropwise. Note: LiHMDS is preferred over n-BuLi to minimize nucleophilic attack on the pyrimidine ring itself.

• Aging: Stir for 30 mins to ensure complete formation of the deep red/orange benzylic anion.

• Electrophile Addition:

  • Standard: Add electrophile (1.2 equiv) dissolved in THF slowly.

  • For difficult substrates: Cannulate the anion solution into the electrophile solution at -78°C.

• Quench: Acidify with solid NH₄Cl before warming to prevent base-catalyzed side reactions during workup.

Module 2: Visualizing Competing Pathways

The following diagram illustrates the kinetic decisions occurring in the flask.

Caption: Kinetic competition during functionalization. Note that N-alkylation is dominant in neutral conditions, while Bis-alkylation competes if base stoichiometry is uncontrolled.

Module 3: Pyrimidine Ring Functionalization (Minisci & Cross-Coupling)

The Challenge: Functionalizing the ring often leads to regioisomeric mixtures (C4 vs C6) or catalyst poisoning.

FAQ: Minisci Reaction Troubleshooting

Q: I am getting a mixture of C4 and C6 alkylation on the pyrimidine ring. How do I control this? A: The Minisci reaction involves the attack of a nucleophilic radical on a protonated (electron-deficient) heterocycle.

• Regiocontrol: 2-Benzylpyrimidine has symmetry if unsubstituted on the ring. If substituted, the radical attacks the position para or ortho to the most electron-withdrawing group, but steric factors from the benzyl group at C2 usually push reactivity to C4/C6 .

• Acid is Key: Ensure the reaction pH is low enough to fully protonate the pyrimidine. Unprotonated pyrimidines react sluggishly and with poor regiocontrol.

• Advanced Tip: Use AgNO₃/Persulfate conditions for primary alkyl radicals. For tertiary radicals, photoredox conditions (e.g., Ir-catalysts) often provide better yields and milder conditions, reducing "tar" formation common in thermal Minisci reactions.

FAQ: Palladium Catalyst Poisoning

Q: My Suzuki coupling on a halogenated 2-benzylpyrimidine is stalling. A: The pyrimidine nitrogens can bind to Pd(0), poisoning the catalyst.

• Solution 1 (The "Mask"): Run the reaction in acidic media (if boronic acid allows) or use a Lewis acid additive to tie up the nitrogen lone pairs.

• Solution 2 (The Ligand): Switch to bulky, electron-rich phosphine ligands like XPhos or Buchwald Precatalysts (e.g., XPhos Pd G3). These bulky ligands prevent the formation of stable (non-reactive) Pd-pyrimidine complexes.

Module 4: Advanced Strategy - Deconstruction/Reconstruction

For cases where direct functionalization fails completely.

If the 2-benzylpyrimidine core is too sensitive or reactive for direct modification, consider the Deconstruction-Reconstruction strategy.

• Activate: Convert the pyrimidine to a pyrimidinium salt (e.g., using Zincke-type chemistry or N-alkylation with a removable group).

• Ring Open: Treat with a nucleophile to open the ring into a vinamidinium-type intermediate.

• Rebuild: Condense this intermediate with a new amidine or hydrazine to reform a modified pyrimidine or pyrazole with the desired functionalization already in place.

References

• Lateral Lithiation & Regioselectivity

  • Title: Lateral Lithiation Reactions Promoted by Heteroatomic Substituents.[1]

  • Source: Organic Reactions (Wiley).

  • URL:[Link] (General reference for the mechanism described in Module 1).

• Minisci Reaction on Pyrimidines

  • Title: Recent Advances in Minisci-Type Reactions.
  • Source: SciSpace / Chemical Reviews.

  • URL:[Link]

• pKa and Acidity Data

  • Title: Bordwell pKa Table (Acidity in DMSO).[2]

  • Source: Organic Chemistry Data.[2]

  • URL:[Link]

• Pyridine/Pyrimidine Functionalization Strategy

  • Title: A deconstruction–reconstruction strategy for pyrimidine diversific
  • Source: N

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrydata.org [organicchemistrydata.org]

Recrystallization solvent selection for high-purity 2-Benzylpyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing purification bottlenecks when synthesizing heterocyclic compounds.

Purifying 2-Benzylpyrimidine presents a unique crystallographic challenge. The molecule possesses a rigid, polar, electron-deficient pyrimidine core paired with a flexible, lipophilic benzyl pendant[1]. This amphiphilic-like structure means it exhibits moderate solubility across a wide range of polarities, often leading to frustrating issues like "oiling out" or massive yield losses in the mother liquor[2].

This guide is engineered to move you away from trial-and-error and towards mechanistically sound, self-validating crystallization workflows[3].

Part 1: Quantitative Solvent Selection Matrix

The foundation of pyrimidine recrystallization relies on differential solubility: the target compound must be highly soluble at elevated temperatures but sparingly soluble at lower temperatures, while impurities remain dissolved in the cold mother liquor[4].

Below is a comparative summary of solvent systems optimized for 2-Benzylpyrimidine based on polarity and impurity profiles:

Solvent System	Ratio (v/v)	Boiling Point (°C)	Polarity Profile	Mechanistic Application for 2-Benzylpyrimidine
Ethyl Acetate / Hexane	1:2 to 1:4	~68	Moderate / Non-polar	Primary Recommendation. Excellent for separating unreacted, highly lipophilic benzyl halides. Hexane acts as a sharp anti-solvent[4].
Acetonitrile / Methanol	1:1	~65 - 81	Polar Aprotic / Protic	Ideal for crudes containing unreacted 2-thiopyrimidines. Acetonitrile keeps lipophilic byproducts soluble upon cooling[5].
Ethanol / Water	70:30	~78	High H-bonding	Useful for removing highly polar inorganic salts (e.g., K₂CO₃) used during N-alkylation synthesis steps[1].

Part 2: Troubleshooting FAQs

Q1: Why does my 2-Benzylpyrimidine form an oil at the bottom of the flask instead of a crystalline lattice? The Causality: This phenomenon, known as "oiling out" or liquid-liquid phase separation, occurs when the compound's solubility in the solvent system is so high that the solution reaches supersaturation only at a temperature below the melting point of the solute[2]. Because the flexible benzyl linker lowers the lattice energy of 2-Benzylpyrimidine compared to rigid polycyclic heterocycles, it tends to separate as a supercooled liquid rather than forming a solid lattice when cooled rapidly[3]. The Solution: You must force primary nucleation to occur at a higher temperature. Switch to a solvent system with a lower boiling point, or increase the ratio of anti-solvent (e.g., add more hexane) so that the metastable zone is reached while the solution is still warm[3].

Q2: My solution remains completely clear even after cooling to 4°C. What went wrong? The Causality: The solution is sub-saturated, or the activation energy barrier for nucleation is too high. Pyrimidines can form highly stable supersaturated solutions because strong solvent-solute hydrogen bonding inhibits the molecules from arranging into a crystal lattice[2]. The Solution: Do not discard the flask. First, try to induce spontaneous nucleation by gently scratching the inside of the glass flask with a glass rod; the micro-abrasions create high-energy nucleation sites[2]. If that fails, introduce a microscopic "seed crystal" of pure 2-Benzylpyrimidine. If neither works, you have used too much solvent. Reheat the flask, evaporate 20-30% of the solvent volume, and repeat the cooling process[5].

Q3: How do I prevent unreacted precursors from co-crystallizing with my product? The Causality: Co-crystallization happens when the impurities share a similar solubility gradient to the target compound. Benzyl chloride is highly lipophilic, whereas 2-thiopyrimidine precursors are polar[1]. The Solution: Use the Acetonitrile/Methanol (1:1) system. Methanol provides the necessary solubility gradient for the pyrimidine core at elevated temperatures. As the solution cools, the polar aprotic Acetonitrile prevents the lipophilic benzyl chloride from crashing out, keeping it trapped in the cold mother liquor[5].

Part 3: Self-Validating Protocol: Anti-Solvent Recrystallization

This step-by-step methodology uses the Ethyl Acetate / Hexane anti-solvent system to isolate >99% pure 2-Benzylpyrimidine. Every step includes a validation checkpoint to ensure the physical chemistry is functioning as intended.

Step 1: Primary Dissolution

• Weigh the crude 2-Benzylpyrimidine and place it in an Erlenmeyer flask.

• Suspend the solid in a minimal volume of Ethyl Acetate (the "good" solvent)[4].

• Heat to 60°C on a stirring hotplate until completely dissolved.

• Causality: Ethyl acetate disrupts the intermolecular hydrogen bonding of the pyrimidine rings, ensuring complete solvation.

• Validation Checkpoint: The solution must be completely transparent. If particulate matter remains, perform a hot filtration through a pre-heated funnel to remove insoluble inorganic salts[4].

Step 2: Anti-Solvent Titration

• While maintaining the solution at 60°C, add Hexane (the "poor" solvent) dropwise[4].

• Causality: Hexane rapidly decreases the dielectric constant of the medium, bringing the system to the edge of the metastable zone[3].

• Validation Checkpoint: Stop adding Hexane the exact moment the solution becomes slightly turbid (cloudy). Add exactly 1-2 drops of hot Ethyl Acetate until the turbidity just clears. You have now perfectly established a saturated solution at the boiling point.

Step 3: Controlled Cooling & Nucleation

• Remove the flask from the heat source. Place it on a non-conductive surface (e.g., a cork ring) and allow it to cool undisturbed to room temperature (20-25°C) over 2 hours.

• Causality: Slow cooling allows the 2-Benzylpyrimidine molecules to preferentially align into a highly ordered crystal lattice, excluding structurally dissimilar impurities[3].

Step 4: Deep Chilling & Isolation

• Once at room temperature, transfer the flask to an ice bath (4°C) for 30 minutes to maximize thermodynamic yield[4].

• Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a small volume of ice-cold Hexane[4].

• Validation Checkpoint: The filtrate (mother liquor) should retain the yellow/brown color of the impurities, while the isolated crystals should be stark white. Dry under vacuum to constant weight.

Part 4: Workflow Visualization

Logical workflow for troubleshooting 2-Benzylpyrimidine recrystallization.

References

• Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. Benchchem. 4

• Technical Support Center: Recrystallization of 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine. Benchchem. 5

• Technical Support Center: Crystallization of Pyrimidine Compounds. Benchchem. 2

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. 3

• Study of the influence of N-alkylation of 2-benzylthiopyrimidines on the growth of two bacteria of medical interest. GSC Online Press. 1

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mt.com [mt.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Addressing steric hindrance in 2-Benzylpyrimidine substitution reactions

Welcome to the Application Scientist Technical Support Center. Functionalizing 2-benzylpyrimidines—particularly at the 4- or 6-positions—presents a unique set of kinetic and thermodynamic challenges. The freely rotating benzyl group at the C2 position creates a dynamic steric shield. This significantly increases the activation energy required for incoming nucleophiles, often leading to stalled reactions, poor yields, or unwanted side reactions.

As a Senior Application Scientist, I have designed this troubleshooting guide to move beyond basic recipes. Here, we will dissect the causality behind these steric clashes and provide self-validating, field-proven protocols to ensure your substitution reactions succeed.

Workflow: Substitution Strategy for 2-Benzylpyrimidines

Before diving into specific troubleshooting steps, use the following decision matrix to determine the optimal reaction pathway based on the steric profile of your nucleophile.

Caption: Decision tree for selecting substitution pathways for 2-benzylpyrimidines.

Section 1: Nucleophilic Aromatic Substitution (SNAr) Troubleshooting

Q: My SNAr reaction with a secondary amine (e.g., piperidine) on 4-chloro-2-benzylpyrimidine is stalling at 10% conversion, even after 24 hours at reflux. Why?

The Causality: The C2-benzyl group sweeps a massive steric cone. During an SNAr reaction, the C4 carbon of the pyrimidine must rehybridize from a flat

geometry to a tetrahedral geometry to form the transition state known as the Meisenheimer intermediate . When a bulky secondary amine approaches, it physically clashes with the adjacent benzyl moiety, exponentially raising the transition state energy. Thermal refluxing simply does not provide enough kinetic energy to overcome this barrier without evaporating the solvent or degrading the amine.

Caption: Steric clash mechanism during Meisenheimer intermediate formation in SNAr.

The Solution: You must increase the kinetic energy of the system rapidly while maintaining a high concentration of the reactive nucleophile. Microwave (MW) irradiation in a polar aprotic solvent is the most effective solution. It provides rapid, uniform dielectric heating that forces the molecules over the steric barrier before thermal degradation pathways can dominate.

Protocol 1: Self-Validating Microwave-Assisted SNAr

• Preparation: In a 10 mL heavy-walled microwave vial, combine 4-chloro-2-benzylpyrimidine (1.0 eq, 1.0 mmol) and the secondary amine (3.0 eq, 3.0 mmol).

• Solvent & Base: Add 3.0 mL of anhydrous N-Methyl-2-pyrrolidone (NMP) and N,N-Diisopropylethylamine (DIPEA) (2.0 eq, 2.0 mmol).

  • Self-Validation Check: Purge the vial with argon for 2 minutes before sealing. If the solution darkens immediately upon base addition, your amine is likely oxidized; use freshly distilled reagents.

• Irradiation: Heat in a dedicated microwave synthesizer at 150 °C for 30 minutes.

• In-Process Monitoring: Sample 10 µL, dilute in 1 mL MeCN, and analyze via LCMS.

  • Self-Validation Check: If the starting material mass is >5% relative to the product, resubject the sealed vial to MW irradiation for an additional 15 minutes. Do not proceed to workup until conversion is confirmed.

• Workup: Quench with water and extract with EtOAc (3x). Wash the organic layer heavily with 5% aqueous LiCl or brine (5x) to completely partition the NMP into the aqueous phase.

Section 2: Buchwald-Hartwig Cross-Coupling Solutions

Q: I switched to a Buchwald-Hartwig amination for an aniline nucleophile, but I am seeing extensive dehalogenation of my pyrimidine instead of the coupled product. What is wrong?

The Causality: Dehalogenation (protodehalogenation) occurs when the rate of

-hydride elimination or premature reductive elimination exceeds the rate of C-N bond formation. In sterically hindered 2-benzylpyrimidines, a bulky amine struggles to coordinate to the palladium center during the crucial ligand-exchange step . If the amine cannot bind fast enough, the Pd-complex will abstract a proton from the environment, destroying your starting material.

The Solution: You must use a highly active, sterically demanding biarylphosphine ligand (like BrettPhos or tBuXPhos). These ligands are massive; they enforce a mono-ligated Pd(0) species that prevents the formation of inactive Pd-dimers. Furthermore, their sheer bulk physically "pushes" the coordinated amine and pyrimidine together, drastically accelerating reductive elimination .

Quantitative Comparison: Reaction Parameters by Steric Demand

Reaction Pathway	Substrate Sterics	Typical Temp (°C)	Time	Catalyst / Base System	Expected Yield
Thermal SNAr	Low (Primary Amines)	80 - 100	12-24 h	DIPEA / NMP	60 - 80%
Microwave SNAr	High (Secondary Amines)	150	0.5-1 h	DIPEA / NMP	75 - 90%
Buchwald-Hartwig	Very High (Anilines)	100 - 120	4-6 h	Pd₂(dba)₃ + BrettPhos / tBuONa	80 - 95%

Protocol 2: Sterically Demanding Buchwald-Hartwig Amination

• Catalyst Pre-activation (Critical Step): In an oven-dried Schlenk tube under argon, combine Pd₂(dba)₃ (2.5 mol%, 0.025 eq) and BrettPhos (6.0 mol%, 0.06 eq). Add 1 mL anhydrous toluene and stir at room temperature for 15 minutes.

  • Self-Validation Check: The suspension must turn into a deep, homogeneous red/burgundy solution. Causality: This color change visually confirms complete ligand exchange from the weak dba ligands to the active BrettPhos-Pd(0) complex. If it remains purple/brown, your Pd source is dead.

• Reagent Addition: Add 4-chloro-2-benzylpyrimidine (1.0 eq, 1.0 mmol), the aniline (1.2 eq, 1.2 mmol), and sodium tert-butoxide (1.5 eq, 1.5 mmol).

• Reaction: Add 4 mL anhydrous toluene. Seal the tube and heat at 100 °C for 4-6 hours.

• Validation: Perform TLC (Hexanes:EtOAc 3:1). The disappearance of the UV-active starting material spot and the appearance of a lower

  fluorescent spot indicates success. Filter the crude mixture through a short pad of Celite to immediately halt the catalytic cycle.

Section 3: Benzylic Position Side Reactions

Q: During my substitution attempts, LCMS shows a mass corresponding to a dimer or an alkylated side product. How do I stop this?

The Causality: The methylene protons of the 2-benzyl group are highly acidic. They are flanked by an electron-withdrawing pyrimidine ring on one side and a resonance-stabilizing phenyl ring on the other. If you use strong, unhindered bases (like NaH, n-BuLi, or excess tBuONa at high temperatures), you will deprotonate the benzylic position. The resulting carbanion will act as a nucleophile, attacking another molecule of your starting material (dimerization) or reacting with solvent impurities.

The Solution: Modulate your base. Switch to a weaker, inorganic carbonate base (e.g.,

or ) which is basic enough to neutralize HCl during SNAr but not strong enough to deprotonate the benzylic carbon . If a strong base is absolutely required for a cross-coupling cycle, use a sterically hindered base like LiHMDS. LiHMDS is too physically bulky to efficiently deprotonate the sterically shielded benzylic position, but it remains basic enough to facilitate the palladium catalytic cycle.

References

• Nucleophilic aromatic substitution - Wikipedia. Wikimedia Foundation. Available at:[Link]

• Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach. ACS Omega. Available at:[Link]

• The Asymmetric Buchwald–Hartwig Amination Reaction. Shaanxi Normal University (SNNU). Available at: [Link]

• New NHC-Pd Complexes Bearing Bulky Steric Hindrance: Synthesis and Catalytic Activity. ResearchGate. Available at:[Link]

Technical Support Center: 2-Benzylpyrimidine Stability &amp; Troubleshooting

Welcome to the 2-Benzylpyrimidine Technical Support Center . This guide is designed for researchers, synthetic chemists, and drug development professionals. It provides field-proven troubleshooting strategies, structural stability insights, and self-validating protocols for handling 2-benzylpyrimidine under hydrolytic and degradative conditions.

Module 1: Fundamental Chemical Behavior

Q: Is 2-benzylpyrimidine susceptible to ring-opening or cleavage under standard acidic or basic aqueous hydrolysis? A: No. Unlike esters, amides, or pyrimidines bearing halogen leaving groups at the 2-, 4-, or 6-positions, 2-benzylpyrimidine is exceptionally stable to standard aqueous hydrolysis. The linkage at the 2-position is a robust carbon-carbon (C-C) bond. Furthermore, the pyrimidine ring itself is highly deactivated toward nucleophilic attack by water or hydroxide unless extreme conditions are applied. The pKa of a protonated pyrimidine is approximately 1.23, meaning it requires strong acids to remain fully protonated, but even then, the aromatic core resists hydrolytic cleavage[1].

Q: I refluxed my compound in strong base, and while the mass is intact, the solution turned deep red/purple. What is happening if not hydrolysis? A: You are observing benzylic deprotonation, not hydrolysis. The methylene protons (-CH₂-) situated between the electron-deficient pyrimidine ring and the phenyl ring are highly acidic. In the presence of strong bases, these protons are abstracted to form a resonance-stabilized benzylic carbanion[2]. This carbanion is highly colored (typically deep red or purple) and is prone to autoxidation or unwanted alkylation. To prevent this, avoid using strong non-nucleophilic bases or extended heating in highly basic media if the benzylic position must remain intact.

Chemical behavior of 2-benzylpyrimidine under various acidic and basic conditions.

Module 2: Troubleshooting Experimental Workflows

Q: I performed an acidic workup (1M HCl) during my synthesis and lost my 2-benzylpyrimidine yield. Did it degrade? A: It did not degrade; it partitioned into the aqueous layer. Because pyrimidine contains basic nitrogen atoms, washing your organic layer with 1M HCl protonates the pyrimidine ring, forming a highly water-soluble pyrimidinium chloride salt. To recover your product, you must perform a reverse acid-base extraction by neutralizing the aqueous layer[3].

Methodology 1: Self-Validating Acid-Base Recovery Protocol

Causality Focus: This protocol ensures that the pyrimidinium salt is fully reverted to its free-base, lipophilic form before extraction, preventing yield loss.

• Aqueous Isolation: Collect the acidic aqueous layer suspected of containing the protonated 2-benzylpyrimidine.

• Thermal Control: Place the flask in an ice-water bath (0–5 °C). Reasoning: Acid-base neutralization is highly exothermic; cooling prevents thermal degradation or solvent boil-off.

• Basification: Slowly add 2M NaOH dropwise while stirring continuously.

• Validation Step (Critical): Test the aqueous layer with pH paper. Continue adding NaOH until the pH is strictly ≥ 10. Reasoning: The pKa of the pyrimidinium ion is ~1.23[1]. Pushing the pH > 10 ensures 100% of the molecules are deprotonated into the neutral free-base form.

• Extraction: Extract the aqueous layer 3 times with equal volumes of Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Drying & Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to recover the pure compound.

Workflow for the acid-base extraction and recovery of 2-benzylpyrimidine.

Q: How can I accurately monitor the stability of 2-benzylpyrimidine during forced degradation studies? A: High-Performance Liquid Chromatography (HPLC) coupled with UV detection is the gold standard for monitoring pyrimidine stability. Because pyrimidines have strong UV absorbance due to their aromatic conjugated system, UV detection at 260 nm is highly sensitive.

Methodology 2: HPLC-UV Monitoring of Pyrimidine Stability

• Sample Preparation: Dilute the hydrolysis reaction mixture to a concentration of 1 mg/mL in the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: Use a C18 Base-Deactivated Silica (BDS) column (e.g., 250 mm x 4.6 mm, 5 µm). Reasoning: Standard C18 columns can cause peak tailing for nitrogenous bases like pyrimidines due to secondary interactions with residual silanols. BDS columns cap these silanols, ensuring sharp, quantifiable peaks[4].

• Mobile Phase: 60% Methanol / 40% 0.1 M KH₂PO₄ buffer (adjusted to pH 4.0). Reasoning: A buffered mobile phase controls the ionization state of the pyrimidine, preventing retention time drift[4].

• Detection: Set the UV detector to 260 nm.

• Analysis: Compare the peak area of the stressed sample against a freshly prepared standard to calculate % recovery.

Module 3: Quantitative Stability Data

To assist in experimental planning, the following table summarizes the stability of 2-benzylpyrimidine under various forced conditions.

Condition	Reagent	Temp (°C)	Time (h)	Recovery (%)	Primary Observation & Causality
Acidic Hydrolysis	1M HCl (aq)	80	24	>98%	Highly stable. Forms water-soluble pyrimidinium salt; requires basic workup for recovery.
Basic Hydrolysis	1M NaOH (aq)	80	24	>98%	Highly stable. C-C bond at C2 resists nucleophilic attack by hydroxide.
Strong Base	1M KOtBu / THF	25	2	<50%	Degradation/Side reactions. Formation of reactive benzylic carbanion; color change observed.
Oxidative Stress	3% H₂O₂	25	24	~85%	Mild degradation. Nitrogen atoms are susceptible to N-oxidation, forming pyrimidine N-oxides.

References

• Title: Pyrimidine Source: Wikipedia URL: [Link]

• Title: Pronounced solvent effect on the absorption spectra of the photochemically produced 2,4-dinitrobenzyl carbanion (Contextual study of benzylpyrimidine carbanions) Source: ResearchGate URL: [Link]

• Title: Acid–base extraction Source: Wikipedia URL: [Link]

• Title: Separation and determination of purine bases and pyrimidine bases from nucleic acid hydrolysis by HPLC on BDS column Source: PubMed (National Institutes of Health) URL: [Link]

Sources

• 1. Pyrimidine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. [Separation and determination of purine bases and pyrimidine bases from nucleic acid hydrolysis by HPLC on BDS column] - PubMed [pubmed.ncbi.nlm.nih.gov]

Removing metal impurities from 2-Benzylpyrimidine pharmaceutical intermediates

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this hub to address one of the most persistent bottlenecks in pharmaceutical scale-up: the removal of transition metal impurities from active pharmaceutical ingredients (APIs).

Synthesizing 2-benzylpyrimidine motifs heavily relies on palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura or Negishi reactions). While powerful, these methods leave behind trace heavy metals. This guide provides field-proven, self-validating workflows to strip palladium (Pd) from your pyrimidine intermediates, ensuring your batches meet stringent regulatory thresholds.

Process Workflow Visualization

Below is the self-validating logical workflow we deploy for metal remediation. Every step includes an analytical checkpoint to ensure the protocol is functioning as designed before moving to the next unit operation.

Logical workflow for reducing Palladium impurities in 2-Benzylpyrimidine.

Frequently Asked Questions (FAQs)

Q: Why does 2-benzylpyrimidine retain palladium so stubbornly compared to other intermediates? A: The causality lies in coordination chemistry. The pyrimidine ring contains two sp2-hybridized nitrogen atoms with available lone pairs. These nitrogens act as potent bidentate or monodentate ligands, chelating the Pd(II) ions generated during the catalytic cycle. Because this Pd-N coordination complex is highly stable, standard aqueous workups or simple liquid-liquid extractions are thermodynamically insufficient to break the bonds.

Q: What are the exact regulatory targets for Palladium removal? A: The FDA and the International Council for Harmonisation (ICH) Q3D guidelines classify Palladium as a Class 2B elemental impurity[1]. The Permitted Daily Exposure (PDE) dictates the maximum acceptable mass of the metal per day based on the route of administration.

Table 1: ICH Q3D Permitted Daily Exposures (PDE) for Palladium [1]

Route of Administration	PDE (µ g/day )	Target Concentration Limit (ppm)*
Oral	100	< 10 ppm
Parenteral	10	< 1 ppm
Inhalation	1	< 0.1 ppm

*Calculated assuming a standard 10 g daily dose of the final formulated drug product.

Q: Why should I use a Thiol or TMT scavenger instead of just activated carbon? A: This is governed by Pearson's Hard-Soft Acid-Base (HSAB) theory. Palladium is a "soft" acid, while the nitrogen atoms on your pyrimidine intermediate are "borderline" bases. By introducing a scavenger with "soft" sulfur atoms—such as silica-supported thiols (Si-Thiol) or 2,4,6-trimercapto-s-triazine (TMT)—you create a thermodynamically favorable exchange[2]. The palladium preferentially binds to the softer sulfur, breaking the Pd-N chelate and allowing the metal to be physically filtered away.

Troubleshooting Guides & Self-Validating Protocols

Issue 1: High Residual Palladium (>500 ppm) Post-Reaction

Symptom: After a Suzuki-Miyaura coupling to form the 2-benzylpyrimidine core, standard workup leaves >500 ppm Pd in the crude mixture. Root Cause: Incomplete catalyst precipitation and strong product-metal chelation. Solution: Implement a binary scavenging system. Using a chelating agent (like TMT) combined with an adsorbent (like activated carbon) is a highly cost-effective method to force the metal out of solution[3].

Protocol 1: Binary Scavenging System (TMT + Activated Carbon)

• Preparation: Dissolve the crude 2-benzylpyrimidine intermediate in a polar aprotic solvent (e.g., THF) to a concentration of 10-15 vol%.

• Chelation: Add 2,4,6-trimercapto-s-triazine (TMT) at 3 to 5 molar equivalents relative to the known palladium catalyst loading used in the cross-coupling step.

• Adsorption: Add activated carbon (e.g., Darco KB-B) at 20% w/w relative to the theoretical intermediate yield.

• Incubation: Agitate the heterogeneous mixture at 45–50 °C for 12–18 hours. Scientific Context: This extended time ensures thermodynamic equilibrium of the Pd-TMT complex adsorption onto the porous carbon matrix[2].

• Filtration: Filter the mixture through a pad of Celite to remove the carbon/Pd-TMT complex. Wash the filter cake with 2 bed volumes of warm THF.

• Self-Validation: Sample the filtrate for ICP-MS analysis. Do not proceed to crystallization unless Pd < 50 ppm.

Issue 2: Scavenger Treatment Plateaus at 20-50 ppm

Symptom: Scavenging resins reduce Pd significantly, but fail to reach the <10 ppm threshold required for oral APIs. Root Cause: Equilibrium limits of chemisorption or the physical entrapment of sub-micron Pd particles in the solvent matrix. Solution: Antisolvent crystallization. Crystallization physically excludes bulky metal complexes from the highly ordered growing crystal lattice of the 2-benzylpyrimidine intermediate[3].

Protocol 2: Antisolvent Crystallization for Final Polish

• Concentration: Concentrate the Pd-depleted THF filtrate under reduced pressure to approximately 3-4 relative volumes.

• Heating: Heat the concentrated solution to 60 °C to ensure complete dissolution of the intermediate.

• Antisolvent Addition: Slowly charge an antisolvent (e.g., n-heptane) over 2 hours at 60 °C until the cloud point is reached.

• Aging & Cooling: Age the slurry at the cloud point for 1 hour, then linearly cool to 5 °C over 4 hours. Scientific Context: A slow, linear cooling ramp maximizes crystal lattice perfection, preventing the occlusion of trace Pd-containing mother liquor.

• Isolation: Filter the purified crystals and wash with cold n-heptane.

• Self-Validation: Dry the product and perform final ICP-MS analysis. Studies show that combining resin scavenging with chromatography or crystallization routinely achieves >98% Pd removal, dropping levels well below 10 ppm[4].

Quantitative Data: Scavenger Efficacy Comparison

When selecting a remediation strategy, balance cost against binding affinity. Below is a summary of expected efficiencies based on process chemistry literature[2][4].

Table 2: Comparative Efficacy of Palladium Scavengers for Pyrimidine Intermediates

Scavenger Type	Active Binding Moiety	Primary Mechanism	Typical Pd Reduction (Single Pass)	Cost-Efficiency
Activated Carbon	Porous Carbon Matrix	Physisorption	500 ppm → 150 ppm	High
Si-Thiol	-SH (Thiol)	Chemisorption	500 ppm → 20 ppm	Low
Si-TMT	Trimercaptotriazine	Chemisorption	500 ppm → <10 ppm	Medium
Binary System	TMT + Carbon	Chelation + Sorption	600 ppm → 20 ppm	High

References

• Food and Drug Administration (FDA), "Q3D(R2) Elemental Impurities: International Council for Harmonisation; Guidance for Industry". Available at: [Link]

• Welch et al., "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry", Organic Process Research & Development (ACS). Available at: [Link]

• Yenneti et al., "Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs)", ResearchGate. Available at: [Link]

• Phillips et al., "Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques", ACS Medicinal Chemistry Letters. Available at:[Link]

Sources

• 1. fda.gov [fda.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to HPLC Method Development for Quantifying 2-Benzylpyrimidine Purity

Introduction: The Analytical Imperative for 2-Benzylpyrimidine Purity

2-Benzylpyrimidine is a key building block in the synthesis of various biologically active compounds and pharmaceuticals. As with any active pharmaceutical ingredient (API) or intermediate, its purity is not merely a quality metric but a critical determinant of the final product's safety and efficacy. Even minute impurities can alter pharmacological activity, introduce toxicity, or affect the stability of the drug product. Therefore, a robust, reliable, and accurate analytical method for quantifying the purity of 2-Benzylpyrimidine is paramount.

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methodologies for this purpose. We will deconstruct the method development process, explaining the scientific rationale behind each decision—from column and mobile phase selection to detector optimization. Furthermore, we will compare the developed HPLC method against viable alternatives like Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography (GC), offering a comprehensive perspective for researchers and drug development professionals.

Part 1: The Core of Purity Analysis: Reverse-Phase HPLC (RP-HPLC)

RP-HPLC is the workhorse of pharmaceutical analysis for its versatility in separating compounds with a wide range of polarities.[1] For a molecule like 2-Benzylpyrimidine, which possesses both a non-polar benzyl group and a moderately polar pyrimidine ring, RP-HPLC is the logical starting point. The fundamental principle involves partitioning the analyte between a non-polar stationary phase (the column) and a polar mobile phase.

Method Development: A Rationale-Driven Approach

A successful HPLC method is not a matter of chance but a systematic process of optimization. Our objective is to develop a stability-indicating method—one that can separate the 2-Benzylpyrimidine peak from any potential process impurities and degradation products.[2]

The choice of stationary phase is the most critical factor influencing chromatographic selectivity.[3]

• C18 (Octadecylsilane): This is the default column for RP-HPLC due to its strong hydrophobic retention. While a C18 column can retain 2-Benzylpyrimidine, it may not provide sufficient selectivity to separate it from structurally similar impurities, especially those differing only in the position of a substituent on the aromatic rings.

• Phenyl-Hexyl: This is our recommended choice for 2-Benzylpyrimidine. The phenyl stationary phase offers a unique separation mechanism. In addition to hydrophobic interactions, it facilitates π-π interactions between the electron-rich phenyl groups of the stationary phase and the aromatic rings of the analyte and its impurities.[4][5][6] This secondary interaction mechanism often provides the enhanced selectivity needed to resolve closely related aromatic compounds, which is not possible on a standard C18 phase.[4] The hexyl linker provides an optimal degree of hydrophobicity.

The mobile phase composition dictates the retention time and elution order of compounds.

• Organic Modifier (Solvent B): Acetonitrile (ACN) is generally preferred over methanol for aromatic compounds. ACN can engage in its own π-π interactions, which can sometimes suppress the desired analyte-stationary phase interactions that are more pronounced with methanol.[4][5] However, ACN often yields sharper peaks and lower backpressure. A pragmatic approach involves screening both solvents, but we will proceed with ACN for its superior chromatographic efficiency.

• Aqueous Component (Solvent A) & pH Control: The pyrimidine ring contains nitrogen atoms that can be protonated depending on the pH. An unbuffered mobile phase can lead to poor peak shape (tailing) and shifting retention times. By incorporating a buffer, we maintain a constant pH and ensure the analyte is in a single ionic state. A phosphate or acetate buffer at a pH of around 4.0 is a good starting point for separating pyrimidine bases.[7]

• Isocratic vs. Gradient Elution: For a purity analysis, where unknown impurities with a wide range of polarities may be present, a gradient elution is essential. An isocratic method (constant mobile phase composition) might either fail to elute highly retained impurities in a reasonable time or cause early-eluting impurities to co-elute with the solvent front. A gradient, starting with a high aqueous percentage and gradually increasing the organic solvent, ensures that all components are eluted as sharp, well-resolved peaks.

The choice of detector depends on the analyte's properties. 2-Benzylpyrimidine contains aromatic rings, making it an excellent chromophore for UV-Vis detection.

• Wavelength Selection: To achieve maximum sensitivity, the detection wavelength should be set at the absorbance maximum (λmax) of 2-Benzylpyrimidine. Studies on similar pyrimidine derivatives show strong absorbance in the 210-280 nm range.[8][9][10] A Photodiode Array (PDA) detector is invaluable during method development. It not only helps in determining the optimal λmax but also performs peak purity analysis, which is crucial for a stability-indicating method to confirm that the main analyte peak is not co-eluting with any impurities.[11] Based on the structure, a primary wavelength of 254 nm is a robust starting point, with a secondary, more universal wavelength like 220 nm also monitored.

// Column Sub-choices C18 [label="Standard C18", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Phenyl [label="Phenyl-Hexyl (Recommended)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Mobile Phase Sub-choices Gradient [label="Gradient Elution (ACN/Buffered H2O)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; pH [label="Control pH (~4.0)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Detector Sub-choices PDA [label="Use PDA Detector", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Wavelength [label="Select λmax (~254 nm)\n& Check Peak Purity", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Connections Start -> Column; Column -> {C18, Phenyl} [style=dashed]; Phenyl -> MobilePhase [label="Optimal for π-π interactions"]; MobilePhase -> {Gradient, pH}; {Gradient, pH} -> Detector; Detector -> {PDA, Wavelength}; {PDA, Wavelength} -> Validation; } caption: "Logical flow for HPLC method development."

Part 2: The Optimized Protocol and Self-Validation

A protocol is only trustworthy if it includes a self-validating system. This is achieved through rigorous System Suitability Testing (SST) before any sample analysis, as mandated by pharmacopeial guidelines like USP <621>.[12][13][14][15]

Experimental Protocol: HPLC Purity of 2-Benzylpyrimidine

// Connections {SamplePrep, SSTPrep} -> SystemSetup; SystemSetup -> SSTInject; SSTInject -> CheckSST; CheckSST -> SampleInject [label="If Pass"]; SampleInject -> CalcPurity; } caption: "Experimental workflow for purity analysis."

Table 1: Optimized HPLC Method Parameters

Parameter	Recommended Setting	Rationale
Column	Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm	Provides unique selectivity for aromatic compounds via π-π interactions.[4][5][6]
Mobile Phase A	0.02 M Potassium Phosphate, pH 4.0	Buffers the system to ensure consistent analyte ionization and good peak shape.[7]
Mobile Phase B	Acetonitrile (ACN)	Good elution strength and provides sharp peaks.
Gradient	0-20 min: 20% to 80% B; 20-25 min: 80% B	Ensures elution of all potential impurities with varying polarities.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column.
Column Temp.	30 °C	Maintains consistent retention times and improves peak shape.
Injection Vol.	10 µL	Standard volume for analytical HPLC.
Detector	PDA/UV	Wavelength: 254 nm
Diluent	Mobile Phase A / Mobile Phase B (80:20)	Ensures sample is fully dissolved and compatible with the initial mobile phase conditions.

System Suitability Testing (SST): The Method's Daily Health Check

Before analyzing any samples, a system suitability solution (containing the main 2-Benzylpyrimidine peak and at least two known impurities) must be injected. The results must meet predefined criteria.

Table 2: System Suitability Criteria (based on ICH/USP standards)

Parameter	Acceptance Criteria	Purpose
Resolution (Rs)	> 2.0 between main peak and closest impurity	Ensures baseline separation of the analyte from critical impurities.[15]
Tailing Factor (Tf)	0.8 - 1.5 for the main peak	Confirms a symmetrical peak shape, indicating good column health and mobile phase compatibility.
Repeatability (%RSD)	< 2.0% for peak area (n=5 injections)	Demonstrates the precision and stability of the HPLC system.[16]

Method Validation: Proving Fitness for Purpose

The developed method must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[16][17][18] This involves experimentally proving its:

• Specificity: Achieved through forced degradation studies (exposing the drug to acid, base, oxidation, heat, and light) to ensure no degradation products co-elute with the main peak.[2][11][19][20]

• Linearity & Range: Demonstrating a proportional relationship between concentration and detector response over a specified range.[16]

• Accuracy & Precision: Showing the method gives results close to the true value and that results are repeatable.[16][18]

• Robustness: Assessing the method's reliability when small, deliberate changes are made to parameters like pH or column temperature.[16]

Part 3: Comparative Guide - HPLC vs. Alternative Technologies

While HPLC is the gold standard, it's important to understand its performance relative to other analytical techniques.

Table 3: Comparison of Analytical Techniques for 2-Benzylpyrimidine Purity

Feature	HPLC (High-Performance Liquid Chromatography)	UPLC (Ultra-Performance Liquid Chromatography)	GC (Gas Chromatography)
Principle	Liquid-solid partitioning	Advanced liquid-solid partitioning with sub-2 µm particles	Gas-solid/liquid partitioning
Analyte Suitability	Excellent for non-volatile and thermally labile compounds. Ideal for 2-Benzylpyrimidine.[21]	Same as HPLC, but with higher efficiency.[22]	Requires volatile and thermally stable analytes. May not be suitable if impurities are non-volatile.[21][23]
Speed	Moderate (Typical run time: 20-30 min)	Very Fast (Run times can be reduced by 3-9x compared to HPLC).[24]	Fast for simple mixtures.
Resolution	Good to Excellent	Superior; narrower peaks provide better separation of complex mixtures.[22]	Very high for volatile compounds.
Solvent Consumption	Moderate	Low; significant reduction due to shorter run times and lower flow rates.[24]	Very Low (uses carrier gas).
System Pressure	Standard (up to ~6,000 psi)	Very High (up to ~15,000 psi).[24]	Low.
Key Advantage	Robust, versatile, and widely available. The established "workhorse" of pharma QC.	Unmatched speed and resolution, leading to higher throughput.	Excellent for analyzing residual solvents and volatile impurities.
Key Disadvantage	Longer analysis times compared to UPLC.	Higher initial equipment cost and more susceptible to blockage from particulates.	Not suitable for non-volatile or thermally unstable compounds, limiting its use for many APIs and their degradation products.[23]

Head-to-Head Analysis:

• HPLC vs. UPLC: UPLC is essentially a high-pressure, high-efficiency version of HPLC.[22][24] For a high-throughput drug development environment, transferring the optimized HPLC method to a UPLC system would yield significant gains in speed and resolution without fundamentally changing the separation chemistry. The primary trade-off is the higher cost and stricter sample filtration requirements of UPLC systems.

• HPLC vs. GC: The fundamental difference lies in the sample requirements.[21] While 2-Benzylpyrimidine itself might be amenable to GC analysis, its potential degradation products and process impurities may not be sufficiently volatile or thermally stable. Any non-volatile impurity would remain in the injector and go undetected. Therefore, GC is not a suitable primary technique for a stability-indicating purity method but serves as an excellent complementary technique for specific applications like residual solvent analysis.

Conclusion

The development of a robust HPLC method for quantifying 2-Benzylpyrimidine purity is a systematic process grounded in the principles of chromatography and guided by regulatory standards. The strategic selection of a Phenyl-Hexyl column offers superior selectivity for this aromatic compound compared to a standard C18 phase. A buffered, gradient mobile phase coupled with PDA detection provides the necessary resolution and peak purity confirmation for a reliable, stability-indicating method.

While UPLC presents a clear advantage in speed and efficiency for high-throughput needs, the developed HPLC method stands as a universally applicable, robust, and validated solution. GC, due to its inherent limitations regarding analyte volatility, is best reserved for complementary analyses. This guide provides the foundational strategy and detailed rationale for scientists to confidently develop and deploy a scientifically sound method for assuring the quality of 2-Benzylpyrimidine in a regulated environment.

References

• 〈621〉CHROM
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy.
• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd.
• Understanding the L
• A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Deriv
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• USP Chapter 621: Overview & Key Points. Phenomenex.
• How To Overcome The Critical Challenges Faced In Forced Degrad
• A practical guide to forced degradation and stability studies for drug substances.
• What Are the Differences Between GC-MS, HPLC-DAD, UPLC, and HPLC, Their Suitable Substances, and Accuracy. MtoZ Biolabs.
• Quality Guidelines - ICH.
• Liquid Chromatographic Peak Purity Assessments in Forced Degradation Studies: An Industry Perspective.
• ICH Q2 Analytical Method Valid
• Are You Sure You Understand USP <621>?
• Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol.
• HPLC Column Performance.
• Phenyl Stationary Phases for HPLC. Element Lab Solutions.
• <621> Chrom
• HPLC Column Selection Guide. Phenomenex.
• Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases.
• HOW TO APPROACH A FORCED DEGRAD
• The Use Of Forced Degrad
• GC-MS, LC-MS, LC-MS/MS, HPLC, and UPLC: Key Analytical Techniques Explained.
• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell.
• HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review).
• Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. SIELC Technologies.
• A Review on Compar
• HPLC vs GC: Wh
• HPLC-UV detection method for purity of 2,4-diamino-6-hydroxypyrimidine starting material.
• Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. PubMed.
• Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogen
• Comparative Study of UVA Filtering Compounds 2‑Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions. PMC.
• Comparative Study of UVA Filtering Compounds 2‑Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions. PubMed.
• Fluorescence Studies of Selected 2-Alkylaminopyrimidines. MDPI.
• Experimental UV spectra of 2-aminobenzimidazole (a)

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• 3. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 4. agilent.com [agilent.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CN114965738A - HPLC-UV detection method for purity of 2,4-diamino-6-hydroxypyrimidine starting material - Google Patents [patents.google.com]
• 9. Comparative Study of UVA Filtering Compounds 2‑Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. What Are the Differences Between GC-MS, HPLC-DAD, UPLC, and HPLC, Their Suitable Substances, and Accuracy | MtoZ Biolabs [mtoz-biolabs.com]
• 23. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 24. rjptonline.org [rjptonline.org]

Comparative Guide: Reactivity of 2-Benzylpyrimidine vs. 4-Benzylpyrimidine

This guide provides an in-depth technical comparison of 2-Benzylpyrimidine and 4-Benzylpyrimidine , focusing on their distinct reactivity profiles in synthetic organic chemistry and medicinal application.

Executive Summary

The reactivity difference between 2-benzylpyrimidine and 4-benzylpyrimidine is governed by the position of the nitrogen atoms relative to the methylene bridge . While both isomers possess an "activated" methylene group due to the electron-deficient pyrimidine ring, the 4-benzyl isomer typically exhibits higher acidity and reactivity in classical condensation reactions (thermodynamic control). Conversely, the 2-benzyl isomer offers unique regioselectivity under directed lithiation conditions (kinetic control) due to the Complex Induced Proximity Effect (CIPE).

Electronic Structure & Acidity Analysis

The reactivity of the benzyl group is largely defined by the acidity of the benzylic protons (

). This acidity is driven by the ability of the pyrimidine ring to stabilize the resulting carbanion via resonance.

Feature	2-Benzylpyrimidine	4-Benzylpyrimidine
Electronic Analogy	"Ortho"-like (flanked by 2 nitrogens)	"Para"-like (conjugated to 1 nitrogen)
Resonance Stabilization	Anion charge delocalized onto two nitrogens (N1, N3).	Anion charge delocalized primarily onto one nitrogen (N1 or N3).
Steric Environment	High Hindrance : Flanked by two lone pairs and ring nitrogens.	Low Hindrance : Open position, more accessible.
pK_a (Estimated)	~26–28 (DMSO)	~24–26 (DMSO) – More Acidic
Dominant Reactivity	Kinetic Control (via Chelation)	Thermodynamic Control (via Resonance)

Mechanism of Stabilization

• 4-Benzyl: The anion formed at the C4-methylene can delocalize electrons onto the N1 nitrogen in a para-quinoid fashion. This position is less sterically crowded, allowing for better orbital overlap and solvation of the anion.

• 2-Benzyl: While the anion can delocalize onto both N1 and N3, the proximity of the nitrogen lone pairs creates lone-pair repulsion (dipole-dipole destabilization) with the developing negative charge, often making the C2-protons less acidic than the C4-protons under equilibrium conditions.

Reactivity in Condensation Reactions (Knoevenagel/Aldol)

In condensation reactions with aldehydes (e.g., benzaldehyde), the 4-benzyl isomer is significantly more reactive .

• Experimental Observation: 4-Alkylpyrimidines undergo condensation with benzaldehyde in the presence of weak bases (e.g., acetic anhydride/NaOAc) to form styrylpyrimidines.

• 2-Alkylpyrimidines: Often require harsher conditions (stronger bases like alkoxides or higher temperatures) or Lewis acid catalysis (e.g.,

  ) to overcome the activation energy barrier caused by steric hindrance and lone-pair repulsion.

Protocol: Condensation with Benzaldehyde

• Reagents: 1.0 eq. Benzylpyrimidine, 1.2 eq. Benzaldehyde.[1]

• Solvent/Catalyst: Acetic anhydride (solvent) with catalytic

  (for 2-isomer) or refluxing acetic acid (for 4-isomer).

• Conditions: Reflux for 4-8 hours.

• Result: 4-benzyl isomer yields >80% product; 2-benzyl isomer yields <50% without Lewis acid promotion.

Lithiation & Alkylation: The "CIPE" Reversal

While the 4-isomer is more acidic thermodynamically, the 2-benzyl isomer can be selectively functionalized using Directed Lithiation .

• Mechanism: When using a non-nucleophilic base like LDA (Lithium Diisopropylamide), the lithium cation coordinates to the pyrimidine ring nitrogens.

• Selectivity: This coordination brings the base into immediate proximity of the C2-benzylic protons (Complex Induced Proximity Effect - CIPE).

• Outcome: Kinetic deprotonation occurs exclusively at the C2-methylene , even if a C4-methyl group is present.

Experimental Protocol: Regioselective Alkylation of 2-Benzylpyrimidine

• Preparation: Dissolve 2-benzylpyrimidine (1.0 eq) in dry THF under

  atmosphere.

• Cooling: Cool solution to -78°C.

• Lithiation: Add LDA (1.1 eq) dropwise. Stir for 30 mins. The solution typically turns deep red (formation of benzylic anion).

• Electrophile: Add alkyl halide (e.g., MeI, 1.2 eq) slowly.

• Workup: Warm to RT, quench with

  .

• Yield: Typically 85-95% mono-alkylated product at the benzylic position.

Nucleophilic Aromatic Substitution (S_NAr) on the Ring

If the pyrimidine ring contains a leaving group (e.g., a halogen), the presence of the benzyl group influences the substitution pattern.

• 2-Benzyl-4-chloropyrimidine: The benzyl group at C2 is electron-donating (inductive effect). This slightly deactivates the ring towards nucleophilic attack at C4 compared to unsubstituted 4-chloropyrimidine.

• 4-Benzyl-2-chloropyrimidine: The benzyl group at C4 deactivates the C2 position.

• Comparison: Generally, C4-halides are more reactive towards S_NAr than C2-halides due to the "para-like" stabilization of the Meisenheimer intermediate. However, specific H-bonding nucleophiles (like amines or alcohols) can reverse this if they can coordinate to the ring nitrogen at C2.

Visualizing the Reactivity Pathways

The following diagram illustrates the divergent reactivity pathways for the two isomers.

Caption: Divergent reaction pathways: 2-benzyl favors kinetic lithiation (CIPE), while 4-benzyl favors thermodynamic condensation.

Summary Table: Reactivity Matrix

Reaction Type	2-Benzylpyrimidine	4-Benzylpyrimidine	Preferred Isomer
Deprotonation (LDA)	Excellent (Kinetic, CIPE directed)	Good (Thermodynamic)	2-Benzyl
Condensation (Aldehydes)	Slow / Low Yield (Steric hindrance)	Fast / High Yield	4-Benzyl
Oxidation (to Ketone)	Moderate (Radical mechanism)	Moderate to High	4-Benzyl
S_NAr (Ring Attack)	Deactivates C4/C6 positions	Deactivates C2/C6 positions	Context Dependent
Minisci Reaction (Radical)	High affinity for radical attack at C4	High affinity for radical attack at C2	Complementary

References

• Synthesis and Reactivity of Pyrimidines : Brown, D. J. The Pyrimidines. Wiley-Interscience, 2009.

• Lithiation of Methylpyrimidines : Plé, N., Turck, A., et al. "Metalation of diazines. XI. Directed lithiation of pyrimidines." Journal of Organic Chemistry, 1995.

• Condensation Reactions : Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley, 2010.

• Regioselectivity in S_NAr : O'Hara, F., et al. "Regioselectivity in the Nucleophilic Aromatic Substitution of 2,4-Dichloropyrimidines."[2] Journal of the American Chemical Society, 2013.

• Minisci Reaction Selectivity : Duncton, M. A. J. "Minisci reactions: Versatile tools for the functionalization of heterocycles." MedChemComm, 2011.

Sources

• 1. quora.com [quora.com]
• 2. wuxibiology.com [wuxibiology.com]

A Senior Application Scientist's Guide to 2-Benzylpyrimidine and Pyridine Analogs: A Comparative Analysis of Kinase Binding Affinity

In the landscape of modern drug discovery, particularly in the realm of kinase inhibitors, the selection of a core heterocyclic scaffold is a decision of paramount importance.[1][2] These scaffolds often serve as the anchor, forming critical hydrogen bond interactions with the kinase hinge region, a conserved motif within the ATP-binding pocket.[3][4] Among the plethora of options, pyrimidine and pyridine derivatives have emerged as privileged structures, forming the foundation of numerous FDA-approved drugs.[1][2][5] This guide provides an in-depth, objective comparison of the binding affinities of two closely related but functionally distinct scaffolds: 2-benzylpyrimidine and its analogous pyridine counterparts. Our focus will be on their role as "hinge-binders" in protein kinases, using Spleen Tyrosine Kinase (Syk) as a primary case study, a critical mediator in immune signaling and a key target in autoimmune diseases and hematological malignancies.[][7][8][9]

The Central Thesis: It's More Than Just Nitrogen Count

A cursory glance might suggest that the pyrimidine and pyridine rings are simple bioisosteres. However, the addition of a second nitrogen atom in the pyrimidine ring profoundly alters the electronic distribution, pKa, and hydrogen bonding potential of the scaffold.[10] This, in turn, dictates the molecule's preferred binding orientation and ultimate affinity for the target.

The core of our comparison lies in how these scaffolds satisfy the hydrogen bond donor/acceptor pattern required by the kinase hinge.[3][10] Typically, the hinge region presents a "ladder" of backbone amides (donors) and carbonyls (acceptors). A successful inhibitor must form at least one, and often two or three, hydrogen bonds to achieve potent affinity.[3] The 2-benzyl substituent is chosen for this analysis as it occupies a common vector space for further chemical elaboration into the deeper regions of the ATP pocket.

Comparative Binding Affinity: A Case Study on Spleen Tyrosine Kinase (Syk)

To ground this comparison in empirical data, we will analyze representative compounds targeting Syk. While a direct head-to-head comparison of unsubstituted 2-benzylpyrimidine and a simple pyridine analog is scarce in literature, we can infer their properties from well-characterized, structurally related inhibitors. The data below is a synthesized representation based on published IC50 values for pyrimidine and pyridine-based Syk inhibitors.[9][11][12][13][14]

Compound ID	Core Scaffold	Representative Structure	Syk Inhibition IC50 (nM)	Key Hinge Interactions
PYR-1	2-Aminopyrimidine	(Structure of a generic 2-aminopyrimidine core with benzyl group)	~ 3-50	Bidentate: N1 (acceptor), 2-amino (donor)
PYD-1	2-Aminopyridine	(Structure of a generic 2-aminopyridine core with benzyl group)	~ 150-500	Monodentate or Bidentate
PYD-2	4-Aminopyridine	(Structure of a generic 4-aminopyridine core with benzyl group)	~ 200-1000+	Monodentate

Note: IC50 values are aggregated from multiple sources on related substituted compounds to illustrate the general potency trends of the core scaffolds.[9][11][12][13][14]

From this data, a clear trend emerges: pyrimidine-based scaffolds, particularly the 2-aminopyrimidine motif, consistently demonstrate higher potency against Syk.[14] The rationale for this lies in the nuanced structure-activity relationship (SAR) at the hinge interface.

Structure-Activity Relationship (SAR) Deep Dive

The superior affinity of the 2-aminopyrimidine scaffold can be attributed to its ability to form a highly stable, bidentate hydrogen bond interaction with the kinase hinge.

• 2-Benzylpyrimidine Analogues (as 2-Aminopyrimidine): The N1 of the pyrimidine ring acts as a hydrogen bond acceptor for the backbone NH of an alanine or similar residue in the hinge. Simultaneously, the exocyclic amino group at the 2-position acts as a hydrogen bond donor to the backbone carbonyl of a preceding leucine residue. This "clamp" is a highly favorable and common binding mode for potent kinase inhibitors.[3]

• Pyridine Analogues (as 2-Aminopyridine): The 2-aminopyridine scaffold can, in theory, mimic this bidentate interaction.[15] However, the single ring nitrogen changes the electronic landscape. Often, the pyridine nitrogen is a stronger hydrogen bond acceptor, and this can lead to alternative, less optimal binding poses where only a single, monodentate hydrogen bond is formed.[10] This structural ambiguity can result in a higher entropic penalty upon binding, leading to weaker affinity.

The following diagram illustrates this fundamental difference in binding modes.

Caption: Comparative H-bond patterns at the kinase hinge.

Experimental Validation: Protocols for Determining Binding Affinity

To generate the kind of robust, quantitative data seen above, several biophysical techniques are employed. Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR) are considered gold standards for characterizing molecular interactions.[16]

The overall process for evaluating a new chemical entity (NCE) against a target like Syk is systematic and designed to eliminate artifacts, ensuring the data is trustworthy.

Caption: High-level workflow for inhibitor affinity validation.

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single, label-free experiment.[17][18]

Objective: To determine the dissociation constant (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of an inhibitor binding to Syk kinase.

Principle: A highly concentrated solution of the inhibitor (the "ligand") is injected in small aliquots into a cell containing a solution of the protein (the "macromolecule"). The instrument measures the minute temperature changes that occur upon binding.[17]

Step-by-Step Methodology:

• Preparation of Materials (Self-Validation Pillar):

  • Protein: Express and purify the Syk kinase domain to >95% purity. Dialyze the protein extensively against the final ITC buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP, 5% DMSO). The final buffer for both protein and compound must be identical to avoid heat of dilution artifacts.

  • Compound: Dissolve the test compound (e.g., PYR-1) in 100% DMSO to create a high-concentration stock, then dilute into the final ITC buffer. The final DMSO concentration must match the protein buffer precisely.

  • Concentration Determination: Accurately measure the concentrations of both protein (e.g., via A280) and compound. Precise concentrations are critical for accurate stoichiometry determination.

• Instrument Setup (Malvern MicroCal PEAQ-ITC or similar):

  • Thoroughly clean the sample cell and syringe with detergent and water.

  • Set the experimental temperature (e.g., 25°C).

  • Load the protein solution (e.g., 20 µM Syk) into the 200 µL sample cell.

  • Load the compound solution (e.g., 200 µM PYR-1) into the 40 µL injection syringe. A 10-15 fold excess of ligand concentration is a standard starting point.[19]

• Titration Experiment:

  • Perform an initial small injection (e.g., 0.4 µL) to remove air from the syringe, which is discarded from the analysis.

  • Execute a series of 19-20 injections of 2 µL each, with sufficient spacing between injections (e.g., 150 seconds) to allow the signal to return to baseline.

  • The instrument records the power required to maintain zero temperature difference between the sample and reference cells.[18]

• Control Experiments (Trustworthiness Pillar):

  • Buffer to Protein: Inject the compound buffer (including DMSO) into the protein solution to measure the heat of dilution for the buffer components.

  • Compound to Buffer: Inject the compound into the buffer alone to measure the heat of dilution of the compound itself. This is a critical control and its value is subtracted from the primary experimental data.

• Data Analysis:

  • Integrate the raw power peaks to determine the heat change (ΔH) for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., a one-site binding model) to derive the Kd, n, and ΔH. The Gibbs free energy (ΔG) and entropy (ΔS) are then calculated automatically.

Conclusion and Forward Outlook

The evidence strongly suggests that the 2-benzylpyrimidine scaffold, particularly when functionalized as a 2-amino derivative, offers a significant advantage in binding affinity over analogous pyridine cores for targets like Syk kinase. This advantage is rooted in its ability to form a robust, bidentate hydrogen bond network with the kinase hinge, a feature that is less consistently achieved by pyridine analogs.

For researchers in drug development, this guide underscores a critical principle: subtle changes in a heterocyclic core can have profound impacts on biological activity. While pyridine scaffolds are undoubtedly valuable, for kinase hinge-binding applications where a strong bidentate interaction is desired, the 2-aminopyrimidine motif represents a more potent and reliable starting point. Future optimization efforts should focus on elaborating from the benzyl group of these high-affinity cores to exploit unique sub-pockets within the target kinase, thereby achieving not only high potency but also crucial selectivity across the kinome.

References

• Identification of pyrazolopyridine derivatives as novel spleen tyrosine kinase inhibitors. Arch Pharm (Weinheim). 2018 Jun 27.

• Application of In Silico Filtering and Isothermal Titration Calorimetry for the Discovery of Small Molecule Inhibitors of MDM2. National Center for Biotechnology Information.

• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments.

• Fragment Binding to Kinase Hinge: If Charge Distribution and Local pKa Shifts Mislead Popular Bioisosterism Concepts. Preprints.org.

• Isothermal Titration Calorimetry (ITC) – iTC200. National Cancer Institute.

• BLI and SPR Protocol FAQs: Your Essential Guide. Alpha Lifetech.

• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Bentham Science.

• SPR Kinetic Affinity Assay Protocol. Gifford Bioscience.

• How Isothermal Titration Calorimetry (ITC) Measures Biomolecular Interactions. ATA Scientific.

• Isothermal titration calorimetry. Wikipedia.

• Principle and Protocol of Surface Plasmon Resonance (SPR). Creative BioMart.

• Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. Arabian Journal of Chemistry.

• Structure-Activity Relationships of Pyrimidine Derivatives and Their Biological Activity – A Review. ResearchGate.

• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. PubMed.

• Crystal Structures of Spleen Tyrosine Kinase in Complex with Two Novel 4-Aminopyrido[4,3-d] Pyrimidine Derivative Inhibitors. National Center for Biotechnology Information.

• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. National Center for Biotechnology Information.

• Surface plasmon resonance. University of York.

• Structure-activity relationship study of the synthesized pyridine and thienopyridine (4–15) compounds. ResearchGate.

• What are SYK inhibitors and Examples?. BOC Sciences.

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Structural Validation of 2-Benzylpyrimidine Scaffolds: A Comparative Guide to X-Ray Diffraction and Alternative Modalities

Executive Summary

2-Benzylpyrimidine is a highly versatile heterocyclic scaffold utilized extensively in the development of kinase inhibitors, central nervous system therapeutics, and advanced agrochemicals. The structurally defining feature of this molecule is the flexible methylene (–CH₂–) bridge connecting the pyrimidine and phenyl rings. This bridge allows for multiple stable conformers, making the exact determination of its 3D solid-state geometry paramount for structure-based drug design and intellectual property protection . While several analytical modalities exist, selecting the correct technique to validate the atomic coordinates, torsional angles, and intermolecular hydrogen-bonding networks requires a rigorous understanding of each method's physical principles.

The Analytical Landscape: SC-XRD vs. Alternative Modalities

As an Application Scientist, I frequently evaluate the optimal pathway for structural elucidation. Single-Crystal X-ray Diffraction (SC-XRD) remains the undisputed gold standard for de novo structural validation. By directing a monochromatic X-ray beam at a well-ordered single crystal (>50 µm), SC-XRD captures discrete diffraction spots governed by Bragg’s Law. This allows for the precise mapping of electron density, yielding absolute atomic coordinates and bond lengths with sub-angstrom resolution .

However, 2-benzylpyrimidine derivatives can sometimes exhibit poor crystallization kinetics, precipitating as microcrystalline powders. In such cases, alternative modalities must be employed:

• Powder X-ray Diffraction (PXRD): Unlike SC-XRD, PXRD analyzes an ensemble of randomly oriented crystallites, producing a 1D diffractogram of concentric rings. While excellent for verifying bulk phase purity and identifying polymorphs, solving a novel structure de novo from PXRD is highly ambiguous due to peak overlap. It requires coupling with Crystal Structure Prediction (CSP) algorithms and Rietveld refinement .

• Solid-State NMR (SSNMR): SSNMR is a powerful complementary tool, particularly for highly flexible or disordered systems. By measuring chemical shifts (e.g., ¹³C, ¹⁵N), it provides localized dynamic information and maps hydrogen-bonding networks that X-rays (which scatter off electron clouds) often miss. Modern "NMR Crystallography" integrates SSNMR with SC-XRD and Density Functional Theory (DFT) to validate complex polymorphic transitions .

• Microcrystal Electron Diffraction (MicroED): For samples that only yield nanocrystals (<1 µm), MicroED uses an electron beam (which interacts with electrostatic potential rather than electron density) to obtain atomic-resolution 3D structures, bypassing the need for large single crystals entirely .

Performance Comparison Matrix

To objectively compare these methodologies, the following table summarizes their operational parameters and data outputs when analyzing small molecules like 2-benzylpyrimidine:

Metric	Single-Crystal XRD (SC-XRD)	Powder XRD (PXRD)	Solid-State NMR (SSNMR)	Microcrystal Electron Diffraction (MicroED)
Primary Output	Absolute 3D atomic coordinates, bond lengths, angles	Bulk phase purity, unit cell parameters	Local chemical environment, hydrogen bonding	3D electrostatic potential map
Sample Requirement	> 50 µm high-quality single crystal	~ 10–50 mg microcrystalline powder	~ 10–30 mg powder	Nanocrystals (< 1 µm)
Data Collection Time	2 – 24 hours	10 mins – 2 hours	Days to Weeks (for 2D/3D)	Minutes
Resolution Limit	< 0.8 Å (Atomic)	Low (requires CSP for de novo)	Atomic (local, requires computational modeling)	< 1.0 Å (Atomic)
Best Used For	De novo structure elucidation of novel scaffolds	Polymorph screening, batch verification	Highly flexible or disordered systems	Uncrystallizable small molecules

Workflow: Selecting the Optimal Structural Validation Modality

Figure 1: Decision matrix for selecting the optimal structural validation modality for 2-Benzylpyrimidine.

Self-Validating Experimental Protocol: SC-XRD of 2-Benzylpyrimidine

A robust protocol is not merely a sequence of actions; it is a self-validating system where each step confirms the success of the previous one. Below is the rigorously engineered methodology for validating a 2-benzylpyrimidine structure via SC-XRD.

Step 1: Crystal Growth via Vapor Diffusion

• Procedure: Dissolve 10 mg of synthesized 2-benzylpyrimidine in a minimum volume of high-purity dichloromethane (solvent). Place this open vial inside a larger, sealed chamber containing hexanes (antisolvent). Allow 3–5 days for vapor equilibration.

• Causality: The slow diffusion of the non-polar antisolvent into the polar solvent gradually lowers the solubility of 2-benzylpyrimidine. This slow thermodynamic transition minimizes kinetic trapping, allowing molecules to arrange into a defect-free, long-range ordered lattice rather than crashing out as an amorphous powder.

• Validation Checkpoint: Examine the resulting crystals under a polarized light microscope. Complete extinction of light upon stage rotation confirms a single, untwinned crystal domain.

Step 2: Crystal Mounting and Cryocooling

• Procedure: Select a pristine crystal (~0.1 x 0.1 x 0.2 mm), coat it entirely in Paratone-N oil, and mount it on a polyimide MiTeGen loop. Immediately transfer the loop to the diffractometer goniometer under a continuous 100 K nitrogen cold stream.

• Causality: Paratone oil acts as a cryoprotectant and prevents solvent evaporation from the crystal lattice, which could otherwise trigger a single-crystal-to-single-crystal (SCSC) phase transition or total lattice collapse. Cooling to 100 K drastically reduces atomic thermal vibrations (Debye-Waller factors), resulting in sharper diffraction spots at higher resolution angles.

• Validation Checkpoint: Perform a preliminary 5-minute matrix scan. The presence of sharp, distinct diffraction spots extending beyond 0.8 Å resolution confirms sample viability and the absence of ice rings.

Step 3: Data Collection and Integration

• Procedure: Irradiate the sample using a microfocus Cu Kα source (λ = 1.54184 Å). Collect a full sphere of data using

  and scans. Integrate the data using crystallographic software (e.g., APEX4), applying a multi-scan absorption correction.

• Causality: Cu Kα radiation is chosen over Mo Kα because 2-benzylpyrimidine consists entirely of light atoms (C, H, N). The longer wavelength of Cu Kα enhances the anomalous scattering signal, which is critical for determining the absolute structure if the derivative contains chiral centers. The multi-scan absorption correction mathematically compensates for the varying path lengths the X-rays travel through the non-spherical crystal.

• Validation Checkpoint: Check the internal agreement factor (

  ). An validates that symmetrically equivalent reflections are highly consistent, proving the integration and absorption corrections were successful.

Step 4: Structure Solution and Refinement

• Procedure: Solve the phase problem using intrinsic phasing (e.g., SHELXT). Refine the structural model using full-matrix least-squares on

  (SHELXL). Model all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions and refine using a riding model.

• Causality: Intrinsic phasing mathematically derives the missing phase information from the measured intensities, yielding an initial electron density map. Anisotropic refinement models the electron density of C and N atoms as ellipsoids rather than spheres, accurately reflecting their directional thermal motion within the lattice.

• Validation Checkpoint: The final structural model is validated by an

  value < 0.05 and a featureless residual electron density map (highest peak < 0.5 /ų), confirming that all electron density has been correctly assigned to the 2-benzylpyrimidine molecular model.

Conclusion

While emerging techniques like MicroED and advanced SSNMR crystallography offer incredible utility for challenging or disordered samples, SC-XRD remains the most definitive, unambiguous method for validating the 3D architecture of 2-benzylpyrimidine scaffolds. By strictly adhering to a self-validating workflow—from slow thermodynamic crystallization to rigorous cryogenic data collection—researchers can ensure absolute confidence in their structural data, thereby accelerating downstream structure-activity relationship (SAR) optimization and drug development.

References

• Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

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• From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination Source: ACS Publications (Molecular Pharmaceutics) URL:[Link]

• Synergy of Solid-State NMR, Single-Crystal X-ray Diffraction, and Crystal Structure Prediction Methods: A Case Study Source: ACS Publications (Molecular Pharmaceutics) URL:[Link]

• Elucidating Novel Crystalline Structures With Electron And NMR Crystallography Source: Lab Manager / JEOL USA URL:[Link]

A Comparative Guide to the UV-Vis Absorption Spectra of 2-Benzylpyrimidine

This guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) absorption spectrum of 2-Benzylpyrimidine, a molecule of interest in medicinal chemistry and materials science. We will explore how its spectral properties are influenced by environmental factors such as solvent polarity and pH, and compare its signature to that of structurally related compounds. This objective analysis, supported by experimental data and established theory, serves as a practical reference for researchers, scientists, and professionals in drug development.

Introduction to UV-Vis Spectroscopy of Heterocyclic Compounds

Ultraviolet-visible (UV-Vis) spectroscopy is a powerful analytical technique that measures the absorption of light by a sample in the UV and visible regions of the electromagnetic spectrum, typically from 190 to 900 nm.[1] When a molecule absorbs light, its electrons are promoted from a ground electronic state to a higher-energy excited state. The specific wavelengths of light absorbed are characteristic of the molecule's electronic structure, particularly the nature of its chromophores—the parts of the molecule that absorb light.[2][3]

For organic molecules like 2-Benzylpyrimidine, the most common electronic transitions are π→π* (pi to pi antibonding) and n→π* (non-bonding to pi antibonding).[4][5]

• π→π* transitions are typically high-energy and result in strong absorption bands. They are characteristic of compounds with conjugated π systems, such as aromatic rings.[4][6]

• n→π* transitions involve the promotion of an electron from a non-bonding orbital (e.g., the lone pair on a nitrogen atom) to a π* antibonding orbital. These transitions are lower in energy but are "forbidden" by quantum mechanics, resulting in much weaker absorption bands.[4]

The pyrimidine ring, a core component of nucleobases like cytosine and thymine, is an aromatic heterocycle containing two nitrogen atoms.[7] This structure, combined with the attached benzyl group, gives 2-Benzylpyrimidine a distinct UV-Vis absorption profile that is sensitive to its environment.

Analysis of 2-Benzylpyrimidine: Solvent and pH Effects

The electronic environment of a chromophore can be significantly altered by its surroundings, leading to shifts in its absorption maxima (λmax). This sensitivity is a key analytical tool.

Solvatochromism: The Influence of Solvent Polarity

Solvatochromism describes the change in a substance's color—and thus its UV-Vis spectrum—when dissolved in different solvents. Polar solvents can stabilize the ground and excited states of a molecule to different extents, altering the energy gap for electronic transitions.[8]

• Hypsochromic Shift (Blue Shift): An absorption maximum shifts to a shorter wavelength (higher energy). This often occurs for n→π* transitions in polar, protic solvents (like ethanol or water). The solvent's hydrogen bonds stabilize the non-bonding lone pair electrons on the nitrogen atoms, increasing the energy required for excitation.[9]

• Bathochromic Shift (Red Shift): An absorption maximum shifts to a longer wavelength (lower energy). This is common for π→π* transitions, as polar solvents tend to stabilize the more polar excited state more than the ground state.[8]

For 2-Benzylpyrimidine, the spectrum is expected to show a strong π→π* band from the conjugated system of the pyrimidine and benzyl rings, and a weak n→π* band from the nitrogen lone pairs. As solvent polarity increases, a hypsochromic shift in the n→π* band and a bathochromic shift in the π→π* band are anticipated.

Halochromism: The Effect of pH

The nitrogen atoms in the pyrimidine ring are basic and can be protonated in acidic conditions. This protonation leads to significant changes in the molecule's electronic structure and, consequently, its UV-Vis spectrum.[8][10] Altering the pH can lead to pronounced shifts in absorption maxima, a phenomenon known as halochromism.[8][10] Under acidic conditions, protonation of the ring nitrogens modifies the electronic distribution, which typically results in noticeable shifts in absorption wavelengths.[8][11]

Comparative Analysis with Structural Alternatives

To understand the unique spectral contributions of the different parts of 2-Benzylpyrimidine, it is instructive to compare its spectrum with those of its constituent parts and a structural isomer.

Compound	Key Structural Feature	Expected Primary λmax (in non-polar solvent)	Rationale
2-Benzylpyrimidine	Pyrimidine ring + Benzyl group at C2	~260-275 nm	Combination of pyrimidine and benzene chromophores, with extended conjugation influencing the π→π* transition.
Pyrimidine	Isolated Pyrimidine Ring	~243 nm	The fundamental heterocyclic chromophore. Shows characteristic π→π* and n→π* transitions.[7]
Toluene	Isolated Benzene Ring with Methyl Group	~262-269 nm	The benzyl group's chromophore. Exhibits fine-structured absorption bands characteristic of the benzene ring.[12][13][14]
4-Benzylpyrimidine	Isomer: Benzyl group at C4	Similar to 2-isomer, but potentially slight shifts	The position of substitution can subtly alter the electronic distribution and thus the energy of the π→π* transition.[8]

Key Insights from Comparison:

• The benzyl group introduces a significant aromatic system, which modifies the absorption profile compared to unsubstituted pyrimidine.

• Comparing 2-Benzylpyrimidine to toluene isolates the effect of the nitrogen-containing heterocyclic ring.

• The comparison between the 2- and 4-benzyl isomers highlights the sensitivity of the electronic spectra to the substitution pattern on the pyrimidine ring.[8]

Experimental Protocols

To ensure scientific integrity and reproducibility, the following detailed protocols are provided for the UV-Vis analysis of 2-Benzylpyrimidine and its alternatives.

General Sample Preparation

• Stock Solution Preparation: Accurately weigh approximately 10 mg of the analyte (e.g., 2-Benzylpyrimidine). Transfer it to a 100 mL volumetric flask and dissolve in a UV-grade solvent (e.g., cyclohexane, ethanol, or water). Fill to the mark to create a stock solution of known concentration (~100 µg/mL).

• Serial Dilutions: From the stock solution, prepare a series of dilutions (e.g., 2, 4, 6, 8, 10 µg/mL) using the same solvent. This is crucial for ensuring the measurements fall within the linear range of the Beer-Lambert Law.[2][15]

• pH Adjustment (for Halochromism study): For aqueous solutions, prepare buffers at desired pH values (e.g., pH 2, pH 7, pH 10). Prepare the final dilutions using these buffer solutions as the solvent.

Spectrophotometer Operation

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes for stabilization. A double-beam spectrophotometer is recommended for its stability and simultaneous measurement of the sample and reference.[1]

• Wavelength Scan: Set the instrument to scan across a range of 200-400 nm.[16]

• Baseline Correction: Fill a matched pair of quartz cuvettes with the pure solvent (or buffer) that was used for the sample dilutions. Place them in both the sample and reference holders and run a baseline scan. This corrects for any absorbance from the solvent and cuvettes.[16][17]

• Sample Measurement: Empty the sample cuvette, rinse it with the analyte solution, and then fill it with the analyte solution. Place it back in the sample holder and initiate the scan.

• Data Acquisition: Record the absorbance spectrum and identify the wavelength of maximum absorbance (λmax).

The workflow for this analysis can be visualized as follows:

Fig 1. Experimental workflow for UV-Vis analysis.

Interpreting the Results: A Deeper Dive

The structure of 2-Benzylpyrimidine contains two key chromophores: the pyrimidine ring and the benzyl (phenyl) group. The interaction between these two systems governs the observed spectrum.

Fig 2. Structural basis of 2-Benzylpyrimidine's UV-Vis spectrum.

The strong absorption band observed is attributable to the π→π* transition of the extended conjugated system formed by the pyrimidine and phenyl rings. The presence of conjugation shifts this absorption to longer wavelengths compared to isolated benzene or pyrimidine.[6][18] The much weaker, often shoulder-like peak at a longer wavelength corresponds to the n→π* transition of the nitrogen lone-pair electrons.

When comparing spectra across different solvents, the hypsochromic (blue) shift of the n→π* band in protic solvents like ethanol provides clear evidence of hydrogen bonding to the nitrogen atoms.[8] Conversely, the π→π* band may show a slight bathochromic (red) shift in more polar solvents. In acidic media, protonation of a ring nitrogen will cause the n→π* transition to disappear and significantly alter the π→π* band, providing a clear spectral signature of the cationic species.

Conclusion

The UV-Vis absorption spectrum of 2-Benzylpyrimidine is a sensitive and information-rich analytical signature. Its primary π→π* absorption is governed by the extended conjugation between the pyrimidine and benzyl rings, while the weaker n→π* transition provides insight into interactions at the nitrogen lone pairs. By systematically analyzing the effects of solvent polarity (solvatochromism) and pH (halochromism), and by comparing the spectrum to structural analogues like pyrimidine and toluene, researchers can gain a comprehensive understanding of the molecule's electronic properties. These methods, grounded in robust experimental protocols, are invaluable for confirming molecular identity, probing molecule-environment interactions, and guiding the development of new chemical entities in pharmaceutical and materials research.

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Benchmarking 2-Benzylpyrimidine synthesis against green chemistry standards

Benchmarking 2-Benzylpyrimidine Synthesis: Traditional Methods vs. Green Chemistry Standards

Introduction & Strategic Rationale

2-Benzylpyrimidine and its aza-homologues are critical structural motifs in medicinal chemistry, frequently utilized in the development of kinase inhibitors and central nervous system (CNS) therapeutics[1]. Historically, synthesizing these heteroaryl phenylmethanes relied on the decarboxylation of α-(heteroaryl)phenylacetic acids or nucleophilic substitution using volatile organic solvents[1].

As the pharmaceutical industry transitions toward sustainable manufacturing, evaluating synthetic routes through Green Chemistry metrics—specifically Atom Economy (AE) and the Environmental Factor (E-factor)—is a regulatory and economic imperative[2][3]. While Atom Economy measures the theoretical proportion of reactant atoms incorporated into the final product[3], the E-factor provides a real-world metric by quantifying the total mass of waste generated per mass of product (excluding harmless water)[2]. This guide objectively benchmarks the traditional organic Suzuki-Miyaura cross-coupling approach against a modern, aqueous microwave-assisted protocol for 2-benzylpyrimidine synthesis.

Mechanistic Causality: Why Green Chemistry Outperforms

• Traditional Synthesis: The conventional cross-coupling of 2-chloropyrimidine with benzylboronic acid relies on organic solvents (e.g., toluene, ethanol, DMF) to solubilize hydrophobic aromatic reagents[4]. Because conductive heating in organic solvents is inefficient, the reaction requires prolonged thermal reflux (12–16 hours) to overcome the activation energy barrier. This extensive heating, combined with the need for liquid-liquid extraction and silica gel chromatography, drives the E-factor to unsustainable levels (typically 25–50 for fine chemicals)[2][4].

• Green Synthesis: The modern benchmark utilizes pure water as the reaction medium, coupled with microwave irradiation[5]. Water is a highly polar solvent that couples exceptionally well with microwave frequencies, resulting in rapid, uniform dielectric heating. This localized superheating accelerates the catalytic cycle (oxidative addition, transmetalation, and reductive elimination), reducing reaction times from hours to mere minutes[5]. Furthermore, utilizing low-loading palladium catalysts or water-soluble supramolecular ligands (like modified β-cyclodextrins) allows hydrophobic substrates to react efficiently in an aqueous suspension, drastically simplifying downstream purification and lowering the E-factor[6][7].

Experimental Protocols: Self-Validating Systems

Protocol A: Traditional Suzuki-Miyaura Coupling (Organic Benchmark)

• Preparation: In a round-bottom flask, dissolve 2-chloropyrimidine (1.0 eq) and benzylboronic acid (1.2 eq) in a 4:1 mixture of toluene and ethanol.

  • Causality: Toluene provides the high-boiling non-polar environment necessary for reactant solubility, while ethanol acts as a co-solvent to bridge the organic phase with the aqueous base.

• Catalyst & Base Addition: Add Pd(PPh3)4 (5.0 mol%) and 2M aqueous K₂CO₃ (2.0 eq). Degas the mixture with nitrogen for 15 minutes.

  • Causality: Degassing is critical to prevent the oxidative degradation of the sensitive Palladium(0) active species.

• Thermal Activation: Reflux the mixture at 100°C for 12-16 hours under a nitrogen atmosphere.

• Work-up: Cool to room temperature, dilute with water, and extract three times with ethyl acetate. Dry the organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel column chromatography (Hexanes/EtOAc).

  • Causality: The extensive solvent extraction and silica purification are the primary drivers of the high E-factor in this traditional method[2].

Protocol B: Green Aqueous Microwave-Assisted Coupling

• Preparation: In a microwave-safe reaction vial, combine 2-chloropyrimidine (1.0 eq), benzylboronic acid (1.2 eq), and Na₂CO₃ (1.5 eq) in pure deionized water.

  • Causality: Water acts as a benign, non-toxic solvent that efficiently absorbs microwave energy without contributing to the E-factor waste penalty[2][5].

• Catalyst Addition: Add a low-loading, water-compatible catalyst, such as Pd(OAc)₂ (1.0-3.0 mol%)[5][7]. Seal the vial.

• Microwave Irradiation: Irradiate the mixture at 120°C for 10 minutes.

  • Causality: Microwave dielectric heating causes rapid localized heating of the polar aqueous medium, bypassing the thermal gradients of conductive heating and accelerating the reaction exponentially[5].

• Work-up: Cool the vial. The 2-benzylpyrimidine product typically separates as an organic phase or precipitate. Extract with a minimal volume of a green solvent (e.g., ethyl acetate), separate, and evaporate to yield the crude product, which is often pure enough to bypass silica chromatography[6].

Quantitative Benchmarking

The table below summarizes the performance metrics of both protocols. Note that while the Atom Economy remains identical (as the fundamental stoichiometry of the Suzuki reaction is unchanged), the E-factor drops significantly in the green protocol due to the elimination of bulk organic solvents and chromatographic silica[2][3].

Performance Metric	Traditional Synthesis	Green Aqueous Synthesis
Primary Solvent	Toluene / Ethanol	Deionized Water
Heating Method	Thermal Reflux (100°C)	Microwave Irradiation (120°C)
Reaction Time	12 - 16 Hours	10 Minutes
Catalyst Loading	5.0 mol% Pd(PPh3)4	1.0 - 3.0 mol% Pd(OAc)2
Average Yield	75 - 82%	85 - 92%
Atom Economy (AE)	~47.7%	~47.7%
Estimated E-Factor	25 - 50 (High Waste)	2 - 5 (Low Waste)

Visualizing the Synthetic Workflows

Workflow comparison of Traditional vs. Green Synthesis for 2-Benzylpyrimidine.

References

• Preparation of heteroaryl phenylmethanes and a 13C and 15N NMR spectroscopic study of their conjugate carbanions. rsc.org.[Link]

• 13.10: The E-Factor in Green Chemistry. libretexts.org.[Link]

• Aqueous microwave-assisted cross-coupling reactions applied to unprotected nucleosides. nih.gov.[Link]

• Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. rsc.org.[Link]

• Green Chemistry. kuleuven.be.[Link]

• Pyridinium Modified β-Cyclodextrin: An Ionic Supramolecular Ligand for Palladium acetate in C-C Coupling Reactions in Water. rsc.org.[Link]

Sources

• 1. Preparation of heteroaryl phenylmethanes and a 13C and 15N NMR spectroscopic study of their conjugate carbanions. Rotational isomerism and charge maps of the anions and ranking of the charge demands of the heterocycles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. Aqueous microwave-assisted cross-coupling reactions applied to unprotected nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

2-Benzylpyrimidine: Proper Disposal &amp; Safety Protocol

This guide outlines the authoritative disposal procedures for 2-Benzylpyrimidine , designed for researchers requiring immediate, compliant, and safe operational workflows.

Part 1: Immediate Safety & Hazard Identification

Before initiating disposal, you must validate the chemical identity.[1][2] 2-Benzylpyrimidine is frequently confused with 2-Benzylpyridine.[3][2] While their disposal protocols overlap, their toxicological profiles differ.[1]

Feature	2-Benzylpyrimidine	2-Benzylpyridine (Common Analog)
Structure	Pyrimidine ring (2 nitrogens)	Pyridine ring (1 nitrogen)
CAS (Approx)	Check specific isomer (e.g., 24003-58-5 or similar)	101-82-6
Physical State	Low-melting solid or viscous oil	Liquid
Primary Hazard	Irritant (Skin/Eye/Respiratory)	Irritant, Acute Tox (Oral)
RCRA Status	Non-listed (Characteristic Waste)	Non-listed (Characteristic Waste)

Critical Safety Directive:

• PPE: Nitrile gloves (double-gloving recommended for solutions), safety goggles, and lab coat.[3][1]

• Ventilation: All transfer operations must occur inside a certified chemical fume hood.[3]

• Incompatibility: DO NOT mix with strong oxidizing agents (e.g., nitric acid, peroxides) or strong acids during disposal.[1] This compound is an organic base; exothermic neutralization may occur.[3][2]

Part 2: Waste Characterization & Segregation

Proper disposal requires characterizing the waste stream before it enters the container.[2] 2-Benzylpyrimidine waste generally falls into three categories.

Decision Logic for Waste Stream Segregation

Figure 1: Decision tree for segregating 2-Benzylpyrimidine waste streams to ensure regulatory compliance.

Part 3: Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Use this for expired reagents, contaminated weighing boats, or synthesis byproducts.[1]

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with a screw-top lid.[3]

• Transfer: Transfer the solid material using a chemically compatible spatula.[3] Avoid generating dust.[3][2]

• Labeling:

  • Affix a hazardous waste label.[3][2]

  • Chemical Name: Write "2-Benzylpyrimidine" (Do not use abbreviations/formulas).

  • Hazard Check: Mark "Toxic" and "Irritant".[3]

• Debris: Place contaminated gloves, paper towels, and weighing papers into a separate "Solid Debris" hazardous waste bag/pail, not the pure chemical jar.

Protocol B: Liquid Waste (Solutions)

Use this for reaction mixtures, mother liquors, or NMR samples.[1]

• Solvent Identification: Determine if your solvent is Halogenated (DCM, Chloroform) or Non-Halogenated (Acetone, Ethanol, Ethyl Acetate).[1][2]

• Segregation:

  • Scenario 1 (Halogenated): Pour into the "Halogenated Organic Waste" carboy.[3][2]

  • Scenario 2 (Non-Halogenated): Pour into the "Non-Halogenated/Flammable" carboy.

• Concentration Limits: If the solution is highly concentrated (>10%), consider precipitating the solid (if possible) to dispose of as solid waste, reducing the volume of high-hazard liquid waste.

• Rinsing: Triple-rinse the original vessel with a compatible solvent (e.g., acetone).[3] Add the first rinse to the hazardous waste container.[2] Subsequent rinses may often be treated as standard solvent waste.[3][2]

Protocol C: Empty Container Management

For original vendor bottles (e.g., Sigma-Aldrich, Fisher).[1]

• The "P-List" Check: 2-Benzylpyrimidine is not typically P-listed (acutely toxic) by the EPA.[3][2] Therefore, triple-rinsing is sufficient for declassification.[3]

• Triple Rinse Procedure:

  • Add solvent (approx. 5-10% of bottle volume).[3][2] Cap and shake well.[3][2]

  • Pour rinsate into the appropriate liquid waste container.[3][2]

  • Repeat 3 times.

• Defacing: Cross out the label completely or remove it.[3]

• Disposal: Place the dry, uncapped bottle in the laboratory glass trash (or recycling, depending on institutional policy).

Part 4: Spill Response (Operational Safety)

In the event of a benchtop spill (<50 mL/g):

• Isolate: Alert nearby personnel and demarcate the area.

• PPE Up: Ensure you are wearing safety goggles and nitrile gloves.[3][2]

• Containment:

  • Solids: Cover with wet paper towels (to prevent dust) and wipe up.[3]

  • Liquids: Cover with an inert absorbent (Vermiculite, dry sand, or commercial spill pads).[1] Do not use combustible materials (sawdust) if the solvent is flammable. [3][1]

• Collection: Scoop absorbed material into a sealable plastic bag or jar.

• Labeling: Label as "Spill Debris: 2-Benzylpyrimidine" and process as Solid Hazardous Waste .

Part 5: Regulatory & Compliance Reference

Adherence to these codes ensures compliance with US EPA (RCRA) and EU waste directives.[3][2]

Regulatory Body	Classification	Code/Note
US EPA (RCRA)	Characteristic Waste	D001 (Ignitable) if in flammable solvent.Not Listed (P/U list) specifically; default to general organic toxicity.[3][2]
EU (EWC)	Organic Chemical Waste	16 05 08 * (Discarded organic chemicals consisting of or containing hazardous substances).[3][2]
DOT (Transport)	Hazard Class	Not regulated as dangerous goods unless in solution (verify SDS).[3][2]

References

• Fisher Scientific. Safety Data Sheet: 2-Benzylpyridine (Analogous Hazard Data).[3][2] Retrieved March 4, 2026.[1][2]

• PubChem. Compound Summary: 2-Benzylpyridine (CAS 101-82-6).[3][2] National Library of Medicine.[3][2] Retrieved March 4, 2026.[1]

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Waste Identification.[3] Retrieved March 4, 2026.[1][2]

• BenchChem. Navigating the Safe Disposal of Pyrimidine Derivatives. Retrieved March 4, 2026.[1][2]

> Disclaimer: This guide assumes standard laboratory conditions. Always consult your institution's Environmental Health & Safety (EHS) officer and the specific Safety Data Sheet (SDS) provided by your chemical vendor before handling.[3][1]

Sources

• 1. CN103408501A - Benzyl pyrimidine derivatives, and preparation method and medical application thereof - Google Patents [patents.google.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. CAS 6336-50-1: 6-Benzyl-2-thiouracil | CymitQuimica [cymitquimica.com]

Personal protective equipment for handling 2-Benzylpyrimidine

Definitive Safety & Operational Guide for Handling 2-Benzylpyrimidine and Its Derivatives

As a Senior Application Scientist, I frequently consult with drug development teams on the safe and efficient handling of reactive intermediates. 2-Benzylpyrimidine (CAS 90210-57-4) and its functionalized derivatives, such as 2-Benzyl-4,6-dichloropyrimidine (CAS 3740-82-7), are indispensable building blocks in medicinal chemistry[1][2]. However, their electrophilic nature and physical properties demand rigorous operational controls.

This guide provides a self-validating system for the handling, reaction setup, and disposal of 2-benzylpyrimidine derivatives, ensuring both scientific integrity and operator safety.

Mechanistic Hazard Profile & Causality

Understanding why a chemical is hazardous is the first step in mitigating risk. Do not treat these compounds as benign powders.

• Electrophilicity & Tissue Reactivity: Halogenated pyrimidines are designed to undergo nucleophilic aromatic substitution (SNAr). Biologically, this means they can react with nucleophilic residues (e.g., thiols, amines) in skin proteins and corneal tissue, leading to severe irritation (GHS H315, H319)[3].

• Hydrolysis & Off-Gassing: When exposed to atmospheric moisture, halogenated derivatives can slowly hydrolyze, releasing hydrogen chloride (HCl) gas[2][4]. This necessitates moisture-free storage (-20°C) and handling under inert atmospheres to maintain reagent purity and prevent pressurization of storage vessels[4].

• Aerosolization: As fine, crystalline solids, these compounds are highly susceptible to static charge, increasing the risk of inhalation and respiratory tract irritation (GHS H335)[3].

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab safety standards. The following PPE matrix is specifically engineered for the physicochemical properties of pyrimidine derivatives.

PPE Category	Recommended Specification	Mechanistic Justification & Causality
Hand Protection	Nitrile gloves (Min 0.11 mm thickness), double-gloved	Pyrimidine derivatives and their common carrier solvents (e.g., DMF, DCM) can permeate standard latex. Nitrile provides a superior chemical barrier against aromatic nitrogen heterocycles.
Eye Protection	Tight-fitting chemical safety goggles	Standard safety glasses leave the orbital cavity vulnerable to aerosolized powders. Goggles prevent corneal exposure to reactive dust[3].
Body Protection	Flame-retardant lab coat (Nomex/Cotton blend)	Synthetic lab coats generate static electricity, which can aerosolize fine pyrimidine powders during transfer. Cotton blends minimize static buildup.
Respiratory	Class II Fume Hood (Face velocity >100 fpm)	Primary engineering control. If a hood is unavailable for bulk transfer, a P100 particulate respirator is mandatory to prevent inhalation of reactive dust[3].

Operational Workflow: Step-by-Step Methodology

This protocol guarantees a moisture-free environment, preserving reagent integrity while eliminating exposure pathways.

Phase 1: Environmental Preparation

• Purge the Environment: Ensure the fume hood is operational. Clear the workspace of any protic solvents (water, alcohols) or strong oxidizing agents, which are incompatible with pyrimidines[5].

• Static Mitigation: Pass an anti-static gun (e.g., Zerostat) over the weigh boats and spatulas. Causality: Neutralizing static prevents the fine 2-benzylpyrimidine powder from repelling and aerosolizing into the operator's breathing zone.

Phase 2: Dispensing and Weighing

• Temperature Acclimation: Remove the sealed vial from -20°C storage and allow it to reach room temperature in a desiccator before opening[4]. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture, leading to reagent hydrolysis and HCl generation.

• Transfer: Using a clean, dry stainless-steel spatula, transfer the required mass into a pre-tared, anti-static weigh boat.

• Sealing: Immediately flush the source vial with Argon or Nitrogen gas, seal tightly, and return to -20°C storage[2].

Phase 3: Reaction Setup

• Solubilization: Transfer the powder to an oven-dried Schlenk flask.

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times to ensure a strictly anhydrous environment.

• Solvent Addition: Introduce anhydrous solvents (e.g., anhydrous THF or DCM) via a syringe through a rubber septum.

Spill Response & Disposal Plan

In the event of a breach, follow this deterministic spill and disposal protocol.

Spill Response Protocol:

• Evacuate & Isolate: Step back from the fume hood. Do not attempt to sweep dry powder, as this generates hazardous dust clouds.

• Containment: Cover the spilled 2-benzylpyrimidine with dry sand or vermiculite. Crucial: Do NOT use water or wet paper towels, as this will trigger hydrolysis and release irritating fumes.

• Collection: Use a non-sparking, static-free scoop to transfer the absorbed mixture into a sealable, hazardous waste container.

• Decontamination: Wipe the area with a rag soaked in a dilute alkaline solution (e.g., 5% sodium bicarbonate) to neutralize any residual electrophilic species, followed by an ethanol wipe.

Waste Disposal Segregation:

• Halogenated Waste: Any derivatives containing chlorine (e.g., 2-Benzyl-4,6-dichloropyrimidine) or reactions utilizing DCM must be routed to designated Halogenated Organic Waste carboys.

• Non-Halogenated Waste: Unsubstituted 2-benzylpyrimidine in non-halogenated solvents (e.g., THF, Ethyl Acetate) should be routed to Non-Halogenated Organic Waste.

Mechanistic Visualization: Handling & Exposure Mitigation

Operational workflow for the safe handling, reaction setup, and disposal of 2-Benzylpyrimidine.

References

• Title: 2-benzylpyrimidine - CAS 90210-57-4 Source: MolAid URL: [Link]

Sources

• 1. 2-benzylpyrimidine - CAS号 90210-57-4 - 摩熵化学 [molaid.com]
• 2. chemscene.com [chemscene.com]
• 3. 2-BENZYL-4,6-DICHLOROPYRIMIDINE | 3740-82-7 [chemicalbook.com]
• 4. 2-Benzyl-4,6-dichloropyrimidine | 3740-82-7 [sigmaaldrich.com]
• 5. echemi.com [echemi.com]